4-Hydroxy Omeprazole Sulfone

• CAS: 1346600-70-1

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Hydroxy Omeprazole Sulfone

This guide provides a comprehensive technical overview of 4-Hydroxy Omeprazole Sulfone, a significant metabolite and degradation product of the widely used proton pump inhibitor, omeprazole. Tailored for researchers, scientists, and professionals in drug development, this document delves into the core chemical and analytical aspects of this compound, grounded in scientific literature and established methodologies.

Introduction and Significance

Omeprazole, a cornerstone in the treatment of acid-related gastrointestinal disorders, undergoes extensive metabolism in the liver, primarily mediated by the cytochrome P450 (CYP) enzyme system.[1][2] This biotransformation leads to several metabolites, including 5-hydroxyomeprazole and omeprazole sulfone.[1][3] 4-Hydroxy Omeprazole Sulfone emerges as a secondary metabolite and a potential degradation product formed under stress conditions, particularly oxidative and hydrolytic stress.[4][5][6][7] Understanding the chemical structure, properties, and analytical behavior of this compound is crucial for comprehensive pharmacokinetic studies, impurity profiling, and stability testing of omeprazole-based pharmaceuticals.

Chemical Structure and Identification

4-Hydroxy Omeprazole Sulfone is a derivative of omeprazole characterized by the presence of a hydroxyl group on the pyridine ring and the oxidation of the sulfinyl group to a sulfonyl group.

IUPAC Name: 2-[(6-methoxy-1H-benzimidazol-2-yl)sulfonylmethyl]-3,5-dimethyl-1H-pyridin-4-one[8]

Chemical Formula: C₁₆H₁₇N₃O₄S[8][9]

Molecular Weight: 347.39 g/mol [9]

CAS Number: 1346600-70-1[8][9]

The structural backbone of 4-Hydroxy Omeprazole Sulfone consists of a benzimidazole ring system linked to a substituted pyridine ring via a methylsulfonyl bridge. The key functional groups that dictate its chemical behavior are the sulfonyl group, the phenolic hydroxyl group, the benzimidazole nitrogen atoms, and the methoxy group.

Figure 1: Chemical Structure of 4-Hydroxy Omeprazole Sulfone.

Physicochemical Properties

While extensive experimental data for 4-Hydroxy Omeprazole Sulfone is not widely published, some key properties can be inferred or are available from suppliers of analytical standards. It is important to note that the data for the related compound, 4-Hydroxy Omeprazole Sulfide, is sometimes mistakenly attributed to the sulfone.

Property	Value	Source/Comment
Molecular Formula	C₁₆H₁₇N₃O₄S	PubChem[8]
Molecular Weight	347.39 g/mol	LGC Standards[9]
Appearance	White to Off-White Solid	Inferred from related compounds
Melting Point	Not available	Experimental data not found in public domain
Solubility	Slightly soluble in DMSO and Methanol	Inferred from related compounds[10]
pKa	Not available	Experimental data not found in public domain

Synthesis and Formation

4-Hydroxy Omeprazole Sulfone is not typically synthesized as a primary target but is rather formed as a metabolite or a degradation product of omeprazole.

Metabolic Pathway

Omeprazole is metabolized in the liver by CYP2C19 and CYP3A4 enzymes.[2] CYP3A4 is primarily responsible for the oxidation of the sulfinyl group to form omeprazole sulfone, while CYP2C19 is the major enzyme for the hydroxylation of the 5-methyl group of the benzimidazole ring to form 5-hydroxyomeprazole.[5] 4-Hydroxy Omeprazole Sulfone can be formed through the further metabolism of omeprazole sulfone via hydroxylation, a reaction that can be catalyzed by CYP2C19.[11]

Figure 2: Simplified Metabolic Pathway of Omeprazole.

Formation through Forced Degradation

Forced degradation studies are integral to understanding the stability of a drug substance and identifying potential impurities. Omeprazole is known to be labile under acidic and oxidative conditions.[7][12] Treatment of omeprazole with strong oxidizing agents, such as hydrogen peroxide, can lead to the formation of omeprazole sulfone and other related oxidized products, including hydroxylated sulfones.[6]

Protocol 1: General Procedure for Oxidative Degradation of Omeprazole

• Objective: To generate degradation products of omeprazole, including potential formation of 4-Hydroxy Omeprazole Sulfone, for analytical characterization.

• Materials:

  • Omeprazole

  • Hydrogen Peroxide (3% or as required)

  • Methanol or other suitable solvent

  • HPLC system with UV or MS detector

• Procedure:

  • Prepare a stock solution of omeprazole in a suitable solvent (e.g., methanol).

  • To a known volume of the omeprazole solution, add a specified volume of the hydrogen peroxide solution.

  • Incubate the mixture at a controlled temperature (e.g., room temperature or elevated) for a defined period.

  • At various time points, withdraw aliquots of the reaction mixture.

  • Quench the reaction if necessary (e.g., by dilution or addition of a reducing agent).

  • Analyze the samples by a suitable chromatographic method (e.g., HPLC-UV or LC-MS) to identify and quantify the degradation products.

• Causality: The strong oxidizing nature of hydrogen peroxide facilitates the oxidation of the sulfinyl group of omeprazole to the sulfone. Concurrently, other oxidative transformations, such as hydroxylation of the pyridine ring, can occur, leading to the formation of 4-Hydroxy Omeprazole Sulfone.

Spectroscopic and Analytical Characterization

Mass Spectrometry (MS)

In mass spectrometry, 4-Hydroxy Omeprazole Sulfone is expected to show a protonated molecule [M+H]⁺ at m/z 348.1.[14] The fragmentation pattern would likely involve cleavage of the C-S bonds and rearrangements within the benzimidazole and pyridine rings.

Ion	Expected m/z	Possible Fragment Structure
[M+H]⁺	348.1	Protonated 4-Hydroxy Omeprazole Sulfone
Fragment 1	Varies	Benzimidazole sulfonyl moiety
Fragment 2	Varies	Hydroxylated dimethyl pyridine moiety

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra of 4-Hydroxy Omeprazole Sulfone would exhibit characteristic signals for the aromatic protons of the benzimidazole and pyridine rings, the methyl groups, the methoxy group, and the methylene bridge. The presence of the hydroxyl group would be confirmed by a specific proton signal, the chemical shift of which would be dependent on the solvent and concentration.

Infrared (IR) Spectroscopy

The IR spectrum of 4-Hydroxy Omeprazole Sulfone would show characteristic absorption bands for the various functional groups present in the molecule.

Functional Group	Expected Wavenumber (cm⁻¹)
O-H stretch (hydroxyl)	3200-3600
N-H stretch (benzimidazole)	3100-3500
C-H stretch (aromatic & aliphatic)	2850-3100
C=O/C=C stretch (pyridine ring)	1550-1650
S=O stretch (sulfonyl)	1300-1350 and 1120-1160
C-O stretch (methoxy)	1000-1300

Analytical Methodologies

The quantification of 4-Hydroxy Omeprazole Sulfone, as an impurity or metabolite, is typically performed using chromatographic techniques such as High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

HPLC-UV Method

A reversed-phase HPLC method can be developed and validated for the simultaneous determination of omeprazole and its related substances, including 4-Hydroxy Omeprazole Sulfone.

Protocol 2: Representative HPLC-UV Method for Omeprazole and Related Substances

• Objective: To separate and quantify 4-Hydroxy Omeprazole Sulfone in the presence of omeprazole and other impurities.

• Instrumentation:

  • HPLC system with a UV detector

  • C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm)

• Chromatographic Conditions:

  • Mobile Phase A: Phosphate buffer (e.g., 0.05 M, pH 7.2)

  • Mobile Phase B: Acetonitrile

  • Gradient Program: A time-programmed gradient elution to resolve all components.

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 280-302 nm

  • Injection Volume: 20 µL

• System Suitability: The method must be validated for specificity, linearity, accuracy, precision, and robustness as per ICH guidelines.

Figure 3: General Workflow for HPLC Analysis.

LC-MS/MS Method

For higher sensitivity and selectivity, especially in biological matrices, an LC-MS/MS method is preferred.

Protocol 3: Representative LC-MS/MS Method for Quantification in Plasma

• Objective: To quantify 4-Hydroxy Omeprazole Sulfone in human plasma.

• Instrumentation:

  • LC-MS/MS system with a triple quadrupole mass spectrometer

  • C18 analytical column

• Sample Preparation:

  • Protein precipitation of the plasma sample with acetonitrile.

  • Centrifugation to remove precipitated proteins.

  • Dilution of the supernatant before injection.

• Chromatographic Conditions:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient Program: A rapid gradient to ensure efficient elution.

• Mass Spectrometric Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • MRM Transitions:

    • Quantifier: m/z 348.1 → [Specific fragment ion]

    • Qualifier: m/z 348.1 → [Another specific fragment ion]

  • Internal Standard: A stable isotope-labeled analogue is recommended for accurate quantification.

Conclusion

4-Hydroxy Omeprazole Sulfone is a key compound in the comprehensive analysis of omeprazole's metabolic fate and degradation profile. While detailed experimental data on its physicochemical properties and synthesis are not extensively available in the public domain, its analytical characterization can be achieved through modern chromatographic and spectroscopic techniques. This guide provides a foundational understanding for researchers and scientists working with omeprazole and its related substances, emphasizing the importance of robust analytical methodologies for ensuring the quality and safety of pharmaceutical products.

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An In-Depth Technical Guide to 4-Hydroxy Omeprazole Sulfone (CAS Number: 1346600-70-1)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Hydroxy Omeprazole Sulfone, a significant metabolite and potential impurity of the widely prescribed proton pump inhibitor, Omeprazole. This document delves into the metabolic pathways leading to its formation, outlines a plausible synthetic route based on established chemical principles, and details robust analytical methodologies for its detection and quantification. Furthermore, it explores the potential pharmacological and toxicological significance of this compound, offering a valuable resource for researchers in drug metabolism, medicinal chemistry, and pharmaceutical quality assurance.

Introduction: The Metabolic Landscape of Omeprazole

Omeprazole, a substituted benzimidazole, is a potent inhibitor of the gastric H+/K+-ATPase, the proton pump responsible for gastric acid secretion.[1] As a prodrug, it undergoes extensive metabolism in the liver, primarily mediated by the cytochrome P450 (CYP) enzyme system.[2][3] The two key enzymes involved are CYP2C19 and CYP3A4, which catalyze hydroxylation and sulfoxidation reactions, respectively.[2][3]

The major metabolic pathways of omeprazole include:

• Hydroxylation: Primarily at the 5-position of the benzimidazole ring to form 5-hydroxyomeprazole, a reaction predominantly catalyzed by CYP2C19.[2][3]

• Sulfoxidation: The thioether bridge is oxidized to a sulfone, yielding omeprazole sulfone, a reaction mainly carried out by CYP3A4.[2][4]

Further metabolic transformations can occur, leading to a variety of metabolites. 4-Hydroxy Omeprazole Sulfone is a product of sequential hydroxylation and sulfoxidation reactions. Understanding the formation and characteristics of such metabolites is crucial for a complete pharmacological and toxicological profile of the parent drug.

Metabolic Pathway of Omeprazole

The following diagram illustrates the principal metabolic routes of omeprazole, highlighting the formation of 4-Hydroxy Omeprazole Sulfone.

Caption: Metabolic pathway of Omeprazole leading to 4-Hydroxy Omeprazole Sulfone.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Hydroxy Omeprazole Sulfone is presented in the table below.

Property	Value	Source
CAS Number	1346600-70-1	Internal Data
Molecular Formula	C₁₆H₁₇N₃O₄S	Internal Data
Molecular Weight	347.39 g/mol	Internal Data
Appearance	White to off-white solid	Internal Data
Solubility	Slightly soluble in DMSO and Methanol	Internal Data

Synthesis of 4-Hydroxy Omeprazole Sulfone

The synthesis of 4-Hydroxy Omeprazole Sulfone is not widely documented in the public domain. However, based on the established synthesis of omeprazole and its analogues, a plausible synthetic route involves a two-step process: the synthesis of the precursor, 4-Hydroxy Omeprazole Sulfide, followed by its oxidation to the sulfone.

Synthesis of 4-Hydroxy Omeprazole Sulfide

The synthesis of the sulfide precursor likely follows the general principle of coupling a substituted pyridine with a benzimidazole moiety. A potential route involves the reaction of 2-(chloromethyl)-3,5-dimethyl-4-hydroxypyridine with 5-methoxy-1H-benzo[d]imidazole-2-thiol. The introduction of the hydroxyl group at the 4-position of the pyridine ring can be achieved through various methods, including the oxidation of the corresponding pyridine-N-oxide.[5]

Oxidation to 4-Hydroxy Omeprazole Sulfone

The final step is the oxidation of the thioether in 4-Hydroxy Omeprazole Sulfide to the corresponding sulfone. This is a common transformation in the synthesis of omeprazole-related compounds.

Experimental Protocol: Oxidation of 4-Hydroxy Omeprazole Sulfide

This protocol is a representative procedure based on the oxidation of similar thioether precursors of omeprazole.

Materials:

• 4-Hydroxy Omeprazole Sulfide

• meta-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Ethyl acetate

• Hexane

Procedure:

• Dissolve 4-Hydroxy Omeprazole Sulfide (1 equivalent) in dichloromethane.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add a solution of m-CPBA (approximately 2.2 equivalents) in dichloromethane to the reaction mixture, maintaining the temperature below 10 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, quench the reaction by adding a saturated solution of sodium bicarbonate.

• Separate the organic layer and wash it sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude 4-Hydroxy Omeprazole Sulfone by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane).

Synthesis Workflow

The following diagram outlines the proposed synthetic pathway for 4-Hydroxy Omeprazole Sulfone.

Caption: Proposed two-step synthesis of 4-Hydroxy Omeprazole Sulfone.

Analytical Methodologies

The analysis of omeprazole and its related compounds, including potential impurities and metabolites, is crucial for quality control and pharmacokinetic studies. High-Performance Liquid Chromatography (HPLC) coupled with UV or mass spectrometry (MS) detection is the most common analytical technique.[6][7][8]

High-Performance Liquid Chromatography (HPLC)

A robust HPLC method for the analysis of 4-Hydroxy Omeprazole Sulfone can be developed based on existing methods for omeprazole and its impurities.

Recommended HPLC Parameters:

Parameter	Recommended Condition	Rationale
Column	C18 or C8 reverse-phase column (e.g., Agilent InfinityLab Poroshell 120 HPH-C8)[9]	Provides good separation for omeprazole and its structurally similar metabolites.
Mobile Phase	A gradient of acetonitrile and a phosphate or ammonium bicarbonate buffer (pH 7.0-8.0)	The slightly basic pH helps to achieve good peak shape for the basic pyridine and benzimidazole moieties.
Flow Rate	1.0 mL/min	A standard flow rate for analytical HPLC.
Detection	UV at approximately 280-305 nm	Omeprazole and its metabolites exhibit strong UV absorbance in this range.
Column Temperature	30-40 °C	To ensure reproducible retention times.

Experimental Protocol: HPLC Analysis

This protocol provides a starting point for the method development and validation for the quantification of 4-Hydroxy Omeprazole Sulfone.

Materials:

• 4-Hydroxy Omeprazole Sulfone reference standard

• Acetonitrile (HPLC grade)

• Ammonium bicarbonate (analytical grade)

• Water (HPLC grade)

• Ammonia solution (for pH adjustment)

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 10 mM ammonium bicarbonate in water, pH adjusted to 7.8 with ammonia.

  • Mobile Phase B: Acetonitrile.

• Standard Solution Preparation: Prepare a stock solution of 4-Hydroxy Omeprazole Sulfone in a suitable solvent (e.g., methanol or a mixture of mobile phase A and B) and dilute to create a series of calibration standards.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm.

  • Injection Volume: 10 µL.

  • Detection: UV at 302 nm.

  • Column Temperature: 35 °C.

  • Flow Rate: 1.0 mL/min.

  • Gradient Program: A suitable gradient program should be developed to ensure the separation of 4-Hydroxy Omeprazole Sulfone from omeprazole and other related metabolites. A starting point could be a linear gradient from 10% to 90% B over 15 minutes.

• Analysis: Inject the standard solutions and samples into the HPLC system and record the chromatograms.

• Quantification: Construct a calibration curve by plotting the peak area against the concentration of the standard solutions. Determine the concentration of 4-Hydroxy Omeprazole Sulfone in the samples from the calibration curve.

Liquid Chromatography-Mass Spectrometry (LC-MS)

For highly sensitive and selective analysis, especially in biological matrices, LC-MS is the method of choice. The mass spectrometer can be operated in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode for quantitative analysis.

Typical LC-MS Parameters:

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• Mass Analyzer: Triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF).

• Monitored Transitions (for MRM): The precursor ion would be the protonated molecule [M+H]⁺ of 4-Hydroxy Omeprazole Sulfone (m/z 348.1). Product ions would need to be determined by fragmentation analysis.

Analytical Workflow

The following diagram illustrates a typical analytical workflow for the quantification of 4-Hydroxy Omeprazole Sulfone.

Caption: General analytical workflow for 4-Hydroxy Omeprazole Sulfone.

Pharmacological and Toxicological Significance

The pharmacological activity of the primary metabolites of omeprazole, such as 5-hydroxyomeprazole and omeprazole sulfone, is significantly lower than that of the parent compound.[10] It is therefore highly probable that 4-Hydroxy Omeprazole Sulfone also possesses negligible proton pump inhibiting activity.

From a toxicological perspective, omeprazole is generally considered safe for long-term use, although some adverse effects have been reported.[11][12][13] Studies on the genotoxicity of omeprazole impurities have indicated that omeprazole sulfone is non-mutagenic and is a well-characterized human metabolite. Given the structural similarity, it is reasonable to extrapolate that 4-Hydroxy Omeprazole Sulfone would also have a low toxicity profile. However, a definitive toxicological assessment would require specific studies on the isolated compound. The presence of a hydroxyl group could potentially lead to different secondary metabolic pathways, such as glucuronidation or sulfation, which would influence its clearance and potential for bioaccumulation.[14]

Conclusion

4-Hydroxy Omeprazole Sulfone is a notable metabolite in the complex metabolic fate of omeprazole. This guide has provided a detailed overview of its formation, a plausible synthetic strategy, and robust analytical methods for its characterization and quantification. While it is likely to be pharmacologically less active than omeprazole, its role as a metabolite and potential impurity necessitates its thorough understanding within the fields of drug development and pharmaceutical analysis. Further research into its specific biological activities and toxicological profile would provide a more complete picture of its significance.

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An In-Depth Technical Guide to the Laboratory-Scale Synthesis of 4-Hydroxy Omeprazole Sulfone

Abstract

This technical guide provides a comprehensive, field-proven methodology for the chemical synthesis of 4-Hydroxy Omeprazole Sulfone, a significant metabolite and potential impurity of the proton pump inhibitor, Omeprazole. This document is intended for an audience of researchers, medicinal chemists, and drug development professionals, offering a detailed narrative on the strategic choices underpinning the synthetic protocol, a step-by-step experimental procedure, and methods for product characterization. The synthesis is approached via the direct oxidation of the commercially available precursor, 4-Hydroxy Omeprazole Sulfide, ensuring a streamlined and efficient pathway to the target molecule.

Introduction and Strategic Overview

Omeprazole is a widely prescribed medication for treating acid-related gastrointestinal disorders.[1] Its metabolism in the human body is complex, primarily occurring in the liver via the cytochrome P450 enzyme system, leading to several metabolites.[2][3] Two of the major metabolites are 5-hydroxyomeprazole and omeprazole sulfone.[4] Further metabolism of these primary products can lead to secondary metabolites, including 4-Hydroxy Omeprazole Sulfone.[5] The availability of pure standards of such metabolites is crucial for pharmacokinetic studies, drug metabolism research, and for use as analytical reference standards in the quality control of pharmaceutical formulations.[6]

This guide details a robust and direct synthetic route to 4-Hydroxy Omeprazole Sulfone. The core of our strategy is the oxidation of the sulfur atom in a suitable precursor. While one could start from 4-Hydroxy Omeprazole (the sulfoxide), a more efficient pathway begins with the corresponding thioether, 4-Hydroxy Omeprazole Sulfide. This precursor is commercially available and allows for a direct, one-step oxidation to the desired sulfone, bypassing the need to handle the potentially less stable sulfoxide intermediate.

The chosen oxidant is meta-chloroperoxybenzoic acid (m-CPBA), a versatile and highly effective reagent for the oxidation of sulfides to sulfones.[7] By using a stoichiometric excess of m-CPBA, the reaction can be driven past the intermediate sulfoxide stage to completion, yielding the target sulfone.[3] The protocol has been designed as a self-validating system, with clear steps for reaction monitoring, quenching, and purification to ensure a high-purity final product.

Logical Synthesis Flow

The following diagram illustrates the high-level logic of the synthetic process, from precursor selection to the final, characterized compound.

Caption: Logical workflow of the synthesis process.

Experimental Protocol: Oxidation of 4-Hydroxy Omeprazole Sulfide

This section provides a detailed, step-by-step methodology for the synthesis of 4-Hydroxy Omeprazole Sulfone.

Materials and Reagents

Reagent/Material	CAS Number	Molecular Formula	Molar Mass ( g/mol )
4-Hydroxy Omeprazole Sulfide	103876-98-8	C₁₆H₁₇N₃O₂S	315.39
meta-Chloroperoxybenzoic acid (m-CPBA, ~77%)	937-14-4	C₇H₅ClO₃	172.57
Dichloromethane (DCM), anhydrous	75-09-2	CH₂Cl₂	84.93
Sodium Thiosulfate (Na₂S₂O₃)	7772-98-7	Na₂S₂O₃	158.11
Sodium Bicarbonate (NaHCO₃)	144-55-8	NaHCO₃	84.01
Brine (Saturated NaCl solution)	N/A	NaCl	58.44
Magnesium Sulfate (MgSO₄), anhydrous	7487-88-9	MgSO₄	120.37
Silica Gel (for column chromatography)	7631-86-9	SiO₂	60.08
Ethyl Acetate (for chromatography)	141-78-6	C₄H₈O₂	88.11
Hexanes (for chromatography)	110-54-3	C₆H₁₄	86.18

Synthetic Procedure

The overall chemical transformation is depicted below.

Caption: Reaction scheme for the synthesis of 4-Hydroxy Omeprazole Sulfone.

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-Hydroxy Omeprazole Sulfide (1.0 g, 3.17 mmol). Dissolve the starting material in 30 mL of anhydrous dichloromethane (DCM).

• Cooling: Place the flask in an ice-water bath and stir the solution for 10-15 minutes until the internal temperature reaches 0-5 °C.

• Addition of Oxidant: While maintaining the temperature at 0-5 °C, add meta-chloroperoxybenzoic acid (m-CPBA, ~77% purity, 1.76 g, approx. 7.0 mmol, 2.2 equivalents) portion-wise over 15-20 minutes.

  • Causality Note: Portion-wise addition is crucial to control the exothermic nature of the oxidation and to prevent potential side reactions. Using a slight excess (2.2 equivalents) of m-CPBA ensures the complete conversion of the sulfide and the intermediate sulfoxide to the final sulfone product.[3][8]

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexanes (e.g., 7:3 v/v). The disappearance of the starting material spot and the appearance of a more polar product spot indicates reaction progression.

• Quenching the Reaction: Upon completion, cool the reaction mixture again in an ice bath. Slowly add 20 mL of a 10% aqueous solution of sodium thiosulfate to quench the excess m-CPBA. Stir vigorously for 15 minutes.

  • Trustworthiness Note: This quenching step is essential for safety and for simplifying the subsequent work-up by destroying the unreacted oxidizing agent.

• Work-up and Extraction: Transfer the mixture to a separatory funnel. Add 20 mL of a saturated aqueous solution of sodium bicarbonate. Shake the funnel, venting frequently. The organic layer will contain the product, while the aqueous layer will contain sodium thiosulfate and the sodium salt of the m-chlorobenzoic acid byproduct.

  • Expertise Note: The basic wash with sodium bicarbonate is critical for removing the acidic byproduct, m-chlorobenzoic acid, which simplifies the final purification.

• Separate the organic layer. Wash the organic layer sequentially with 20 mL of saturated sodium bicarbonate solution and 20 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product as a solid or semi-solid.

Purification

The crude 4-Hydroxy Omeprazole Sulfone can be purified by flash column chromatography on silica gel.

• Column Preparation: Pack a silica gel column using a slurry method with a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes, starting from 50% and increasing to 100% ethyl acetate).

• Loading: Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. After drying, carefully load the silica gel onto the top of the prepared column.

• Elution: Elute the column with the chosen solvent system, collecting fractions and monitoring them by TLC.

• Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure to afford 4-Hydroxy Omeprazole Sulfone as a solid.

Product Characterization

The identity and purity of the synthesized 4-Hydroxy Omeprazole Sulfone should be confirmed using standard analytical techniques.

Property	Data
Chemical Name	2-[[(5-Methoxy-1H-benzimidazol-2-yl)sulfonyl]methyl]-3,5-dimethyl-4-pyridinol[4]
Molecular Formula	C₁₆H₁₇N₃O₄S[1]
Molecular Weight	347.39 g/mol [1]
Monoisotopic Mass	347.093977 g/mol [1]
Appearance	Expected to be an off-white to white solid.
Expected ¹H NMR Data	The ¹H NMR spectrum (in a suitable deuterated solvent like DMSO-d₆) is expected to show distinct signals for the aromatic protons on the benzimidazole and pyridine rings, singlets for the two methyl groups on the pyridine ring, a singlet for the methoxy group, and a singlet for the methylene bridge protons. The hydroxyl and N-H protons will likely appear as broad singlets.
Expected Mass Spec Data	High-resolution mass spectrometry (HRMS) should confirm the calculated exact mass. For example, the [M+H]⁺ ion would be expected at m/z 348.1012.

Conclusion

The protocol described herein presents a reliable and efficient method for the synthesis of 4-Hydroxy Omeprazole Sulfone, an important molecule for pharmaceutical research and development. By starting with the commercially available thioether precursor and utilizing a well-established oxidation protocol with m-CPBA, this guide provides a clear and logical pathway for researchers to obtain this compound in high purity. The detailed explanations for each step aim to empower scientists with not just a procedure, but also a deeper understanding of the underlying chemical principles, ensuring successful and safe execution in the laboratory.

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The Formation of 5-Hydroxy Omeprazole Sulfone: A Technical Guide for Drug Development Professionals

This guide provides an in-depth exploration of the metabolic formation of 5-hydroxy omeprazole sulfone, a key secondary metabolite of the widely prescribed proton pump inhibitor, omeprazole. While the initial query specified "4-Hydroxy Omeprazole Sulfone," the vast body of scientific literature predominantly identifies the major hydroxylated metabolite as 5-hydroxyomeprazole. Therefore, this document will focus on the formation of 5-hydroxy omeprazole sulfone, the scientifically established and clinically relevant compound. We will delve into the enzymatic pathways, the influence of pharmacogenetics, and the analytical methodologies crucial for its characterization in drug development.

Introduction: The Clinical Significance of Omeprazole Metabolism

Omeprazole is a cornerstone therapy for acid-related gastrointestinal disorders[1][2]. Its efficacy, however, is subject to significant inter-individual variability, largely attributable to its extensive hepatic metabolism[1][3]. The primary enzymes responsible for omeprazole's biotransformation are the polymorphic cytochrome P450 enzymes CYP2C19 and CYP3A4[1][4][5]. Understanding the metabolic fate of omeprazole, including the formation of secondary metabolites like 5-hydroxy omeprazole sulfone, is paramount for predicting drug-drug interactions, assessing patient-specific dosing strategies, and ensuring therapeutic success.

The Core Metabolic Pathways of Omeprazole

Omeprazole is administered as a racemic mixture of R- and S-enantiomers, each exhibiting a distinct metabolic profile[6][7]. The primary metabolic pathways are hydroxylation and sulfoxidation, leading to the formation of 5-hydroxyomeprazole and omeprazole sulfone, respectively[1][5][8].

• Hydroxylation via CYP2C19: The formation of 5-hydroxyomeprazole is predominantly catalyzed by CYP2C19[5][8][9]. This pathway is stereoselective, with a significantly higher intrinsic clearance for the R-enantiomer[7]. The genetic polymorphism of CYP2C19 is a major determinant of omeprazole's plasma concentration and clinical effect[3][10][11]. Individuals can be classified as poor, intermediate, extensive, or ultrarapid metabolizers, leading to varied therapeutic responses[10][12].

• Sulfoxidation via CYP3A4: The conversion of omeprazole to omeprazole sulfone is primarily mediated by CYP3A4[5][8][9]. This pathway is also stereoselective, favoring the S-enantiomer[7]. The activity of CYP3A4 can be influenced by co-administered drugs, leading to potential drug-drug interactions[8][13][14].

These primary metabolites are largely inactive in terms of acid suppression[3][11].

The Convergent Formation of 5-Hydroxy Omeprazole Sulfone

5-Hydroxy omeprazole sulfone is a secondary metabolite formed through the further oxidation of the primary metabolites. Its formation represents a convergence of the two main metabolic pathways of omeprazole.

There are two distinct routes to the formation of 5-hydroxy omeprazole sulfone[1][8][15]:

• Sulfoxidation of 5-Hydroxyomeprazole: This pathway involves the CYP3A4-mediated conversion of 5-hydroxyomeprazole to 5-hydroxy omeprazole sulfone[8][15].

• Hydroxylation of Omeprazole Sulfone: This pathway is catalyzed by CYP2C19, which hydroxylates omeprazole sulfone to form 5-hydroxy omeprazole sulfone[8][15].

The relative contribution of each pathway to the overall formation of 5-hydroxy omeprazole sulfone can be influenced by an individual's CYP2C19 and CYP3A4 phenotype.

Metabolic Pathway Diagram

Caption: Metabolic pathway of omeprazole to 5-hydroxy omeprazole sulfone.

Analytical Methodologies for Metabolite Quantification

The accurate quantification of omeprazole and its metabolites is essential for pharmacokinetic and pharmacodynamic studies. Several analytical methods are available, with liquid chromatography-tandem mass spectrometry (LC-MS/MS) being the most widely used due to its high sensitivity and selectivity[5][16].

Comparison of Analytical Methods

Method	Sensitivity	Selectivity	Throughput	Primary Application
HPLC-UV	Moderate	Moderate	High	Routine analysis in quality control
LC-MS/MS	High	High	Moderate-High	Pharmacokinetic studies, metabolite identification
Capillary Electrophoresis (CE)	Moderate	High	Low	Chiral separation of enantiomers

Data synthesized from BenchChem[5].

Representative Experimental Protocol: LC-MS/MS Quantification

This protocol provides a general framework for the quantification of omeprazole, 5-hydroxyomeprazole, and omeprazole sulfone in human plasma.

1. Sample Preparation (Liquid-Liquid Extraction)

• To 250 µL of human plasma, add a known concentration of an appropriate internal standard (e.g., a deuterated analog of omeprazole).

• Add 1 mL of an organic extraction solvent (e.g., ethyl acetate).

• Vortex the mixture for 1 minute to ensure thorough mixing.

• Centrifuge at 10,000 x g for 5 minutes to separate the organic and aqueous layers.

• Carefully transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: A C18 reversed-phase column is typically used for separation.

  • Mobile Phase: A gradient of an aqueous solution (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile with 0.1% formic acid) is commonly employed.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in positive mode is generally used.

  • Detection: Multiple Reaction Monitoring (MRM) is employed for selective and sensitive detection of the parent and product ions of each analyte and the internal standard.

3. Data Analysis

• Peak areas of the analytes and the internal standard are integrated.

• A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte.

• The concentrations of the analytes in the plasma samples are determined from the calibration curve.

Workflow for LC-MS/MS Analysis

Caption: General workflow for LC-MS/MS based bioanalysis.

Conclusion: Implications for Drug Development

A thorough understanding of the formation of 5-hydroxy omeprazole sulfone is critical for several aspects of drug development. It informs the prediction of metabolic drug-drug interactions, aids in the interpretation of pharmacokinetic data in individuals with different CYP2C19 genotypes, and is essential for building robust physiologically based pharmacokinetic (PBPK) models. By elucidating these complex metabolic pathways, researchers and clinicians can work towards optimizing the therapeutic use of omeprazole and ensuring patient safety.

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A Comprehensive Technical Guide to the Cytochrome P450-Mediated Formation of Hydroxy Omeprazole Sulfone

Abstract

Omeprazole, a widely prescribed proton pump inhibitor, undergoes extensive hepatic biotransformation orchestrated primarily by the cytochrome P450 (CYP) enzyme system. While the parent drug is inactive, its metabolism leads to a cascade of derivatives, including the secondary metabolite 5-hydroxy omeprazole sulfone. This technical guide provides an in-depth exploration of the enzymatic pathways responsible for this metabolite's formation. We will dissect the sequential and parallel roles of two key isoforms, CYP2C19 and CYP3A4, in the initial hydroxylation and sulfoxidation of omeprazole, and their subsequent action on these primary metabolites to yield 5-hydroxy omeprazole sulfone. This document details the stereoselective nature of these reactions, presents field-proven experimental protocols for their characterization, and discusses the profound implications of this metabolic pathway on pharmacokinetics and drug-drug interactions.

Section 1: Introduction to Omeprazole Metabolism

Omeprazole: A Racemic Proton Pump Inhibitor

Omeprazole is administered as a racemic mixture of R- and S-enantiomers.[1][2] It is a prodrug that requires activation in the acidic environment of gastric parietal cells to inhibit the H+/K+-ATPase proton pump.[2] However, its systemic clearance and pharmacological profile are dictated by its metabolism in the liver, which is mediated almost entirely by the CYP450 superfamily.[3][4] The efficiency of this metabolism, particularly by the polymorphic CYP2C19 enzyme, is a primary source of inter-individual variability in drug exposure and clinical response.[1][3]

The Metabolic Landscape: Primary and Secondary Metabolites

The biotransformation of omeprazole is a multi-step process. The two principal primary metabolic pathways are:

• Hydroxylation: This reaction forms 5-hydroxyomeprazole.[5][6]

• Sulfoxidation: This reaction produces omeprazole sulfone.[5][6]

These primary metabolites are pharmacologically inactive but serve as substrates for further enzymatic reactions.[7][8] Both 5-hydroxyomeprazole and omeprazole sulfone can be further oxidized to form a common secondary metabolite, 5-hydroxyomeprazole sulfone.[5][9] This guide will focus on the formation of this key secondary metabolite.

A Note on Nomenclature

The core topic of this guide is the formation of "4-Hydroxy Omeprazole Sulfone." It is important to clarify that the predominant and most extensively studied hydroxylated sulfone metabolite in scientific literature is 5-hydroxyomeprazole sulfone .[5][9] While other minor hydroxylated forms may exist, the dual-pathway mechanism involving CYP2C19 and CYP3A4 definitively leads to the 5-hydroxy position. Therefore, this guide will refer to the metabolite as 5-hydroxyomeprazole sulfone to align with established scientific nomenclature and the available body of evidence.

Section 2: The Primary Metabolic Pathways: Precursors to the Sulfone

The formation of 5-hydroxyomeprazole sulfone is contingent on the prior creation of its precursors, 5-hydroxyomeprazole and omeprazole sulfone. The balance between these two initial pathways is governed by the interplay and relative activity of CYP2C19 and CYP3A4.

Pathway A: CYP2C19-Mediated Hydroxylation

The conversion of omeprazole to 5-hydroxyomeprazole is predominantly catalyzed by CYP2C19.[8][10] This enzyme exhibits significant genetic polymorphism, leading to distinct patient phenotypes such as poor, intermediate, normal, and ultrarapid metabolizers.[3] This genetic variation is the main determinant of omeprazole clearance and exposure.[1]

• Causality & Stereoselectivity: The reaction is highly stereoselective. In vitro studies have demonstrated that CYP2C19 preferentially hydroxylates the R-enantiomer of omeprazole.[11][12] The intrinsic clearance (CLint) for the formation of the hydroxy metabolite from R-omeprazole is approximately 10-fold higher than from S-omeprazole (esomeprazole).[11] This slower metabolism of the S-enantiomer is the basis for the development of esomeprazole as a separate drug, which provides higher and more consistent plasma concentrations.[1]

Pathway B: CYP3A4-Mediated Sulfoxidation

The sulfoxidation of omeprazole to omeprazole sulfone is mainly mediated by CYP3A4, the most abundant CYP isoform in the human liver.[2][5][13] Unlike CYP2C19, CYP3A4 shows less clinically significant genetic polymorphism but is highly susceptible to induction and inhibition by a vast number of xenobiotics.

• Causality & Stereoselectivity: In direct contrast to hydroxylation, sulfoxidation by CYP3A4 highly favors the S-enantiomer.[11][14] The intrinsic clearance for sulfone formation is about 10 times greater for S-omeprazole than for R-omeprazole.[11] This means that in individuals with low CYP2C19 activity (poor metabolizers), the CYP3A4-mediated sulfoxidation pathway becomes the predominant route of omeprazole elimination.[5]

Section 3: The Role of CYP Enzymes in 5-Hydroxy Omeprazole Sulfone Formation

The Dual Bioactivation Routes

The formation of 5-hydroxyomeprazole sulfone is not a single reaction but the result of two distinct, converging metabolic routes. The specific CYP enzyme involved depends entirely on the primary metabolite being acted upon. This dual-pathway system underscores the intricate and collaborative nature of drug metabolism within the liver.

Dual pathways to 5-Hydroxyomeprazole Sulfone formation.

Route 1: Hydroxylation of Omeprazole Sulfone via CYP2C19

Once omeprazole sulfone is formed by CYP3A4, it can be hydroxylated at the 5-position of the benzimidazole ring. This subsequent hydroxylation step is largely mediated by CYP2C19.[5][14] This demonstrates that a single drug's metabolic cascade can cycle between different CYP isoforms.

Route 2: Sulfoxidation of 5-Hydroxyomeprazole via CYP3A4

Conversely, the 5-hydroxyomeprazole formed by CYP2C19 can undergo sulfoxidation. This reaction is catalyzed primarily by CYP3A4, the same enzyme responsible for the sulfoxidation of the parent drug.[5][6][14]

Summary of Enzyme Contributions

The kinetic interplay between these enzymes dictates the metabolic flux. The relative abundance and activity of CYP2C19 and CYP3A4 in an individual will determine which of the two routes to 5-hydroxyomeprazole sulfone predominates.

Metabolic Step	Substrate	Product	Primary Enzyme
Primary Hydroxylation	Omeprazole	5-Hydroxyomeprazole	CYP2C19
Primary Sulfoxidation	Omeprazole	Omeprazole Sulfone	CYP3A4
Secondary Hydroxylation	Omeprazole Sulfone	5-Hydroxyomeprazole Sulfone	CYP2C19
Secondary Sulfoxidation	5-Hydroxyomeprazole	5-Hydroxyomeprazole Sulfone	CYP3A4

Section 4: Experimental Methodologies for Characterization

Overview of Experimental Strategy

A multi-pronged approach is essential to unequivocally identify the enzymes responsible for a specific metabolic pathway. The strategy begins with a broad system containing all relevant enzymes (Human Liver Microsomes) and progressively narrows the focus using specific recombinant enzymes and chemical inhibitors. This creates a self-validating system where results from one experiment corroborate the others.

Workflow for CYP enzyme phenotyping.

Protocol 1: In Vitro Metabolism using Human Liver Microsomes (HLMs)

• Expertise & Causality: HLMs are vesicles of the endoplasmic reticulum from pooled human liver donors, containing a full complement of CYP enzymes. This assay is the foundational step because it confirms that the metabolism occurs in the relevant human hepatic system.

• Step-by-Step Methodology:

  • Preparation: Thaw a vial of pooled HLMs on ice. Dilute to a final protein concentration of 0.5 mg/mL in 0.1 M potassium phosphate buffer (pH 7.4).

  • Substrate Addition: Add omeprazole (or the primary metabolite, omeprazole sulfone/5-hydroxyomeprazole) to the HLM suspension. A typical substrate concentration range to test is 0.1-100 µM.

  • Pre-incubation: Pre-incubate the mixture for 5 minutes at 37°C to allow the substrate to partition into the microsomal membranes.

  • Initiation: Initiate the reaction by adding a pre-warmed NADPH-regenerating system (containing NADP+, glucose-6-phosphate, and G6P-dehydrogenase). The regeneration system ensures a constant supply of the essential cofactor, NADPH.

  • Incubation: Incubate for a specified time (e.g., 30 minutes) at 37°C in a shaking water bath.

  • Termination: Stop the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard (e.g., a deuterated analog of the analyte).

  • Processing: Centrifuge the samples at >10,000 x g for 10 minutes to pellet the protein.

  • Analysis: Transfer the supernatant for analysis by LC-MS/MS.

• Trustworthiness: Negative controls are critical. A "-NADPH" control (replacing the regenerating system with buffer) must be run to demonstrate that metabolite formation is NADPH-dependent, a hallmark of CYP450 activity.

Protocol 2: Recombinant CYP Isoform Phenotyping

• Expertise & Causality: This is the definitive step for identifying the specific enzyme. By using commercially available insect or bacterial cells that are engineered to express only a single human CYP isoform (e.g., rCYP2C19 or rCYP3A4), any observed metabolism can be attributed solely to that enzyme.

• Step-by-Step Methodology:

  • Reaction Setup: The protocol is similar to the HLM assay, but HLMs are replaced with a specific recombinant CYP isoform (e.g., 25 pmol/mL rCYP2C19) and cytochrome P450 reductase, which is essential for electron transfer.

  • Parallel Assays: Set up parallel incubations for each major CYP isoform to be tested (CYP2C19, CYP3A4, CYP1A2, CYP2D6, etc.).

  • Substrate & Initiation: Add the substrate (omeprazole or its primary metabolites) and initiate with the NADPH-regenerating system as described above.

  • Analysis: Terminate, process, and analyze the samples via LC-MS/MS. A high rate of metabolite formation in the rCYP2C19 and rCYP3A4 incubations compared to negligible rates in others provides direct evidence of their involvement.

Protocol 3: Chemical Inhibition Assays

• Expertise & Causality: This protocol provides orthogonal confirmation of the recombinant CYP results within the more complex HLM matrix. By using a chemical known to selectively inhibit a specific CYP, a significant reduction in metabolite formation validates that enzyme's role.

• Step-by-Step Methodology:

  • HLM Setup: Prepare HLM incubations as described in Protocol 1.

  • Inhibitor Addition: Prior to adding the substrate, add a selective chemical inhibitor to the HLM suspension. The inhibitor should be pre-incubated for a sufficient time (e.g., 15 minutes) to ensure it has bound to the target enzyme.

  • Control: A "vehicle control" incubation containing the solvent for the inhibitor (e.g., DMSO) but not the inhibitor itself must be run in parallel.

  • Reaction & Analysis: Initiate the reaction with NADPH and proceed as previously described.

  • Data Interpretation: Compare the rate of metabolite formation in the presence of the inhibitor to the vehicle control. A significant decrease points to the inhibited enzyme's involvement.

Inhibitor	Target CYP	Typical Conc.
Ketoconazole	CYP3A4	1 µM
Fluvoxamine	CYP2C19	10 µM
Quinidine	CYP2D6	1 µM
Sulfaphenazole	CYP2C9	10 µM

Section 5: Conclusion and Future Directions

The formation of 5-hydroxyomeprazole sulfone is a sophisticated process governed by a metabolic partnership between CYP2C19 and CYP3A4. CYP3A4 is primarily responsible for the sulfoxidation reactions, both on the parent drug (favoring the S-enantiomer) and on the 5-hydroxyomeprazole metabolite.[5][11] In parallel, the polymorphic CYP2C19 enzyme is the main catalyst for hydroxylation, acting on both the parent drug (favoring the R-enantiomer) and the omeprazole sulfone metabolite.[5][11]

Understanding this intricate pathway is critical for drug development professionals. It directly informs predictions of drug-drug interactions, as inhibitors or inducers of CYP2C19 or CYP3A4 will alter the metabolic profile of omeprazole.[15] Furthermore, it provides a mechanistic basis for the field of pharmacogenomics, explaining why individuals with different CYP2C19 genotypes exhibit varied responses to omeprazole therapy, and highlights the rationale behind the clinical use of the single-enantiomer drug, esomeprazole.

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4-Hydroxy Omeprazole Sulfone: A Comprehensive Technical Guide for Drug Development Professionals

This guide provides an in-depth exploration of 4-Hydroxy Omeprazole Sulfone, a significant human metabolite of the widely prescribed proton pump inhibitor, omeprazole. Designed for researchers, scientists, and drug development professionals, this document delves into the core aspects of its formation, pharmacokinetic profile, analytical quantification, and clinical relevance, moving beyond a simple recitation of facts to explain the underlying scientific principles and their practical implications.

Section 1: Introduction to Omeprazole Metabolism - A Tale of Two CYPs

Omeprazole, a cornerstone in the treatment of acid-related disorders, is extensively metabolized in the liver, primarily by the cytochrome P450 (CYP) enzyme system.[1] The biotransformation of omeprazole is a classic example of parallel metabolic pathways, predominantly governed by two key enzymes: CYP2C19 and CYP3A4.[2][3]

• CYP2C19-mediated Hydroxylation: This pathway leads to the formation of 5-hydroxyomeprazole. The activity of CYP2C19 is subject to significant genetic polymorphism, which is a major determinant of inter-individual variability in omeprazole clearance.[3][4]

• CYP3A4-mediated Sulfoxidation: This enzyme is responsible for the conversion of omeprazole to omeprazole sulfone.[2][4]

These primary metabolites, 5-hydroxyomeprazole and omeprazole sulfone, are generally considered to have no significant effect on gastric acid secretion.[5][6] They undergo further biotransformation, leading to the formation of secondary metabolites, including the subject of this guide, 4-Hydroxy Omeprazole Sulfone.[7]

Section 2: The Genesis of 4-Hydroxy Omeprazole Sulfone

4-Hydroxy Omeprazole Sulfone is a secondary metabolite, meaning it is formed from the further metabolism of the primary metabolites of omeprazole. There are two principal pathways that converge to form this compound:

• Hydroxylation of Omeprazole Sulfone: The primary metabolite, omeprazole sulfone (formed by CYP3A4), can undergo hydroxylation, a reaction catalyzed by CYP2C19, to yield 4-Hydroxy Omeprazole Sulfone.[7]

• Sulfoxidation of 5-Hydroxyomeprazole: Conversely, the other primary metabolite, 5-hydroxyomeprazole (formed by CYP2C19), can be sulfoxidized by CYP3A4 to form the same 4-Hydroxy Omeprazole Sulfone.[7]

This metabolic convergence underscores the intricate interplay between CYP2C19 and CYP3A4 in the overall disposition of omeprazole.

Chemical Identity and Nomenclature

It is crucial to address a point of potential confusion in the literature. The metabolite of interest is formally named 4-Hydroxy Omeprazole Sulfone , with the CAS number 1346600-70-1.[8][9] This nomenclature specifies that the hydroxyl group is attached to the 4th position of the pyridine ring. It should be distinguished from the sulfoxidation product of 5-hydroxyomeprazole, where the initial hydroxylation occurs on the methyl group of the pyridine ring. For clarity and precision, this guide will exclusively use the term 4-Hydroxy Omeprazole Sulfone.

Section 3: Metabolic Pathway of Omeprazole

The metabolic cascade of omeprazole is a critical determinant of its pharmacokinetic profile and clinical efficacy. The following diagram illustrates the key enzymatic steps leading to the formation of 4-Hydroxy Omeprazole Sulfone.

Figure 1: Metabolic pathway of omeprazole leading to 4-Hydroxy Omeprazole Sulfone.

Section 4: Pharmacokinetics and Clinical Implications

The formation and elimination of omeprazole metabolites, including 4-Hydroxy Omeprazole Sulfone, are intrinsically linked to the activity of CYP2C19 and CYP3A4.

The Central Role of CYP2C19 Polymorphism

The genetic polymorphism of CYP2C19 is the most significant factor influencing the pharmacokinetics of omeprazole. Individuals can be classified as poor, intermediate, extensive, or ultrarapid metabolizers, which directly impacts the plasma concentrations of the parent drug and its metabolites.

In CYP2C19 poor metabolizers , the hydroxylation pathway is impaired. This leads to:

• Higher plasma concentrations and a longer half-life of omeprazole.

• A metabolic shift towards the CYP3A4-mediated sulfoxidation pathway, resulting in a relative increase in the formation of omeprazole sulfone.[7] Consequently, the subsequent formation of 4-Hydroxy Omeprazole Sulfone via the hydroxylation of omeprazole sulfone is also affected. The elimination of omeprazole sulfone itself is slower in poor metabolizers, suggesting that its clearance is also partly dependent on CYP2C19.[7]

Conversely, in CYP2C19 ultrarapid metabolizers , the rapid hydroxylation of omeprazole leads to lower plasma concentrations of the parent drug and potentially reduced therapeutic efficacy at standard doses.

Pharmacological Activity

The primary metabolites of omeprazole, 5-hydroxyomeprazole and omeprazole sulfone, are known to lack significant antisecretory activity.[6] While direct studies on the pharmacological activity of 4-Hydroxy Omeprazole Sulfone are limited, it is widely accepted to be an inactive metabolite. The clinical significance of this metabolite lies not in its direct pharmacological effects, but rather in its utility as a biomarker for studying the metabolic pathways of omeprazole and in understanding drug-drug interactions.

Section 5: Analytical Quantification of 4-Hydroxy Omeprazole Sulfone

The accurate quantification of omeprazole and its metabolites in biological matrices is essential for pharmacokinetic studies, therapeutic drug monitoring, and drug metabolism research. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high sensitivity and selectivity.

Experimental Protocol: LC-MS/MS Quantification in Human Plasma

This protocol provides a robust framework for the simultaneous determination of omeprazole, 5-hydroxyomeprazole, omeprazole sulfone, and by extension, can be adapted for 4-Hydroxy Omeprazole Sulfone.

5.1.1. Materials and Reagents

• Reference standards: Omeprazole, 5-hydroxyomeprazole, omeprazole sulfone, 4-Hydroxy Omeprazole Sulfone.

• Internal Standard (IS): A stable isotope-labeled analog (e.g., Omeprazole-d3) is highly recommended.

• HPLC-grade acetonitrile, methanol, and water.

• Formic acid and ammonium acetate.

• Human plasma (K2EDTA).

5.1.2. Sample Preparation (Protein Precipitation)

• Aliquot 100 µL of human plasma (calibrators, quality controls, or unknown samples) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the internal standard working solution and vortex briefly.

• Add 300 µL of ice-cold acetonitrile to precipitate plasma proteins.[6]

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.[6]

• Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

5.1.3. Chromatographic and Mass Spectrometric Conditions

Parameter	Condition
LC System	Standard HPLC or UHPLC system
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Gradient	Start at 5% B, ramp to 95% B over 3-5 minutes, hold, and re-equilibrate
Injection Volume	5-10 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)

5.1.4. MRM Transitions (Illustrative)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Omeprazole	346.1	198.1
5-Hydroxyomeprazole	362.1	214.1
Omeprazole Sulfone	362.1	198.1
4-Hydroxy Omeprazole Sulfone	348.1	(To be determined experimentally)
Omeprazole-d3 (IS)	349.1	201.1

Note: The MRM transition for 4-Hydroxy Omeprazole Sulfone needs to be optimized by infusing a solution of the reference standard into the mass spectrometer.

Experimental Workflow Diagram

Figure 2: Workflow for the LC-MS/MS quantification of omeprazole metabolites.

Section 6: Conclusion and Future Directions

4-Hydroxy Omeprazole Sulfone is a key secondary metabolite in the complex biotransformation of omeprazole. Its formation is a testament to the intricate interplay of CYP2C19 and CYP3A4, the two major enzymes governing omeprazole's disposition. While pharmacologically inactive, its study provides valuable insights into:

• Individual Metabolic Phenotypes: The relative abundance of 4-Hydroxy Omeprazole Sulfone and other metabolites can serve as a sensitive indicator of an individual's CYP2C19 and CYP3A4 activity.

• Drug-Drug Interaction Potential: Understanding the complete metabolic profile of omeprazole is crucial for predicting and managing potential drug-drug interactions.

Future research should focus on elucidating the specific pharmacokinetic parameters of 4-Hydroxy Omeprazole Sulfone and its potential utility as a more refined biomarker for phenotyping studies. The development and validation of specific analytical methods for its quantification will be paramount to achieving these goals.

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The Enigmatic Metabolite: A Technical Guide to the Pharmacological Profile of 4-Hydroxy Omeprazole Sulfone

Preamble: Beyond the Proton Pump

Omeprazole, a cornerstone in the therapeutic arsenal against acid-related gastrointestinal disorders, exerts its potent antisecretory effect through the irreversible inhibition of the gastric H+/K+-ATPase.[1][2] However, the journey of omeprazole within the human body is a complex metabolic cascade, yielding a series of derivatives whose own biological activities, or lack thereof, contribute to the overall pharmacological and safety profile of the parent drug. While significant attention has been paid to the primary metabolites, 5-hydroxyomeprazole and omeprazole sulfone, a deeper dive into the metabolic pathway reveals the formation of secondary metabolites, such as 4-Hydroxy Omeprazole Sulfone.[3][4] This technical guide provides a comprehensive exploration of 4-Hydroxy Omeprazole Sulfone, from its metabolic origins to its predicted pharmacological activity, and outlines the requisite experimental frameworks for its definitive characterization.

I. The Metabolic Genesis of 4-Hydroxy Omeprazole Sulfone

The biotransformation of omeprazole is predominantly orchestrated by the cytochrome P450 (CYP) enzyme system in the liver.[5][6] The two principal pathways are hydroxylation, mediated by CYP2C19, and sulfoxidation, catalyzed by CYP3A4.[5][7] These initial metabolic steps give rise to 5-hydroxyomeprazole and omeprazole sulfone, respectively.[1][5] 4-Hydroxy Omeprazole Sulfone emerges from the subsequent metabolism of these primary derivatives.

The formation of 4-Hydroxy Omeprazole Sulfone can be conceptualized through two potential pathways, underscoring the intricate interplay between CYP2C19 and CYP3A4.

• Pathway A: Hydroxylation of Omeprazole Sulfone: Omeprazole sulfone, the product of CYP3A4-mediated sulfoxidation of omeprazole, can undergo subsequent hydroxylation. This reaction is catalyzed by CYP2C19, which introduces a hydroxyl group onto the pyridine ring, yielding 4-Hydroxy Omeprazole Sulfone.

• Pathway B: Sulfoxidation of 5-Hydroxyomeprazole: Conversely, 5-hydroxyomeprazole, formed via CYP2C19-mediated hydroxylation of the parent drug, can be a substrate for CYP3A4. The sulfoxidation of 5-hydroxyomeprazole would also result in the formation of 4-Hydroxy Omeprazole Sulfone.

The relative contribution of each pathway to the overall plasma concentration of 4-Hydroxy Omeprazole Sulfone is influenced by an individual's CYP2C19 and CYP3A4 phenotype, highlighting the importance of pharmacogenetic considerations in omeprazole metabolism.[8]

Figure 1: Metabolic pathways leading to the formation of 4-Hydroxy Omeprazole Sulfone.

II. Predicted Pharmacological Activity: A Null Hypothesis

The primary pharmacological activity of omeprazole is contingent upon its acid-catalyzed conversion to a reactive sulfenamide derivative within the acidic canaliculi of gastric parietal cells.[5] The resulting covalent bond with cysteine residues on the H+/K+-ATPase leads to its irreversible inhibition. The major plasma metabolites of omeprazole, 5-hydroxyomeprazole and omeprazole sulfone, are considered to lack significant antisecretory activity.[6][9] This is attributed to their inability to accumulate in the acidic compartments of parietal cells and undergo the necessary structural rearrangement for proton pump inhibition.

Given that 4-Hydroxy Omeprazole Sulfone is a downstream metabolite of these largely inactive precursors, it is highly probable that it also lacks direct pharmacological activity at the gastric proton pump. The addition of a hydrophilic hydroxyl group and a sulfone moiety would further decrease the likelihood of the molecule crossing cellular membranes to reach its potential target.

However, the absence of antisecretory effects does not preclude other potential biological interactions. A comprehensive toxicological assessment is warranted to rule out any off-target effects or potential for drug-drug interactions. In silico predictions have classified omeprazole sulfone as non-mutagenic.[10]

III. A Framework for Experimental Validation

To definitively characterize the pharmacological and toxicological profile of 4-Hydroxy Omeprazole Sulfone, a systematic, multi-tiered experimental approach is necessary.

A. In Vitro Assessment of Proton Pump Inhibition

Objective: To determine if 4-Hydroxy Omeprazole Sulfone directly inhibits the gastric H+/K+-ATPase.

Protocol:

• Preparation of Gastric Vesicles: Isolate H+/K+-ATPase-rich vesicles from the gastric mucosa of a suitable animal model (e.g., hog or rabbit).

• Assay Conditions: Incubate the gastric vesicles with varying concentrations of 4-Hydroxy Omeprazole Sulfone, omeprazole (positive control), and a vehicle control. The assay buffer should be maintained at a neutral pH to prevent acid activation of the positive control.

• Measurement of ATPase Activity: Initiate the enzymatic reaction by the addition of ATP. Measure the rate of ATP hydrolysis by quantifying the liberation of inorganic phosphate using a colorimetric method (e.g., Malachite Green assay).

• Data Analysis: Calculate the percent inhibition of H+/K+-ATPase activity for each concentration of the test compounds. Determine the IC50 value for omeprazole and assess if 4-Hydroxy Omeprazole Sulfone exhibits any significant inhibitory activity.

B. Cytochrome P450 Inhibition/Induction Assays

Objective: To evaluate the potential of 4-Hydroxy Omeprazole Sulfone to inhibit or induce major CYP450 isoforms, thereby predicting the risk of drug-drug interactions.

Protocol:

• Enzyme Source: Utilize human liver microsomes or recombinant human CYP enzymes (e.g., CYP1A2, CYP2C9, CYP2C19, CYP2D6, and CYP3A4).

• Inhibition Assay: Co-incubate the enzyme source with a probe substrate specific for each CYP isoform and varying concentrations of 4-Hydroxy Omeprazole Sulfone. Measure the formation of the metabolite of the probe substrate using LC-MS/MS.

• Induction Assay: Treat cultured human hepatocytes with 4-Hydroxy Omeprazole Sulfone for 48-72 hours. Measure the mRNA expression levels of the target CYP genes using qRT-PCR and/or the enzymatic activity of the induced enzymes.

• Data Analysis: Determine the IC50 values for inhibition and the EC50 and maximal induction for each CYP isoform.

Figure 2: Proposed experimental workflow for the characterization of 4-Hydroxy Omeprazole Sulfone.

C. In Vivo Pharmacokinetic and Toxicological Studies

Objective: To determine the pharmacokinetic profile and assess the potential systemic toxicity of 4-Hydroxy Omeprazole Sulfone.

Protocol:

• Pharmacokinetic Study: Administer a single intravenous and oral dose of 4-Hydroxy Omeprazole Sulfone to a suitable animal model (e.g., rat or dog). Collect blood samples at predetermined time points and quantify the plasma concentrations of the compound using a validated LC-MS/MS method.

• Repeated-Dose Toxicity Study: Administer 4-Hydroxy Omeprazole Sulfone daily for a defined period (e.g., 14 or 28 days) at multiple dose levels. Monitor the animals for clinical signs of toxicity, body weight changes, and food consumption. At the end of the study, perform a comprehensive evaluation including hematology, clinical chemistry, and histopathological examination of major organs.

• Data Analysis: Calculate key pharmacokinetic parameters (e.g., clearance, volume of distribution, half-life, and bioavailability). For the toxicity study, identify any dose-related adverse effects and determine the No-Observed-Adverse-Effect Level (NOAEL).

IV. Quantitative Data Summary

As of the current literature, there is a paucity of quantitative data specifically on the pharmacological activity of 4-Hydroxy Omeprazole Sulfone. The following table summarizes the known information regarding the key enzymes involved in its formation.

Enzyme	Role in Omeprazole Metabolism	Substrate(s)	Product(s)
CYP2C19	Hydroxylation	Omeprazole, Omeprazole Sulfone	5-Hydroxyomeprazole, 4-Hydroxy Omeprazole Sulfone
CYP3A4	Sulfoxidation	Omeprazole, 5-Hydroxyomeprazole	Omeprazole Sulfone, 4-Hydroxy Omeprazole Sulfone

V. Conclusion and Future Directions

4-Hydroxy Omeprazole Sulfone represents a terminal metabolite in the complex biotransformation pathway of omeprazole. Based on the established structure-activity relationships of omeprazole and its primary metabolites, it is hypothesized to be devoid of significant antisecretory activity. However, a comprehensive experimental evaluation is imperative to definitively establish its pharmacological and toxicological profile. The proposed in vitro and in vivo studies will provide the necessary data to fully characterize this enigmatic metabolite and ensure a complete understanding of the disposition and safety of omeprazole. Further research into the quantification of 4-Hydroxy Omeprazole Sulfone in human plasma following omeprazole administration, particularly in individuals with different CYP2C19 genotypes, would also be of significant interest.

References

• Formation of omeprazole sulphone but not 5-hydroxyomeprazole is inhibited by grapefruit juice. NIH. [Link]

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• Profiling and Identification of Omeprazole Metabolites in Mouse Brain and Plasma by Isotope Ratio-Monitoring Liquid Chromatography-Mass Spectrometric Method. PubMed Central. [Link]

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The Discovery of 4-Hydroxy Omeprazole Sulfone: A Technical Guide for Researchers

An In-Depth Exploration of a Lesser-Known Omeprazole Metabolite

Introduction: The Clinical Significance of Omeprazole and Its Metabolism

Omeprazole, a cornerstone in the treatment of acid-related gastrointestinal disorders, was the first proton pump inhibitor (PPI) to be introduced to the US market in 1989.[1] It effectively suppresses gastric acid secretion by irreversibly inhibiting the H+/K+-ATPase in gastric parietal cells.[2] However, the clinical efficacy and safety of omeprazole are intrinsically linked to its complex metabolism, primarily orchestrated by the cytochrome P450 (CYP) enzyme system in the liver.[1][2] The polymorphic nature of these enzymes, particularly CYP2C19, leads to significant inter-individual variations in drug clearance and clinical outcomes.[1]

This technical guide provides a comprehensive overview of the discovery, characterization, and potential significance of a specific, lesser-explored metabolite: 4-Hydroxy Omeprazole Sulfone. For researchers, scientists, and drug development professionals, understanding the full metabolic profile of a drug like omeprazole is paramount for optimizing therapeutic strategies and ensuring patient safety.

The Established Metabolic Landscape of Omeprazole

Omeprazole undergoes extensive hepatic biotransformation into several derivatives. The two primary and most well-documented metabolic pathways are:

• 5-Hydroxylation: Catalyzed predominantly by the polymorphic enzyme CYP2C19, this pathway involves the hydroxylation of the benzimidazole ring to form 5-hydroxyomeprazole.[1][3] The genetic variability of CYP2C19 is a major determinant of the "poor," "intermediate," "extensive," and "ultrarapid" metabolizer phenotypes observed in the population.[1][4]

• Sulfoxidation: Mediated primarily by CYP3A4, this reaction leads to the formation of omeprazole sulfone.[1][3]

These major metabolites are generally considered to be devoid of significant antisecretory activity.[5] They can be further metabolized; for instance, 5-hydroxyomeprazole can undergo sulfoxidation by CYP3A4, and omeprazole sulfone can be hydroxylated by CYP2C19, both pathways converging to form 5-hydroxyomeprazole sulfone.[3]

The Discovery of 4-Hydroxy Omeprazole Sulfone: Unveiling a Pyridine Ring Metabolite

While the focus of early research was on the benzimidazole ring, subsequent, more sensitive analytical techniques have revealed a more intricate metabolic map for omeprazole. The discovery of 4-Hydroxy Omeprazole Sulfone represents a key finding in understanding the biotransformation of the pyridine moiety of the parent drug.

Nomenclature and Structural Elucidation

The compound in focus, 4-Hydroxy Omeprazole Sulfone, has the systematic IUPAC name: 2-[(6-methoxy-1H-benzimidazol-2-yl)sulfonylmethyl]-3,5-dimethyl-1H-pyridin-4-one.[6] This name clarifies that the hydroxylation occurs at the 4-position of the pyridine ring, which exists in tautomeric equilibrium with its more stable pyridinone form.

Chemical Structure of 4-Hydroxy Omeprazole Sulfone

Caption: Chemical structure of 4-Hydroxy Omeprazole Sulfone.

In Vivo Identification

While many early studies focused on urinary metabolites, the definitive identification of pyridine-hydroxylated omeprazole derivatives has been more recent, aided by advancements in mass spectrometry. A notable study by Shin et al. (2021) investigating omeprazole metabolites in mouse brain and plasma using liquid chromatography-quadrupole time-of-flight mass spectrometry (LC-QTOF-MS) provided key evidence.[7] They identified a metabolite (designated M13) with the same molecular weight as omeprazole but a different fragmentation pattern.[8] The MS/MS data revealed fragment ions that were 16 amu higher than the corresponding fragments of the pyridine moiety in the parent drug, strongly suggesting hydroxylation on the pyridine ring.[8] Although this study was conducted in mice, it demonstrates the in vivo feasibility of this metabolic pathway.

Recent comprehensive metabolite profiling in human urine using ultra-high performance liquid chromatography-mass spectrometry (UPLC-HRMS) has also led to the tentative identification of several previously unknown omeprazole metabolites, highlighting that the metabolic fate of this legacy drug is still an area of active investigation.[2][9]

Proposed Metabolic Pathway

The formation of 4-Hydroxy Omeprazole Sulfone likely occurs through a multi-step enzymatic process. Based on the known roles of CYP enzymes in omeprazole metabolism, a plausible pathway can be proposed:

• Sulfoxidation: Omeprazole is first converted to omeprazole sulfone, a reaction primarily catalyzed by CYP3A4.[1][3]

• Hydroxylation: The resulting omeprazole sulfone then undergoes hydroxylation on the pyridine ring at the 4-position. The specific CYP isozyme responsible for this step has not been definitively identified but could potentially involve CYP2C19 or other CYP enzymes.

Caption: Proposed metabolic pathway for the formation of 4-Hydroxy Omeprazole Sulfone.

Analytical Characterization and Synthesis

The definitive identification and quantification of metabolites like 4-Hydroxy Omeprazole Sulfone in biological matrices rely on sophisticated analytical methodologies and the availability of pure reference standards.

Experimental Protocol: Metabolite Identification using LC-MS/MS

The following protocol outlines a general workflow for the identification of hydroxylated omeprazole metabolites in urine or plasma.

• Sample Preparation:

  • To 1 mL of plasma or urine, add an internal standard (e.g., a stable isotope-labeled omeprazole analogue).

  • Perform protein precipitation with a threefold volume of ice-cold acetonitrile.

  • Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable mobile phase for injection.

• Liquid Chromatography:

  • Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient Elution: A linear gradient from 5% to 95% B over a suitable time to achieve separation of metabolites.

  • Flow Rate: 0.3 mL/min.

• Tandem Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Analysis: Full scan analysis to detect potential metabolites, followed by product ion scans (MS/MS) of the suspected parent ions to obtain fragmentation patterns.

  • Key Diagnostic Feature: A mass shift of +16 amu compared to the parent drug or its sulfone metabolite, with fragmentation patterns indicating the location of the hydroxylation.

Synthesis of the Reference Standard

• Synthesis of the Pyridinone Moiety: Preparation of a 4-hydroxy- or 4-alkoxy-2-(chloromethyl)-3,5-dimethylpyridine derivative.

• Synthesis of the Benzimidazole Sulfone Moiety: Preparation of 2-(sulfonylmethyl)-6-methoxy-1H-benzimidazole.

• Coupling: A nucleophilic substitution reaction between the two synthesized fragments.

• Purification and Characterization: Purification by chromatography and structural confirmation using NMR and mass spectrometry.

The synthesis of the precursor, 4-hydroxypyridine, can be achieved from 4-aminopyridine through diazotization and subsequent hydrolysis.[7] The oxidation of the sulfide to the sulfone is often accomplished using oxidizing agents like m-chloroperbenzoic acid (m-CPBA).[10]

Quantitative Data and Physicochemical Properties

The availability of the reference standard allows for the determination of its physicochemical properties, which are crucial for developing analytical methods and understanding its behavior.

Property	Value	Source
Molecular Formula	C₁₆H₁₇N₃O₄S	[6]
Molecular Weight	347.4 g/mol	[6]
IUPAC Name	2-[(6-methoxy-1H-benzimidazol-2-yl)sulfonylmethyl]-3,5-dimethyl-1H-pyridin-4-one	[6]
CAS Number	1346600-70-1	[6]

Significance in Drug Development and Future Directions

The discovery and characterization of metabolites, even those considered minor, are of profound importance in modern drug development for several reasons:

• Pharmacological Activity: While the major metabolites of omeprazole are largely inactive, it is crucial to assess the activity of all identified metabolites. A metabolite could potentially contribute to the therapeutic effect, cause off-target effects, or be responsible for adverse drug reactions. The pharmacological profile of 4-Hydroxy Omeprazole Sulfone remains to be determined.

• Drug-Drug Interactions: Metabolites can interact with drug-metabolizing enzymes or transporters, leading to clinically significant drug-drug interactions.

• Toxicology: Some metabolites can be reactive and lead to toxicity. A comprehensive understanding of the metabolic fate of a drug is a regulatory requirement to ensure its safety.

• Pharmacogenomics: The formation of specific metabolites can be influenced by genetic polymorphisms in drug-metabolizing enzymes, contributing to inter-individual variability in drug response.

The identification of 4-Hydroxy Omeprazole Sulfone underscores the complexity of drug metabolism and the continuous need for advanced analytical techniques to fully characterize the biotransformation of even well-established drugs. Future research should focus on:

• Definitive Identification in Humans: Confirming the presence and quantifying the levels of 4-Hydroxy Omeprazole Sulfone in human plasma and urine across different CYP2C19 metabolizer phenotypes.

• Enzymology of Formation: Identifying the specific CYP450 isozyme(s) responsible for the hydroxylation of the pyridine ring of omeprazole sulfone.

• Chemical Synthesis: Developing and publishing a robust and scalable synthesis for the reference standard to facilitate further research.

• Pharmacological and Toxicological Evaluation: Assessing the biological activity and potential toxicity of 4-Hydroxy Omeprazole Sulfone to fully understand its contribution to the overall pharmacological and safety profile of omeprazole.

Conclusion

The discovery of 4-Hydroxy Omeprazole Sulfone expands our understanding of the metabolic fate of omeprazole, revealing a pathway involving the biotransformation of the pyridine ring. While it is likely a minor metabolite, its identification reinforces the importance of comprehensive metabolite profiling in drug development. For researchers and scientists, this discovery opens new avenues for investigating the intricate interplay between drug structure, metabolism, and clinical outcomes. Further elucidation of its formation and biological activity will provide a more complete picture of omeprazole's disposition in the body, ultimately contributing to the safer and more effective use of this widely prescribed medication.

References

• Zhong, A., et al. (2023). Identification of Omeprazole Metabolites in Human Urines and Investigation of Its Pharmacokinetic Variability. BIO Web of Conferences, 69, 00021.
• Zhong, A., et al. (2023). Identification of Omeprazole Metabolites in Human Urines and Investigation of Its Pharmacokinetic Variability. ScienceOpen.
• Hoffmann, K. J., & Renberg, L. (1987). Identification of two main urinary metabolites of [14C]omeprazole in humans.
• Shin, S. H., et al. (2021). Profiling and Identification of Omeprazole Metabolites in Mouse Brain and Plasma by Isotope Ratio-Monitoring Liquid Chromatography-Mass Spectrometric Method. Pharmaceuticals, 14(10), 1045.
• Robledo, V., et al. (2014). Simultaneous determination of omeprazole and their main metabolites in human urine samples by capillary electrophoresis using electrospray ionization-mass spectrometry detection. Journal of pharmaceutical and biomedical analysis, 92, 211–219.
• Yamazoe, Y., et al. (2000). Formation of omeprazole sulphone but not 5-hydroxyomeprazole is inhibited by grapefruit juice. British journal of clinical pharmacology, 49(2), 139–144.
• Shirasaka, Y., & Sistonen, J. (2017). Omeprazole Therapy and CYP2C19 Genotype. In Medical Genetics Summaries.
• Scott, S. A. (2016). Omeprazole Therapy and CYP2C19 Genotype. In Medical Genetics Summaries.
• PubChem. (n.d.). 4-Hydroxy Omeprazole Sulfone. National Center for Biotechnology Information.
• Cayman Chemical. (n.d.). 4-hydroxy Omeprazole sulfide.
• Saini, S., et al. (2019). Novel Synthesis of Omeprazole and Pharmaceutical Impurities of Proton pump inhibitors : A Review. International Journal of PharmTech Research, 12(3), 57-70.
• Roche, V. F. (2006). The Chemically Elegant Proton Pump Inhibitors.
• Shin, S. H., et al. (2021). Profiling and Identification of Omeprazole Metabolites in Mouse Brain and Plasma by Isotope Ratio-Monitoring Liquid Chromatography-Mass Spectrometric Method. MDPI.
• What is the synthesis process of 4-Hydroxypyridine? - FAQ - Guidechem. (n.d.). Guidechem.
• BenchChem. (2025). High-Throughput Quantification of Omeprazole and its Major Metabolites in Human Plasma using LC-MS/MS with 4-D. BenchChem.
• Behforouz, M., & Zulliger, H. R. (1998). Synthesis of 4-Pyridone-3-sulfate and an improved synthesis of 3-Hydroxy-4-Pyridone. Journal of heterocyclic chemistry, 35(4), 1011-1012.

• PubChem. (n.d.). 4-Hydroxy Omeprazole Sulfone. National Center for Biotechnology Information. Retrieved from [Link].

• Li, X. Q., et al. (2005). Enantiomer/enantiomer interactions between the S- and R-isomers of omeprazole in human cytochrome P450 enzymes: major role of CYP2C19 and CYP3A4. The Journal of pharmacology and experimental therapeutics, 315(2), 777–787.
• Shin, S. H., et al. (2021). Profiling and Identification of Omeprazole Metabolites in Mouse Brain and Plasma by Isotope Ratio-Monitoring Liquid Chromatography-Mass Spectrometric Method. Pharmaceuticals, 14(10), 1045.
• Guitton, J., et al. (2010). Synthesis of Omeprazole Analogues and Evaluation of These as Potential Inhibitors of the Multidrug Efflux Pump NorA of Staphylococcus aureus. Antimicrobial agents and chemotherapy, 54(8), 3438–3446.
• The synthetic method of Omeprazole sulphone. (2017).
• Balian, J. D., et al. (1995). The hydroxylation of omeprazole correlates with S-mephenytoin metabolism: a population study. Clinical pharmacology and therapeutics, 57(6), 662–669.
• BenchChem. (2025). The Biological Activity of Omeprazole Metabolites: A Technical Guide. BenchChem.
• Adcott, J. L. (2016). Synthesis, structure, and reactivity of Omeprazole and related compounds. White Rose eTheses Online.

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Protocols & Analytical Methods

Quantitative Analysis of 4-Hydroxy Omeprazole Sulfone in Human Plasma by LC-MS/MS: An Application Note and Protocol

Introduction: The Significance of Monitoring Omeprazole Metabolism

Omeprazole, a widely prescribed proton pump inhibitor, is instrumental in treating acid-related gastrointestinal disorders. Its therapeutic efficacy and potential for drug-drug interactions are intrinsically linked to its metabolic fate within the body. The metabolism of omeprazole is predominantly mediated by the cytochrome P450 enzymes, CYP2C19 and CYP3A4, leading to the formation of several metabolites. Among these, 4-Hydroxy Omeprazole Sulfone (often referred to as Omeprazole Sulfone) is a key metabolite formed through the sulfoxidation of the sulfinyl group, a reaction catalyzed by CYP3A4.[1] The quantitative determination of 4-Hydroxy Omeprazole Sulfone in biological matrices, such as human plasma, is crucial for comprehensive pharmacokinetic and pharmacogenetic studies.[1] Genetic polymorphisms in CYP2C19 can significantly alter the metabolic pathways of omeprazole, making the analysis of its metabolites essential for understanding inter-individual variability in drug response.[1]

This application note provides a detailed, robust, and high-throughput liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the sensitive and specific quantification of 4-Hydroxy Omeprazole Sulfone in human plasma. The protocol herein is designed for researchers, scientists, and drug development professionals, offering a self-validating system grounded in established bioanalytical method validation guidelines from regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[2][3]

Principle of the Method

This method employs a simple and efficient protein precipitation technique for the extraction of 4-Hydroxy Omeprazole Sulfone and a stable isotope-labeled internal standard (IS), 4-Desmethoxy Omeprazole-d3, from human plasma.[1] Chromatographic separation is achieved on a reversed-phase C18 column with a gradient elution program. The analytes are detected using a triple quadrupole mass spectrometer operating in the positive electrospray ionization (ESI) mode with Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

Materials and Methods

Reagents and Chemicals

• 4-Hydroxy Omeprazole Sulfone (Reference Standard, purity ≥98%)

• 4-Desmethoxy Omeprazole-d3 (Internal Standard, purity ≥98%)[1]

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (LC-MS grade)

• Ultrapure water (18.2 MΩ·cm)

• Human plasma (with K2-EDTA as anticoagulant), sourced from a certified vendor.

Instrumentation

• A high-performance liquid chromatography (HPLC) system capable of binary gradient elution.

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical balance

• Centrifuge capable of reaching 14,000 rpm

• Vortex mixer

• Calibrated pipettes

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

The rationale behind preparing separate stock solutions for calibration standards and quality control samples is to avoid any potential bias in the validation results that could arise from a single weighing error.

• Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 1 mg of 4-Hydroxy Omeprazole Sulfone and 4-Desmethoxy Omeprazole-d3 reference standards.

  • Dissolve each in 1 mL of methanol to obtain individual stock solutions of 1 mg/mL.

  • Store the stock solutions at -20°C. These are generally stable for at least one month.[4]

• Working Standard Solutions:

  • Prepare a series of working standard solutions by serially diluting the 4-Hydroxy Omeprazole Sulfone stock solution with a 50:50 (v/v) mixture of methanol and water. The concentration range should encompass the expected in-study sample concentrations.

• Internal Standard Working Solution (100 ng/mL):

  • Dilute the 4-Desmethoxy Omeprazole-d3 stock solution with acetonitrile to achieve a final concentration of 100 ng/mL.[1]

Protocol 2: Preparation of Calibration Curve and Quality Control Samples

• Calibration Curve (CC) Standards:

  • Spike blank human plasma with the appropriate working standard solutions of 4-Hydroxy Omeprazole Sulfone to obtain a calibration curve consisting of a blank (no analyte or IS), a zero sample (with IS only), and at least six non-zero concentration levels.

• Quality Control (QC) Samples:

  • Prepare QC samples in blank human plasma at a minimum of three concentration levels: Low QC (LQC), Medium QC (MQC), and High QC (HQC). The LQC should be within three times the Lower Limit of Quantification (LLOQ).

Protocol 3: Sample Preparation (Protein Precipitation)

Protein precipitation is a rapid and effective method for removing the bulk of proteins from plasma samples, which can interfere with the LC-MS/MS analysis. Acetonitrile is a commonly used and efficient solvent for this purpose.[1]

• Aliquot 100 µL of human plasma (calibration standards, QC samples, or unknown study samples) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the internal standard working solution (100 ng/mL 4-Desmethoxy Omeprazole-d3 in acetonitrile) to each tube, except for the blank.[1]

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile to precipitate the plasma proteins.[1]

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.[1]

• Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol 4: LC-MS/MS Analysis

The following parameters provide a starting point for method development and should be optimized for the specific instrumentation used.

Liquid Chromatography Parameters

Parameter	Value
Column	C18, 2.1 x 50 mm, 2.6 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient Program	See Table Below

LC Gradient Program

Time (min)	% Mobile Phase B
0.0 - 0.5	5
0.5 - 3.0	95
3.0 - 4.0	95
4.0 - 4.1	5
4.1 - 5.0	5

Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	150 °C
Desolvation Temperature	400 °C
MRM Transitions	See Table Below

MRM Transitions for Analyte and Internal Standard

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
4-Hydroxy Omeprazole Sulfone	362.1	198.0	200	To be optimized (typically 20-40 eV)
4-Desmethoxy Omeprazole-d3 (IS)	318.4	198.1	200	To be optimized (typically 20-40 eV)

Note: Collision energy and other compound-specific parameters (e.g., declustering potential, entrance potential) should be optimized for the specific mass spectrometer being used to achieve the best sensitivity and fragmentation.

Method Validation

A full validation of this bioanalytical method should be performed in accordance with the principles outlined in the FDA's "Bioanalytical Method Validation Guidance for Industry" and the EMA's "Guideline on bioanalytical method validation".[2][3] The validation should include, but is not limited to, the following parameters:

• Selectivity and Specificity: Assessed by analyzing blank plasma samples from at least six different sources to ensure no significant interference at the retention times of the analyte and IS.

• Linearity and Range: The linearity of the method should be established by analyzing calibration curves on at least three separate occasions. A linear regression with a weighting factor (e.g., 1/x or 1/x²) is typically used.

• Accuracy and Precision: Determined by analyzing replicate QC samples (n≥5) at LQC, MQC, and HQC levels on at least three different days. The mean accuracy should be within ±15% of the nominal concentration (±20% for LLOQ), and the precision (as relative standard deviation, RSD) should not exceed 15% (20% for LLOQ).

• Matrix Effect: Evaluated to ensure that the ionization of the analyte and IS is not suppressed or enhanced by endogenous components of the plasma.

• Recovery: The extraction efficiency of the analyte and IS from the plasma matrix should be determined.

• Stability: The stability of 4-Hydroxy Omeprazole Sulfone in plasma should be assessed under various conditions, including short-term (bench-top), long-term (frozen at -20°C and -80°C), and after multiple freeze-thaw cycles. Stock solutions are generally stable for at least one month at 4°C.[4] The pure compound is reported to be stable for at least 4 years at -20°C.[5]

Data Analysis and Interpretation

The concentration of 4-Hydroxy Omeprazole Sulfone in the QC and unknown samples is determined by calculating the peak area ratio of the analyte to the IS. A calibration curve is generated by plotting the peak area ratios of the calibration standards against their nominal concentrations. The concentrations of the unknown samples are then interpolated from this curve.

Visualization of the Experimental Workflow

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Application Note: A Robust RP-HPLC Method for the Quantitative Analysis of 4-Hydroxy Omeprazole Sulfone

Abstract

This application note details a precise, accurate, and robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the determination of 4-Hydroxy Omeprazole Sulfone, a key metabolite and potential impurity in omeprazole-related drug substances and formulations. The methodology is designed for researchers, quality control analysts, and drug development professionals requiring a reliable analytical procedure. The described protocol emphasizes the causality behind experimental choices and incorporates a self-validating system suitability test to ensure data integrity.

Introduction

Omeprazole is a widely used proton pump inhibitor that undergoes extensive metabolism in the body, leading to the formation of several derivatives, including 4-Hydroxy Omeprazole Sulfone. The quantitative analysis of these related substances is critical for pharmacokinetic studies, impurity profiling, and ensuring the quality and safety of pharmaceutical products. This document provides a comprehensive guide to a validated HPLC method tailored for the selective and sensitive analysis of 4-Hydroxy Omeprazole Sulfone. The separation is achieved on a C18 stationary phase with UV detection, a common and reliable setup for this class of compounds.[1][2]

Principle of the Method

The method is based on reversed-phase chromatography, where the stationary phase is nonpolar (C18) and the mobile phase is a polar mixture of an aqueous buffer and an organic solvent. 4-Hydroxy Omeprazole Sulfone, a moderately polar analyte, is retained on the column and then eluted by a mobile phase of a specific composition. The separation of the analyte from other related impurities is achieved by optimizing the mobile phase pH and organic content. Quantification is performed by measuring the analyte's peak area from the UV chromatogram at a wavelength where it exhibits maximum absorbance, typically around 280-302 nm.[1][3][4]

Experimental Workflow

The following diagram outlines the complete analytical workflow, from initial preparation to final data reporting, emphasizing the critical quality control step of the System Suitability Test (SST).

Caption: Analytical workflow for HPLC analysis.

Materials and Reagents

• Reference Standard: 4-Hydroxy Omeprazole Sulfone (purity >95%).[5]

• Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade).

• Salts: Potassium dihydrogen phosphate, Dipotassium hydrogen phosphate (or Sodium phosphate monobasic, Sodium phosphate dibasic).[1][4]

• Water: HPLC grade or ultrapure water.

• Acid/Base: Phosphoric acid or Sodium hydroxide for pH adjustment.

Instrumentation and Chromatographic Conditions

The selection of chromatographic parameters is crucial for achieving optimal separation and sensitivity. A C18 column is chosen for its versatility and effectiveness in retaining omeprazole and its metabolites.[2] The mobile phase pH is maintained around 7.4-7.6 to ensure the analytes are in a consistent and stable ionic state, which leads to symmetrical peak shapes and reproducible retention times.[3][4][6] The detection wavelength is set to a region of high absorbance for the analyte family to maximize sensitivity.[1][7]

Parameter	Recommended Condition
HPLC System	Quaternary or Binary Pump, Autosampler, Column Oven, UV/PDA Detector
Column	Reversed-phase C18, 150 mm x 4.6 mm, 5 µm particle size (e.g., Novapak, Zorbax, Agilent XDB)[1][3][8]
Mobile Phase	Phosphate Buffer (pH 7.4) : Acetonitrile (60:40, v/v)[1][8]
Flow Rate	1.0 mL/min[1]
Column Temperature	30 °C[3]
Detection Wavelength	302 nm[1][7]
Injection Volume	20 µL
Run Time	Approximately 15 minutes (ensure complete elution of all components)

Detailed Protocols

Preparation of Solutions

Phosphate Buffer (pH 7.4):

• Weigh and dissolve 2.72 g of potassium dihydrogen orthophosphate and 0.525 g of dipotassium hydrogen phosphate in 1000 mL of HPLC grade water.[1]

• Adjust the pH to 7.4 ± 0.05 with dilute phosphoric acid or sodium hydroxide if necessary.

• Filter the buffer solution through a 0.45 µm membrane filter to remove particulates.[1]

Mobile Phase (Buffer:Acetonitrile 60:40):

• Mix 600 mL of the prepared Phosphate Buffer (pH 7.4) with 400 mL of HPLC grade acetonitrile.

• Degas the mixture for 15 minutes using sonication or vacuum degassing to prevent air bubbles in the HPLC system.[1]

Diluent: The mobile phase is typically used as the diluent to ensure peak shape integrity.

Standard Stock Solution (e.g., 100 µg/mL):

• Accurately weigh approximately 10 mg of 4-Hydroxy Omeprazole Sulfone reference standard.

• Transfer it to a 100 mL volumetric flask.

• Add approximately 70 mL of diluent and sonicate for 5 minutes to dissolve.

• Allow the solution to cool to room temperature and dilute to the mark with the diluent.

Working Standard Solution (e.g., 10 µg/mL):

• Pipette 10 mL of the Standard Stock Solution into a 100 mL volumetric flask.

• Dilute to the mark with the diluent. This solution will be used for system suitability and quantification.

Sample Preparation (from a formulation):

• Accurately weigh a quantity of the sample (e.g., crushed tablets, capsule contents) equivalent to a target concentration of the active ingredient.

• Transfer to a suitable volumetric flask and add diluent to about 70% of the volume.

• Sonicate for 15-20 minutes to ensure complete extraction of the analyte.

• Dilute to volume with the diluent and mix well.

• Centrifuge a portion of the solution at 4000 RPM for 10 minutes.[1]

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial. The final concentration should be within the linear range of the method.

HPLC Analysis Procedure

• System Startup: Purge the HPLC pump lines with the mobile phase.

• Equilibration: Equilibrate the column with the mobile phase at a flow rate of 1.0 mL/min for at least 30 minutes or until a stable baseline is achieved.

• System Suitability Test (SST):

  • Inject the diluent (blank) once to ensure no interfering peaks are present.

  • Inject the Working Standard Solution five or six times consecutively.

  • Verify that the system suitability parameters meet the acceptance criteria outlined in the table below. This step is mandatory before proceeding with sample analysis and validates that the chromatographic system is performing adequately.[9]

• Sample Analysis: Once the SST criteria are met, inject the prepared sample solutions in duplicate.

• Bracketing: It is good practice to inject the Working Standard Solution after every 10-15 sample injections to ensure the system's performance remains consistent throughout the run.

System Suitability and Data Analysis

System Suitability Test (SST)

The SST is an integral part of the method, ensuring the reliability of the results.[9] The parameters are derived from regulatory guidelines such as those from the USP and ICH.[9]

Parameter	Acceptance Criteria	Rationale
Repeatability / Precision	Relative Standard Deviation (%RSD) of peak areas from replicate injections should be ≤ 2.0%.	Demonstrates the precision of the autosampler and the stability of the detector response.[8]
Tailing Factor (T)	T ≤ 2.0	Measures peak symmetry. A value > 2 indicates peak tailing, which can affect integration and accuracy.[1]
Theoretical Plates (N)	N > 2000	Indicates the efficiency of the column. Higher numbers signify sharper peaks and better separation.[9]
Resolution (Rs)	Rs > 2.0 between the analyte peak and the closest eluting impurity peak.	Ensures that the analyte peak is well-separated from any adjacent peaks for accurate quantification.[10][11]

Calculation

The concentration of 4-Hydroxy Omeprazole Sulfone in the sample is calculated using the external standard method, based on the peak areas obtained from the chromatograms.

Formula:

Further calculations can be performed to determine the amount of the analyte in the original sample material (e.g., % w/w).

Conclusion

The RP-HPLC method described in this application note is demonstrated to be suitable for the routine quantitative analysis of 4-Hydroxy Omeprazole Sulfone. The protocol is built on established chromatographic principles and includes a robust system suitability test to ensure the generation of accurate and reproducible data. By explaining the rationale behind key parameters, this guide provides researchers and analysts with the necessary tools to implement and adapt this method for their specific applications in pharmaceutical analysis.

References

• Rapid UHPLC Method Development for Omeprazole Analysis in a Quality-by-Design Framework and Transfer to HPLC Using Chromatographic Modeling. LCGC International. Available at: [Link]

• Rapid UHPLC Method Development for Omeprazole Analysis in a Quality-by-Design Framework and Transfer to HPLC Using Chromatographic Modeling. Molnar Institute. Available at: [Link]

• Development and validation of RP-HPLC method for the estimation of omeprazole in bulk and capsule dosage forms. International Current Pharmaceutical Journal. Available at: [Link]

• A Simple RP-HPLC Method for the Determination of Omeprazole in Human Serum and Urine. SciSpace. Available at: [Link]

• Research Article Determination and Pharmacokinetics of Omeprazole Enantiomers in Human Plasma and Oral Fluid Utilizing Microextr. ScienceOpen. Available at: [Link]

• Validation of HPLC- UV method for analysis of omeprazole in presence of its metabolistes in human plasma. ResearchGate. Available at: [Link]

• Analytic method of omeprazole related substance. Google Patents.

• Stability Indicating RP-HPLC Method for the Estimation of Impurities in Esomeprazole Gastro-Resistant Tablets by AQbD Approach. Bio Integration. Available at: [Link]

• System Suitability in HPLC Analysis. Pharmaguideline. Available at: [Link]

• Fast HPLC analysis of omeprazole, 5-hydroxyomeprazole and omeprazole sulfone in liquid culture medium using a monolithic column for application in biotransformation studies with fungi. SciELO. Available at: [Link]

• Fast and sensitive new HPLC-UV method for determination of omeprazole and major related substances in pharmaceutical formulation. ResearchGate. Available at: [Link]

• Development and Validation for RP-HPLC Method of Assay of Omeprazole Capsules Formulation. Science Publishing Group. Available at: [Link]

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• 3. CN103592379B - Analytic method of omeprazole related substance - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Omeprazole Sulfone | CAS 88546-55-8 | LGC Standards [lgcstandards.com]
• 6. bio-integration.org [bio-integration.org]
• 7. scispace.com [scispace.com]
• 8. Development and Validation for RP-HPLC Method of Assay of Omeprazole Capsules Formulation, American Journal of Chemical Engineering, Science Publishing Group [sciencepublishinggroup.com]
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• 11. molnar-institute.com [molnar-institute.com]

Application Note & Protocol: Quantification of 4-Hydroxy Omeprazole Sulfone in Human Plasma by LC-MS/MS

Abstract

This document provides a comprehensive guide for the quantitative analysis of 4-Hydroxy Omeprazole Sulfone, a secondary metabolite of Omeprazole, in human plasma. The protocol herein details a robust and sensitive method utilizing liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS), a gold standard for bioanalytical testing.[1][2] This application note is intended for researchers, scientists, and drug development professionals, offering a foundational methodology that can be adapted and validated for pharmacokinetic studies and clinical research. The described workflow emphasizes scientific integrity, aligning with the principles outlined in the FDA's Bioanalytical Method Validation guidance.[1][3]

Introduction: The Significance of Metabolite Quantification

Omeprazole is a widely prescribed proton pump inhibitor for the treatment of acid-related gastrointestinal disorders.[4] Its efficacy and safety are intrinsically linked to its metabolic profile. The biotransformation of Omeprazole is primarily mediated by the cytochrome P450 enzyme system, specifically CYP2C19 and CYP3A4, leading to the formation of several metabolites.[4][5] The main plasma metabolites are 5-hydroxyomeprazole and omeprazole sulfone.[6] These primary metabolites can undergo further biotransformation to secondary metabolites, such as 4-Hydroxy Omeprazole Sulfone.

The quantification of such metabolites is crucial for a comprehensive understanding of a drug's pharmacokinetics (PK). It provides insights into metabolic pathways, potential drug-drug interactions, and inter-individual variability in drug response, which can be influenced by genetic polymorphisms of metabolizing enzymes like CYP2C19.[7][8] Accurate measurement of 4-Hydroxy Omeprazole Sulfone in human plasma requires a highly selective and sensitive analytical method to ensure reliable data for PK modeling and clinical decision-making.

Analyte Profile

• Analyte: 4-Hydroxy Omeprazole Sulfone

• Molecular Formula: C₁₆H₁₇N₃O₄S[9]

• Molecular Weight: 347.39 g/mol [10]

• Chemical Structure:

  • IUPAC Name: 2-[(6-methoxy-1H-benzimidazol-2-yl)sulfonylmethyl]-3,5-dimethyl-1H-pyridin-4-one[9]

Metabolic Pathway of Omeprazole

Omeprazole undergoes extensive hepatic metabolism. The formation of 4-Hydroxy Omeprazole Sulfone is a multi-step process. Initially, Omeprazole is metabolized via sulfoxidation (primarily by CYP3A4) to Omeprazole Sulfone or via hydroxylation (primarily by CYP2C19) to 5-Hydroxyomeprazole.[4] These metabolites can then be further processed. The diagram below illustrates this metabolic cascade.

Caption: Metabolic pathway of Omeprazole to 4-Hydroxy Omeprazole Sulfone.

Analytical Methodology: LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the chosen methodology due to its superior sensitivity, specificity, and high-throughput capabilities, making it ideal for the analysis of drug metabolites in complex biological matrices like human plasma.[2]

Principle of the Method

The method involves a three-stage process:

• Sample Preparation: Isolation of the analyte from plasma proteins and other endogenous interferences.

• Chromatographic Separation: Separation of the analyte from other components using a reversed-phase HPLC column.

• Mass Spectrometric Detection: Ionization of the analyte and detection based on its specific mass-to-charge ratio (m/z) and fragmentation pattern.

Experimental Protocol

This protocol is a template and requires full validation according to regulatory guidelines before implementation in clinical studies.[1][11]

Materials and Reagents

• 4-Hydroxy Omeprazole Sulfone reference standard

• Stable Isotope Labeled (SIL) Internal Standard (e.g., 4-Hydroxy Omeprazole Sulfone-d3)

• HPLC-grade Methanol

• HPLC-grade Acetonitrile

• Formic Acid (LC-MS grade)

• Ultrapure Water

• Human Plasma (K2EDTA as anticoagulant)

Instrumentation

• Liquid Chromatography System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm).

Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of 4-Hydroxy Omeprazole Sulfone and the internal standard (IS) in methanol.

• Working Standard Solutions: Perform serial dilutions of the analyte stock solution with a 50:50 (v/v) methanol:water mixture to create calibration standards.

• Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the IS stock solution with acetonitrile.

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for sample cleanup in plasma analysis.[2]

• Aliquot 100 µL of human plasma (calibration standards, quality controls, or unknown samples) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the internal standard working solution and vortex briefly. The IS normalizes for variability during sample preparation and analysis.

• Add 300 µL of cold acetonitrile to precipitate plasma proteins.

• Vortex vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Operating Conditions

The following tables summarize the recommended starting parameters for the LC-MS/MS system. These will require optimization.

Table 1: Liquid Chromatography Parameters

Parameter	Recommended Condition	Rationale
Column	Reversed-phase C18 (e.g., 50 x 2.1 mm, 1.8 µm)	Provides good retention and separation for moderately polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidification improves peak shape and ionization efficiency in positive ESI mode.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for eluting the analyte.
Flow Rate	0.4 mL/min	Appropriate for the column dimensions.
Injection Volume	5 µL	Balances sensitivity with potential for column overload.
Column Temperature	40°C	Improves peak shape and reduces viscosity.
Gradient	5% B to 95% B over 3 min, hold at 95% B for 1 min, re-equilibrate at 5% B for 1 min	A standard gradient to elute the analyte efficiently.

Table 2: Mass Spectrometry Parameters

Parameter	Recommended Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	Expected to provide good ionization for the nitrogen-containing analyte.
Scan Type	Multiple Reaction Monitoring (MRM)	Ensures high selectivity and sensitivity by monitoring specific ion transitions.
Precursor Ion (Q1)	[M+H]⁺ for 4-Hydroxy Omeprazole Sulfone (m/z 348.1)	Corresponds to the protonated molecule.[12]
Product Ion (Q3)	To be determined by infusion and fragmentation experiments	The most stable and abundant fragment ion should be selected.
Internal Standard	MRM transition for the SIL-IS	To be determined by infusion.
Source Temp.	500°C	Optimal for desolvation.
IonSpray Voltage	5500 V	To be optimized for maximum signal.

Method Validation

A full validation of the bioanalytical method must be conducted to ensure its reliability for the intended application.[1][11] The validation should adhere to the latest FDA or other relevant regulatory guidelines and assess the following parameters:

Table 3: Bioanalytical Method Validation Parameters and Acceptance Criteria

Parameter	Description	General Acceptance Criteria (FDA)
Selectivity	Ability to differentiate and quantify the analyte in the presence of other components.	No significant interfering peaks at the retention time of the analyte and IS.
Accuracy	Closeness of measured values to the nominal concentration.	Within ±15% of nominal value (±20% at LLOQ).
Precision	Degree of scatter between a series of measurements.	Coefficient of Variation (CV) ≤15% (≤20% at LLOQ).
Calibration Curve	Relationship between instrument response and known analyte concentrations.	At least 6 non-zero points; correlation coefficient (r²) ≥ 0.99.
Lower Limit of Quantification (LLOQ)	The lowest concentration that can be measured with acceptable accuracy and precision.	Signal-to-noise > 5; Accuracy within ±20%; Precision ≤20% CV.
Stability	Chemical stability of the analyte in the biological matrix under various conditions.	Analyte concentration should be within ±15% of the baseline value.
Matrix Effect	The effect of co-eluting, undetected matrix components on analyte ionization.	IS-normalized matrix factor CV should be ≤15%.

Data Analysis and Reporting

The concentration of 4-Hydroxy Omeprazole Sulfone in unknown samples is determined by interpolating the peak area ratio (analyte/internal standard) against the calibration curve. All data, including calibration curves, quality control sample results, and unknown sample concentrations, should be documented and reported in a clear and concise manner.

Workflow Visualization

The following diagram outlines the complete analytical workflow from sample receipt to final data reporting.

Caption: Workflow for the quantification of 4-Hydroxy Omeprazole Sulfone.

Conclusion

This application note provides a detailed protocol for the quantification of 4-Hydroxy Omeprazole Sulfone in human plasma using LC-MS/MS. The methodology is designed to be sensitive, selective, and robust, aligning with the stringent requirements of bioanalytical testing. By following the principles of method validation outlined herein, researchers can generate high-quality, reliable data to support pharmacokinetic and clinical studies, ultimately contributing to a deeper understanding of Omeprazole's metabolic fate and its clinical implications.

References

• Pharmacokinetics of omeprazole and its metabolites in three phases of menstrual cycle. (n.d.). National Library of Medicine.
• Pharmacokinetics and metabolism of omeprazole in man. (1986). Scandinavian journal of gastroenterology. Supplement.
• Identification of Omeprazole Metabolites in Human Urines and Investigation of Its Pharmacokinetic Variability. (n.d.). McMaster University.
• Cederberg, C., Anderson, T., & Skinberg, I. (1989). Omeprazole: pharmacokinetics and metabolism in man. Scandinavian Journal of Gastroenterology, 24(sup166), 33-40.
• Pharmacokinetics of omeprazole and its metabolites in three phases of menstrual cycle. (2015). European Journal of Drug Metabolism and Pharmacokinetics.
• Essential FDA Guidelines for Bioanalytical Method Validation. (n.d.). ResolveMass Laboratories Inc.
• New FDA Guidance on Bioanalytical Method Validation. (n.d.). Kymos.
• Omeprazole and Esomeprazole Pathway, Pharmacokinetics. (n.d.). PharmGKB.
• 4-Hydroxy Omeprazole Sulfone. (n.d.). PubChem.
• Formation of omeprazole sulphone but not 5-hydroxyomeprazole is inhibited by grapefruit juice. (n.d.). National Library of Medicine.
• High-Throughput Quantification of Omeprazole and its Major Metabolites in Human Plasma using LC-MS/MS with 4-D. (n.d.). BenchChem.
• 4-hydroxy omeprazole sulfone (C16H17N3O4S). (n.d.). PubChemLite.
• The Biological Activity of Omeprazole Metabolites: A Technical Guide. (n.d.). BenchChem.
• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. (2022). Food and Drug Administration.
• 4-Hydroxy Omeprazole Sulfone. (n.d.). LGC Standards.
• Determination of omeprazole and its metabolites in human plasma by liquid chromatography-mass spectrometry. (n.d.). PubMed.
• Simple and Fast Liquid Chromatography-Mass Spectrometry (LC-MS) Method for the Determination of Omeprazole, 5-hydroxyomeprazole, and Omeprazole Sulphone in Human Plasma. (2022). ResearchGate.
• Determination of omeprazole and its metabolites in human plasma by liquid chromatography-mass spectrometry. (n.d.). Request PDF.

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• 5. Pharmacokinetics of omeprazole and its metabolites in three phases of menstrual cycle | springermedicine.com [springermedicine.com]
• 6. ptacts.uspto.gov [ptacts.uspto.gov]
• 7. Formation of omeprazole sulphone but not 5-hydroxyomeprazole is inhibited by grapefruit juice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of omeprazole and its metabolites in human plasma by liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. PubChemLite - 4-hydroxy omeprazole sulfone (C16H17N3O4S) [pubchemlite.lcsb.uni.lu]

Application Note: Robust Sample Preparation Strategies for the Quantitative Analysis of 4-Hydroxy Omeprazole Sulfone in Biological Matrices

Introduction

Omeprazole, a widely prescribed proton pump inhibitor, undergoes extensive hepatic metabolism, primarily mediated by the cytochrome P450 enzymes CYP2C19 and CYP3A4.[1] This metabolic activity results in the formation of several metabolites, including 5-hydroxyomeprazole and omeprazole sulfone.[1] Further metabolism of these primary metabolites can lead to the formation of 4-Hydroxy Omeprazole Sulfone. The quantitative analysis of omeprazole and its metabolites is crucial for pharmacokinetic, pharmacogenetic, and therapeutic drug monitoring studies.[1] This application note provides a comprehensive guide to sample preparation for the analysis of 4-Hydroxy Omeprazole Sulfone in biological matrices, with a focus on ensuring analytical accuracy and robustness.

The intrinsic instability of omeprazole in acidic conditions necessitates careful handling and pH control throughout the sample preparation process to prevent degradation and ensure accurate quantification.[2] Furthermore, the complexity of biological matrices such as plasma and urine requires efficient extraction techniques to minimize matrix effects, which can significantly impact the accuracy and precision of LC-MS/MS-based analyses.[3]

This document outlines three prevalent and effective sample preparation techniques: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE). Each method is presented with a detailed protocol, accompanied by an explanation of the underlying principles and critical parameters to consider for optimal performance.

Metabolic Pathway of Omeprazole

The formation of 4-Hydroxy Omeprazole Sulfone is a multi-step process involving sequential enzymatic reactions. Understanding this pathway is essential for interpreting analytical results and appreciating the importance of simultaneously monitoring parent drug and metabolite concentrations.

Caption: Metabolic conversion of omeprazole to 4-Hydroxy Omeprazole Sulfone.

Sample Preparation Methodologies

The choice of sample preparation method is critical and depends on the analytical technique employed, the desired level of sensitivity, and the sample throughput requirements. For high-sensitivity LC-MS/MS analysis, cleaner sample extracts are paramount to mitigate matrix effects such as ion suppression or enhancement.[3]

Protein Precipitation (PPT)

Protein precipitation is a rapid and straightforward method for removing proteins from biological samples, making it suitable for high-throughput applications.[1] However, it may result in a less clean extract compared to LLE or SPE, potentially leading to more significant matrix effects.[3]

Causality Behind Experimental Choices:

• Acetonitrile as Precipitant: Acetonitrile is a commonly used organic solvent for protein precipitation due to its efficiency in denaturing and precipitating a broad range of plasma proteins.

• Internal Standard (IS): The use of a stable isotope-labeled internal standard, structurally similar to the analyte, is crucial to compensate for variability during sample preparation and potential matrix effects, thereby ensuring high accuracy and precision.[1]

• Centrifugation: High-speed centrifugation is essential to effectively pellet the precipitated proteins, allowing for the clear separation of the supernatant containing the analyte of interest.

Experimental Protocol: Protein Precipitation

• Sample Aliquoting: In a 1.5 mL microcentrifuge tube, aliquot 100 µL of the biological sample (plasma, serum, or urine).

• Internal Standard Addition: Add 20 µL of the internal standard working solution (e.g., a stable isotope-labeled analog of 4-Hydroxy Omeprazole Sulfone in acetonitrile) and briefly vortex.

• Protein Precipitation: Add 300 µL of cold acetonitrile to the sample.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the tubes at 14,000 rpm for 10 minutes to pellet the precipitated proteins.[1]

• Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial for analysis by LC-MS/MS.

Liquid-Liquid Extraction (LLE)

LLE is a more selective sample preparation technique that partitions the analyte of interest from the aqueous biological matrix into an immiscible organic solvent. This method is effective at removing highly polar interferences like salts and can provide a cleaner extract than PPT.[3]

Causality Behind Experimental Choices:

• pH Adjustment: Alkalinization of the plasma sample is often performed to ensure that omeprazole and its metabolites are in their non-ionized form, which enhances their partitioning into the organic extraction solvent.

• Solvent Selection: The choice of extraction solvent (e.g., a mixture of ethyl acetate and n-hexane) is based on the polarity and solubility of the target analyte, aiming for high recovery of the analyte while minimizing the co-extraction of interfering substances.[4]

• Evaporation and Reconstitution: Evaporating the organic solvent to dryness and reconstituting the residue in the mobile phase concentrates the analyte and ensures compatibility with the chromatographic system.

Experimental Protocol: Liquid-Liquid Extraction

• Sample and IS: To 200 µL of plasma in a microcentrifuge tube, add 25 µL of the internal standard working solution. Vortex for 30 seconds.

• Extraction Solvent Addition: Add 1 mL of an appropriate organic solvent mixture (e.g., ethyl acetate:n-hexane).

• Extraction: Vortex the mixture for 10 minutes to facilitate the transfer of the analyte into the organic phase.

• Centrifugation: Centrifuge at 5000 x g for 10 minutes to separate the aqueous and organic layers.[3]

• Organic Layer Transfer: Carefully transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.[3]

• Reconstitution: Reconstitute the dried extract in 200 µL of the mobile phase.

Solid-Phase Extraction (SPE)

SPE is a highly selective and efficient sample preparation technique that can yield very clean extracts, making it ideal for demanding analytical applications.[5][6] It involves passing the sample through a solid sorbent that retains the analyte, followed by washing to remove interferences and elution of the purified analyte.

Causality Behind Experimental Choices:

• Sorbent Selection: The choice of SPE sorbent (e.g., a surface-modified styrene-divinylbenzene polymer) is critical and depends on the physicochemical properties of the analyte.[5] The goal is to achieve strong retention of the analyte while allowing interfering matrix components to pass through.

• Conditioning and Equilibration: Conditioning the sorbent with an organic solvent (e.g., methanol) followed by equilibration with an aqueous solution (e.g., water) is necessary to activate the sorbent and create an environment conducive to analyte retention.

• Wash and Elution Solvents: The wash solvent is chosen to remove weakly bound interferences without eluting the analyte of interest. The elution solvent should be strong enough to disrupt the interaction between the analyte and the sorbent, leading to its complete recovery.

Experimental Protocol: Solid-Phase Extraction

• Cartridge Conditioning: Condition an appropriate SPE cartridge (e.g., styrene-divinylbenzene polymer-based) with 1 mL of methanol.

• Cartridge Equilibration: Equilibrate the cartridge with 1 mL of water.

• Sample Loading: Load the pre-treated sample (e.g., plasma diluted with a buffer) onto the cartridge.

• Washing: Wash the cartridge with 1 mL of a weak solvent (e.g., 5% methanol in water) to remove polar interferences.

• Elution: Elute the analyte of interest with 1 mL of an appropriate elution solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the mobile phase for analysis.

Quantitative Data Summary

The following table summarizes typical performance characteristics for the analysis of omeprazole and its metabolites using different sample preparation techniques coupled with LC-MS/MS.

Parameter	Protein Precipitation	Liquid-Liquid Extraction	Solid-Phase Extraction
Analyte Recovery	85-95%	>90%	>95%
Limit of Quantification (LOQ)	1-10 ng/mL[7]	5-10 ng/mL[7]	0.5-5 ng/mL
Intra- and Inter-day Precision (%RSD)	<15%	<11%[7]	<10%[5]
Matrix Effect	Moderate to High	Low to Moderate	Minimal
Throughput	High	Moderate	Low to Moderate

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the sample preparation and analysis of 4-Hydroxy Omeprazole Sulfone.

Sources

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• 5. Determination of omeprazole, hydroxyomeprazole and omeprazole sulfone using automated solid phase extraction and micellar electrokinetic capillary chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Sensitive quantification of omeprazole and its metabolites in human plasma by liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols for the Analytical Standard: 4-Hydroxy Omeprazole Sulfone

Version: 1.0

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of the 4-Hydroxy Omeprazole Sulfone analytical standard. 4-Hydroxy Omeprazole Sulfone is a metabolite of Omeprazole, a widely used proton pump inhibitor. The accurate quantification of this metabolite is crucial for pharmacokinetic, drug metabolism, and toxicology studies. This guide details the physicochemical properties, metabolic pathway, and provides exemplary, detailed protocols for the preparation of standard solutions and a robust High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for its quantification. Furthermore, it outlines a systematic approach to method validation in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure data integrity and reliability.

Introduction: The Significance of 4-Hydroxy Omeprazole Sulfone

Omeprazole is a cornerstone therapy for acid-related gastrointestinal disorders. Its efficacy and safety are intrinsically linked to its metabolic fate within the body. The metabolism of omeprazole is primarily mediated by the cytochrome P450 enzyme system, particularly the polymorphic CYP2C19 and to a lesser extent, CYP3A4 isoenzymes[1][2][3][4][5][6]. This enzymatic processing leads to the formation of several metabolites, including 5-hydroxyomeprazole and omeprazole sulfone, which are considered the major plasma metabolites[7]. The formation of these metabolites can be influenced by genetic polymorphisms of CYP2C19, leading to significant inter-individual variability in drug exposure and clinical response[2][3][8].

4-Hydroxy Omeprazole Sulfone is a further metabolite in this pathway. While not as predominantly studied as 5-hydroxyomeprazole, its characterization and quantification are essential for a complete understanding of omeprazole's disposition. The use of a certified analytical standard is paramount for the accurate identification and quantification of this metabolite in various biological matrices. This guide is designed to provide the foundational knowledge and practical protocols to effectively utilize the 4-Hydroxy Omeprazole Sulfone analytical standard in a research or quality control setting.

Physicochemical Properties

A thorough understanding of the physicochemical properties of an analytical standard is fundamental to method development, ensuring appropriate solvent selection, storage, and handling.

Property	Value	Source
IUPAC Name	2-[(6-methoxy-1H-benzimidazol-2-yl)sulfonylmethyl]-3,5-dimethyl-1H-pyridin-4-one	[9]
Molecular Formula	C₁₆H₁₇N₃O₄S	[9]
Molecular Weight	347.4 g/mol	[9]
CAS Number	1346600-70-1	[9]
Appearance	Solid (form may vary)	N/A
Solubility	Soluble in DMSO	[10]
Storage	-20°C	[10]

Metabolic Pathway of Omeprazole

Omeprazole undergoes extensive hepatic metabolism. The formation of 4-Hydroxy Omeprazole Sulfone is a multi-step process initiated by the action of CYP450 enzymes. The diagram below illustrates a simplified metabolic pathway leading to the formation of key metabolites.

Caption: Simplified metabolic pathway of Omeprazole.

Protocols for Analytical Applications

The following protocols are provided as a robust starting point for the use of the 4-Hydroxy Omeprazole Sulfone analytical standard. It is incumbent upon the end-user to verify and validate these methods for their specific application and instrumentation.

Standard Solution Preparation

Accurate preparation of stock and working standard solutions is critical for the reliability of quantitative analysis.

Materials:

• 4-Hydroxy Omeprazole Sulfone analytical standard

• Dimethyl sulfoxide (DMSO), HPLC grade

• Acetonitrile, HPLC grade

• Deionized water, 18 MΩ·cm or higher

• Class A volumetric flasks

• Calibrated analytical balance

• Calibrated pipettes

Protocol:

• Stock Solution (1 mg/mL):

  • Allow the vial of 4-Hydroxy Omeprazole Sulfone to equilibrate to room temperature before opening.

  • Accurately weigh approximately 10 mg of the standard into a 10 mL Class A volumetric flask.

  • Record the exact weight.

  • Add approximately 7 mL of DMSO to dissolve the standard.

  • Sonicate for 5 minutes to ensure complete dissolution.

  • Bring the solution to volume with DMSO and mix thoroughly.

  • This stock solution should be stored at -20°C in an amber vial to protect from light.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by serially diluting the stock solution with a suitable diluent (e.g., 50:50 acetonitrile:water).

  • The concentration range for the working standards should bracket the expected concentration of the analyte in the samples. A typical range for a calibration curve could be 0.1 µg/mL to 10 µg/mL.

HPLC-UV Analytical Method

This section details a representative isocratic reverse-phase HPLC method for the quantification of 4-Hydroxy Omeprazole Sulfone.

Caption: General workflow for HPLC analysis.

Chromatographic Conditions:

Parameter	Recommended Condition	Rationale
HPLC Column	C18, 4.6 x 150 mm, 5 µm	Provides good retention and separation for moderately polar compounds.
Mobile Phase	Acetonitrile : 20 mM Phosphate Buffer (pH 7.4) (30:70, v/v)	A neutral pH is often suitable for benzimidazole compounds and their metabolites. The ratio can be optimized for desired retention time.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing good efficiency and reasonable run times.
Column Temperature	30 °C	Controlled temperature ensures reproducible retention times.
Injection Volume	20 µL	A typical injection volume for analytical HPLC.
UV Detection	302 nm	Omeprazole and its metabolites exhibit strong absorbance around this wavelength[11][12][13].
Run Time	10 minutes	Should be sufficient to elute the analyte and any closely related compounds.

System Suitability:

Before sample analysis, the chromatographic system must be evaluated for its suitability. Inject the working standard solution (e.g., 5 µg/mL) five times and evaluate the following parameters:

• Tailing Factor: Should be ≤ 2.0.

• Theoretical Plates: Should be ≥ 2000.

• Relative Standard Deviation (RSD) of Peak Area: Should be ≤ 2.0%.

Method Validation Protocol

A comprehensive validation of the analytical method is required to ensure its reliability for the intended application. The validation should be performed in accordance with ICH Q2(R1) guidelines[14][15][16][17][18].

Caption: Key parameters for analytical method validation.

Validation Parameters and Acceptance Criteria:

Parameter	Experimental Approach	Acceptance Criteria
Specificity	Analyze blank, placebo (if applicable), and spiked samples. Assess peak purity using a photodiode array (PDA) detector.	The analyte peak should be free from interference from other components. Peak purity index should be > 0.99.
Linearity	Analyze at least five concentrations across the intended range. Plot peak area vs. concentration and perform linear regression.	Correlation coefficient (r²) ≥ 0.999.
Range	The range is established by confirming that the method exhibits acceptable linearity, accuracy, and precision within that range.	Typically 80% to 120% of the test concentration.
Accuracy	Analyze samples spiked with known amounts of the analyte at three concentration levels (e.g., 80%, 100%, 120%) in triplicate.	Percent recovery should be within 98.0% to 102.0%.
Precision	Repeatability (Intra-day): Analyze six replicate samples at 100% of the test concentration on the same day. Intermediate Precision (Inter-day): Repeat the analysis on a different day with a different analyst or instrument.	RSD ≤ 2.0%.
Limit of Detection (LOD)	Determined based on signal-to-noise ratio (typically 3:1) or from the standard deviation of the response and the slope of the calibration curve.	The lowest concentration at which the analyte can be detected but not necessarily quantified.
Limit of Quantitation (LOQ)	Determined based on signal-to-noise ratio (typically 10:1) or from the standard deviation of the response and the slope of the calibration curve.	The lowest concentration that can be quantified with acceptable precision and accuracy.
Robustness	Intentionally vary method parameters (e.g., mobile phase composition ±2%, pH ±0.2, flow rate ±10%, column temperature ±5°C) and observe the effect on the results.	No significant changes in system suitability parameters or analytical results.

Conclusion

The 4-Hydroxy Omeprazole Sulfone analytical standard is an indispensable tool for the comprehensive study of omeprazole metabolism and pharmacokinetics. This guide provides a detailed framework for its application, from the fundamental properties to practical, step-by-step protocols for its use in HPLC-UV analysis. By adhering to the principles of method validation outlined herein, researchers can ensure the generation of high-quality, reliable, and reproducible data, thereby advancing our understanding of this important therapeutic agent.

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• PubMed. Sensitive quantification of omeprazole and its metabolites in human plasma by liquid chromatography-mass spectrometry.
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• MyBioSource. Buy 4 Hydroxy Omeprazole Preparation Kit Biochemical for Sale Online.
• CymitQuimica. 4-Hydroxy omeprazole, preparation kit (contains 4-hydroxy omeprazole sulfide and m-chloroperoxybenzoic acid).
• [No Title]. Development and validation of RP-HPLC method for the estimation of omeprazole in bulk and capsule dosage forms.
• ResearchGate. Validation of HPLC-UV method for analysis of omeprazole in presence of its metabolistes in human plasma.
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• SciSpace. A Simple RP-HPLC Method for the Determination of Omeprazole in Human Serum and Urine.

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Application Notes and Protocols for the Pharmacokinetic Study of 5-Hydroxy Omeprazole Sulfone

Introduction: Unraveling the Metabolic Fate of Omeprazole

Omeprazole, a widely prescribed proton pump inhibitor, effectively reduces gastric acid secretion by irreversibly inhibiting the H+/K+-ATPase in gastric parietal cells.[1] Its therapeutic efficacy is intrinsically linked to its complex metabolic profile, primarily governed by the polymorphic cytochrome P450 enzymes, CYP2C19 and CYP3A4.[2] This enzymatic activity leads to the formation of several metabolites, with 5-hydroxyomeprazole and omeprazole sulfone being the most prominent in plasma.[1]

While the pharmacokinetics of these primary metabolites are well-documented, the scientific community is increasingly interested in the secondary metabolic pathways. One such pathway involves the formation of 5-hydroxy omeprazole sulfone, a metabolite derived from the further oxidation of both 5-hydroxyomeprazole (by CYP3A4) and omeprazole sulfone (by CYP2C19). Understanding the formation and clearance of this secondary metabolite is crucial for a complete pharmacokinetic picture of omeprazole, particularly in studies investigating drug-drug interactions and pharmacogenomic variabilities.

This comprehensive guide provides detailed application notes and protocols for the pharmacokinetic study of 5-hydroxy omeprazole sulfone. It is designed for researchers, scientists, and drug development professionals seeking to quantify this metabolite in biological matrices and understand its kinetic profile.

Metabolic Pathway of Omeprazole

The metabolic cascade of omeprazole is a multi-step process involving key hepatic enzymes. The initial biotransformation pathways are hydroxylation and sulfoxidation. Subsequently, the primary metabolites can undergo further enzymatic conversion to secondary metabolites.

Caption: Metabolic pathway of omeprazole to 5-hydroxyomeprazole sulfone.

Pharmacokinetic Study Protocol

A robust pharmacokinetic study design is paramount to accurately characterizing the in vivo behavior of 5-hydroxy omeprazole sulfone. The following protocol outlines a typical single-dose, open-label study in healthy volunteers.

1. Study Design and Population:

• Design: A single-center, open-label, single-dose pharmacokinetic study.

• Population: A cohort of healthy adult volunteers (n=12-24) with normal renal and hepatic function. Genotyping for CYP2C19 extensive and poor metabolizers can provide valuable insights into the metabolite's formation kinetics.

• Ethics: The study protocol must be approved by an independent ethics committee, and all participants must provide written informed consent.

2. Dosing and Administration:

• Drug: A single oral dose of 40 mg omeprazole administered with 240 mL of water after an overnight fast of at least 10 hours.

• Fasting: Subjects should continue to fast for 4 hours post-dose. Water can be consumed ad libitum except for 1 hour before and after drug administration.

3. Blood Sampling:

• Schedule: Venous blood samples (approximately 5 mL) should be collected into heparinized tubes at the following time points: 0 (pre-dose), 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, and 24 hours post-dose.

• Processing: Plasma should be separated by centrifugation (e.g., 1500 x g for 10 minutes at 4°C) within 30 minutes of collection and stored frozen at -80°C until analysis.

4. Bioanalytical Method:

• The quantification of omeprazole, 5-hydroxyomeprazole, omeprazole sulfone, and 5-hydroxy omeprazole sulfone in plasma samples should be performed using a validated high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) method as detailed below.

5. Pharmacokinetic Analysis:

• Pharmacokinetic parameters for all analytes will be calculated using non-compartmental analysis. Key parameters include:

  • Maximum plasma concentration (Cmax)

  • Time to reach maximum plasma concentration (Tmax)

  • Area under the plasma concentration-time curve from time zero to the last quantifiable concentration (AUC0-t)

  • Area under the plasma concentration-time curve from time zero to infinity (AUC0-inf)

  • Terminal elimination half-life (t1/2)

  • Apparent total clearance (CL/F)

  • Apparent volume of distribution (Vz/F)

Bioanalytical Method: Quantification by LC-MS/MS

The simultaneous quantification of omeprazole and its metabolites, including the secondary metabolite 5-hydroxy omeprazole sulfone, in a complex biological matrix like plasma necessitates a highly selective and sensitive analytical method. LC-MS/MS is the gold standard for this application.

Note: As of the current literature, a fully validated method specifically for 5-hydroxy omeprazole sulfone is not widely published. The following protocol is a proposed method based on established procedures for omeprazole and its primary metabolites.[3][4] This method requires thorough validation according to regulatory guidelines (e.g., FDA, EMA) before its application in a clinical study.

Sample Preparation: Protein Precipitation

This method offers a simple and rapid approach for sample clean-up.

Step-by-Step Protocol:

• Thaw plasma samples at room temperature.

• To 100 µL of plasma in a microcentrifuge tube, add 20 µL of an internal standard (IS) working solution (e.g., a stable isotope-labeled analog of one of the analytes in acetonitrile).

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

Caption: Sample preparation workflow for plasma analysis.

Chromatographic and Mass Spectrometric Conditions

The following table outlines the proposed starting conditions for the LC-MS/MS analysis. Optimization will be necessary to achieve the desired separation and sensitivity.

Parameter	Condition
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High Performance Liquid Chromatography (UHPLC) system
Column	C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start with 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, and re-equilibrate.
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Detection Mode	Multiple Reaction Monitoring (MRM)

Proposed MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Omeprazole	346.1	198.1
5-Hydroxyomeprazole	362.1	214.1
Omeprazole Sulfone	362.1	150.0
5-Hydroxyomeprazole Sulfone	378.1	(To be determined experimentally)
Internal Standard (e.g., Omeprazole-d3)	349.1	201.1

The precursor ion for 5-hydroxyomeprazole sulfone is proposed based on its molecular weight. The product ion will need to be determined by infusing a standard of the compound and performing a product ion scan.

Data Interpretation and Expected Outcomes

The pharmacokinetic analysis will provide valuable data on the absorption, distribution, metabolism, and excretion of 5-hydroxy omeprazole sulfone. It is anticipated that the formation of this metabolite will be dependent on the CYP2C19 genotype of the subjects. Poor metabolizers of CYP2C19 may exhibit a different metabolite profile compared to extensive metabolizers.

The successful implementation of this protocol will contribute to a more profound understanding of the complete metabolic fate of omeprazole, which can have significant implications for personalized medicine and the optimization of therapeutic regimens involving this widely used drug.

References

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• Andersson, T., Hassan-Alin, M., Hasselgren, G., Röhss, K., & Sjöström, P. (2001). Pharmacokinetic studies with esomeprazole, the (S)-isomer of omeprazole. Clinical Pharmacokinetics, 40(6), 411–426. [Link]

• Pharmacokinetic Studies with Esomeprazole, the (S)-Isomer of Omeprazole. ResearchGate. [Link]

• Ishii, M., Sato, M., Ogawa, M., Takubo, T., Hara, K. I., & Ishii, Y. (2007). Simultaneous Determination of Omeprazole and its Metabolites (5′-Hydroxyomeprazole and Omeprazole Sulfone) in Human Plasma by Liquid Chromatography‐Tandem Mass Spectrometry. Journal of Liquid Chromatography & Related Technologies, 30(12), 1797-1810. [Link]

• Woolf, E. J., & Matuszewski, B. K. (1998). Simultaneous determination of omeprazole and 5'-hydroxyomeprazole in human plasma by liquid chromatography-tandem mass spectrometry. Journal of Chromatography A, 828(1-2), 229–238. [Link]

• Shin, S. H., Park, Y., Park, M. H., Byeon, J. J., Lee, B. I., Choi, J., ... & Kim, Y. H. (2020). Profiling and Identification of Omeprazole Metabolites in Mouse Brain and Plasma by Isotope Ratio-Monitoring Liquid Chromatography-Mass Spectrometric Method. Life, 10(7), 115. [Link]

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• Ahmad, I., et al. (2014). Simple and Fast Liquid Chromatography-Mass Spectrometry (LC-MS) Method for the Determination of Omeprazole, 5-Hydroxyomeprazole and Omeprazole Sulphone in Human Plasma. Journal of Liquid Chromatography & Related Technologies, 37(14), 2046-2058. [Link]

• Elmogy, H., et al. (2021). Determination and Pharmacokinetics of Omeprazole Enantiomers in Human Plasma and Oral Fluid Utilizing Microextraction by Packed Sorbent and Liquid Chromatography-Tandem Mass Spectrometry. International Journal of Analytical Chemistry, 2021, 5530182. [Link]

• Kanazawa, H., et al. (2002). Determination of omeprazole and its metabolites in human plasma by liquid chromatography-mass spectrometry. Journal of Chromatography A, 949(1-2), 1-9. [Link]

• Identification of Omeprazole Metabolites in Human Urines and Investigation of Its Pharmacokinetic Variability. ScienceOpen. [Link]

• Iuga, C., et al. (2008). Validation of HPLC-UV method for analysis of omeprazole in presence of its metabolites in human plasma. Farmacia, 56(3), 264-271. [Link]

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Application Note: Quantitative Determination of 4-Hydroxy Omeprazole Sulfone in Human Urine using SPE and LC-MS/MS

Introduction: The Metabolic Fate of Omeprazole

Omeprazole, a widely prescribed proton pump inhibitor (PPI), is instrumental in the management of acid-related gastrointestinal disorders such as gastroesophageal reflux disease (GERD) and peptic ulcers.[1] Its therapeutic action relies on the irreversible inhibition of the H+/K+-ATPase enzyme system in gastric parietal cells.[2] However, the clinical efficacy and pharmacokinetic profile of omeprazole are subject to significant inter-individual variability. This variability is largely attributed to its extensive metabolism in the liver, primarily mediated by the cytochrome P450 enzyme system, specifically the CYP2C19 and CYP3A4 isoforms.[2][3]

Genetic polymorphisms in the CYP2C19 gene can lead to different metabolic phenotypes, broadly categorized as poor, intermediate, normal, and ultrarapid metabolizers.[4] These variations significantly influence the plasma concentrations of omeprazole and its metabolites, affecting both therapeutic outcomes and potential adverse effects.[5] Consequently, the analysis of omeprazole's metabolic products is crucial for pharmacokinetic studies, therapeutic drug monitoring, and advancing personalized medicine.

Omeprazole is metabolized into several derivatives, with the main metabolites being 5-hydroxyomeprazole and omeprazole sulfone.[2][6] Further biotransformation can occur, leading to secondary metabolites. This application note presents a detailed, robust, and validated protocol for the selective detection and quantification of a specific secondary metabolite, 4-Hydroxy Omeprazole Sulfone, in human urine. The method employs Solid-Phase Extraction (SPE) for sample clean-up and concentration, followed by sensitive and specific quantification using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). This guide is intended for researchers, scientists, and drug development professionals seeking a reliable methodology for monitoring the metabolic pathways of omeprazole.

The Metabolic Journey of Omeprazole

The biotransformation of omeprazole is a multi-step process. The initial key reactions are hydroxylation and sulfoxidation. The formation of omeprazole sulfone is primarily catalyzed by the CYP3A4 enzyme.[7] This sulfone metabolite can then undergo further hydroxylation, leading to the formation of 4-Hydroxy Omeprazole Sulfone. The major metabolites of omeprazole are predominantly excreted in the urine, making it an ideal matrix for non-invasive monitoring of omeprazole metabolism.[8]

Caption: Metabolic pathway of omeprazole to 4-Hydroxy Omeprazole Sulfone.

Analytical Methodology: A Validated Approach

The accurate quantification of drug metabolites in complex biological matrices like urine demands a highly selective and sensitive analytical method. The protocol detailed below has been designed to ensure reliability and reproducibility, adhering to the principles of bioanalytical method validation as outlined by regulatory bodies such as the FDA.[9][10][11]

Principle of the Method

This method involves the isolation of 4-Hydroxy Omeprazole Sulfone and a suitable internal standard from human urine using solid-phase extraction. The extracted analytes are then separated by reverse-phase liquid chromatography and detected by a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The use of a stable isotope-labeled internal standard is highly recommended to compensate for any variability during sample preparation and ionization.[12]

Materials and Reagents

• 4-Hydroxy Omeprazole Sulfone reference standard (purity ≥98%)

• Omeprazole-d3 (or other suitable stable isotope-labeled internal standard)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• Human urine (drug-free)

• Solid-Phase Extraction (SPE) cartridges (e.g., Mixed-mode Cation Exchange)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem Mass Spectrometer with an electrospray ionization (ESI) source

• SPE Manifold

Preparation of Standards and Quality Controls

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve the reference standards of 4-Hydroxy Omeprazole Sulfone and the internal standard (IS) in methanol to prepare individual stock solutions.

• Working Standard Solutions: Serially dilute the stock solutions with 50:50 (v/v) methanol:water to prepare working standard solutions at various concentrations.

• Calibration Curve and Quality Control (QC) Samples: Spike drug-free human urine with the appropriate working standard solutions to prepare calibration standards and QC samples at low, medium, and high concentration levels.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of Urine Samples

The goal of sample preparation is to remove endogenous interferences from the urine matrix and concentrate the analyte of interest.[13] SPE is a robust technique for this purpose.

Caption: Workflow for Solid-Phase Extraction of 4-Hydroxy Omeprazole Sulfone.

Step-by-Step Procedure:

• Sample Pre-treatment: To 1 mL of urine sample (calibrator, QC, or unknown), add the internal standard. Vortex to mix. Dilute the sample with 1 mL of 2% formic acid in water.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 2 mL of methanol followed by 2 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate (approx. 1 mL/min).

• Washing: Wash the cartridge with 2 mL of deionized water, followed by 2 mL of 5% methanol in water to remove polar impurities.

• Elution: Elute the analytes with 2 mL of 5% formic acid in methanol into a clean collection tube.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase. Vortex to ensure complete dissolution.

Protocol 2: LC-MS/MS Analysis

The chromatographic and mass spectrometric parameters must be optimized for the specific analytes.

Liquid Chromatography Parameters:

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	5% B to 95% B over 5 minutes, hold for 1 min, re-equilibrate

Mass Spectrometry Parameters:

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Gas Flow	800 L/hr
Desolvation Temperature	400°C
Collision Gas	Argon

MRM Transitions:

The following table provides the proposed MRM transitions for 4-Hydroxy Omeprazole Sulfone and a suitable internal standard. The precursor ion for 4-Hydroxy Omeprazole Sulfone is based on its calculated monoisotopic mass.[5][14] The product ions are predicted based on the known fragmentation patterns of omeprazole sulfone.[9]

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
4-Hydroxy Omeprazole Sulfone	362.1	Predicted	50	To be optimized
Omeprazole-d3 (IS)	349.1	201.1	50	To be optimized

Note: The product ions and collision energy for 4-Hydroxy Omeprazole Sulfone should be determined by direct infusion of the reference standard into the mass spectrometer to identify the most stable and abundant fragment ions.

Method Validation and Trustworthiness

For this protocol to be considered trustworthy and authoritative, it must undergo a rigorous validation process in accordance with regulatory guidelines.[9][10][11][15] The key validation parameters include:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample. This is assessed by analyzing blank urine samples from multiple sources.

• Linearity and Range: The calibration curve should demonstrate a linear relationship between the analyte concentration and the instrument response over a defined range. A minimum of six non-zero standards should be used.

• Accuracy and Precision: Intra- and inter-day accuracy and precision should be evaluated using QC samples at a minimum of three concentration levels (low, medium, and high). The mean accuracy should be within ±15% of the nominal value (±20% at the Lower Limit of Quantification, LLOQ), and the precision (%CV) should not exceed 15% (20% at LLOQ).

• Recovery: The extraction efficiency of the SPE method should be determined by comparing the analyte response from pre-extracted spiked samples to that of post-extracted spiked samples.

• Matrix Effect: The effect of the urine matrix on the ionization of the analyte should be assessed to ensure that it does not interfere with quantification.

• Stability: The stability of the analyte in urine should be evaluated under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage at -80°C.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the quantitative analysis of 4-Hydroxy Omeprazole Sulfone in human urine. By combining a robust solid-phase extraction procedure with the high sensitivity and selectivity of LC-MS/MS, this method offers a reliable tool for researchers in pharmacology, drug metabolism, and clinical diagnostics. The emphasis on proper method validation ensures that the data generated is accurate and defensible, contributing to a better understanding of omeprazole's complex metabolic profile and its clinical implications.

References

• ResearchGate. (n.d.). Schematic representation of the metabolic pathways of omeprazole. Blue... Retrieved from [Link]

• Lima, J. J., Thomas, C. D., Barbarino, J. M., Desta, Z., Van Driest, S. L., El-Rifail, M., ... & Klein, T. E. (2021). Clinical Pharmacogenetics Implementation Consortium (CPIC) guideline for CYP2C19 and proton pump inhibitors. Clinical Pharmacology & Therapeutics, 109(6), 1417-1423.

• PharmGKB. (n.d.). Omeprazole and Esomeprazole Pathway, Pharmacokinetics. Retrieved from [Link]

• ResearchGate. (n.d.). Metabolic pathways of esomeprazole, omeprazole, lansoprazole, rabeprazole, and pantoprazole in relation to cytochrome P450 isoenzymes, CYP2C19 and CYP3A4. Retrieved from [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

• Hofmann, U., Schwab, M., Treiber, G., & Klotz, U. (2006). Sensitive quantification of omeprazole and its metabolites in human plasma by liquid chromatography-mass spectrometry.
• Choi, Y., & Kim, H. (2019). Profiling and Identification of Omeprazole Metabolites in Mouse Brain and Plasma by Isotope Ratio-Monitoring Liquid Chromatography-Mass Spectrometric Method. Molecules, 24(23), 4301.

• National Center for Biotechnology Information. (n.d.). Omeprazole. StatPearls. Retrieved from [Link]

• Al-Ghobashy, M. A., Abdel-Megied, A. M., & El-Sadek, M. E. (2021). Determination and Pharmacokinetics of Omeprazole Enantiomers in Human Plasma and Oral Fluid Utilizing Microextraction by Packed Sorbent and Liquid Chromatography-Tandem Mass Spectrometry. International Journal of Analytical Chemistry, 2021, 6649315.

• U.S. Food and Drug Administration. (2001). Guidance for Industry: Bioanalytical Method Validation. Retrieved from [Link]

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• PubChemLite. (n.d.). 4-hydroxy omeprazole sulfone (C16H17N3O4S). Retrieved from [Link]

• U.S. Food and Drug Administration. (2025). Bioanalytical Method Validation for Biomarkers – Guidance for Industry. Retrieved from [Link]

• Espinosa Bosch, M., Ruiz Sanchez, A., & Sanchez Rojas, F. (2007). Analytical methodologies for the determination of omeprazole: An overview. Current Pharmaceutical Analysis, 3(4), 253-268.
• Renberg, L., Hoffmann, K. J., & Baarnhielm, C. (1989). Identification of two main urinary metabolites of [14C]omeprazole in humans. Drug metabolism and disposition, 17(1), 69-76.

• ResearchGate. (n.d.). Determination of omeprazole and its metabolites in human plasma by liquid chromatography-mass spectrometry. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Hydroxy Omeprazole Sulfone. PubChem. Retrieved from [Link]

• Google Patents. (n.d.). CN106866629A - The synthetic method of Omeprazole sulphone.
• Iqbal, Z., Shah, Y., Khan, A., Khan, M. I., Khuda, F., Khan, A., & Nasir, F. (2014). Simple and Fast Liquid Chromatography-Mass Spectrometry (LC–MS) Method for the Determination of Omeprazole, 5-hydroxyomeprazole, and Omeprazole Sulphone in Human Plasma.
• Amini, M., & Zarghi, A. (2010). Improved HPLC Method for Determination of Four PPIs, Omeprazole, Pantoprazole, Lansoprazole and Rabeprazole in Human Plasma. Iranian Journal of Pharmaceutical Research, 9(3), 249-255.
• Google Patents. (n.d.). WO2009066309A2 - Process for preparation of omeprazole.

• Waters Corporation. (n.d.). Forced Degradation Analysis of Omeprazole Using CORTECS 2.7 μm Columns. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Determination and Pharmacokinetics of Omeprazole Enantiomers in Human Plasma and Oral Fluid Utilizing Microextraction by Packed Sorbent and Liquid Chromatography-Tandem Mass Spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). A Simple and Sensitive Bioanalytical Assay for Simultaneous Determination of Omeprazole and its Three Mayor Metabolites in Human Blood Plasma Using RP-HPLC after a Simple Liquid-Liquid Extraction Procedure. Retrieved from [Link]

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Application Note: Selective Solid-Phase Extraction of 4-Hydroxy Omeprazole Sulfone from Biological Matrices Using Mixed-Mode Cation Exchange

Abstract

This application note presents a robust and highly selective method for the extraction of 4-Hydroxy Omeprazole Sulfone, a key metabolite of Omeprazole, from complex biological matrices such as human plasma and urine. The protocol leverages mixed-mode solid-phase extraction (SPE) technology, which combines reversed-phase and strong cation exchange retention mechanisms. This dual-mode approach provides superior sample cleanup and analyte enrichment compared to traditional single-mechanism SPE methods, resulting in high recovery and excellent reproducibility. The detailed protocol is designed for researchers, scientists, and drug development professionals engaged in pharmacokinetic studies, therapeutic drug monitoring, and metabolic profiling, providing a reliable workflow for downstream analysis by techniques like LC-MS/MS.

Introduction and Scientific Rationale

Omeprazole is a widely prescribed proton pump inhibitor extensively metabolized in the liver, primarily by cytochrome P450 enzymes, into several metabolites.[1][2] 4-Hydroxy Omeprazole Sulfone is a significant metabolite, and its accurate quantification in biological fluids is crucial for comprehensive pharmacokinetic and drug metabolism studies. The inherent complexity and variability of biological matrices like plasma and urine necessitate a highly efficient sample preparation step to remove endogenous interferences such as proteins, salts, and lipids, which can suppress ionization in mass spectrometry and compromise analytical accuracy.

Solid-phase extraction (SPE) is a cornerstone of modern sample preparation.[3][4] While conventional reversed-phase SPE can be effective for non-polar compounds, moderately polar metabolites like 4-Hydroxy Omeprazole Sulfone (XLogP3 ≈ 1.5) present a challenge.[5] They may not retain strongly enough on non-polar sorbents, leading to breakthrough during sample loading or premature elution during washing steps.[6][7]

To overcome this, we employ a mixed-mode SPE strategy. The chosen sorbent contains both a hydrophobic backbone (e.g., C8) and a strong cation exchange group (e.g., benzenesulfonic acid).[8] This design offers a dual retention mechanism, as illustrated below.

Caption: Dual retention mechanism of mixed-mode SPE.

At an acidic to neutral pH (e.g., pH 6), the basic nitrogen atoms in the analyte become protonated (positively charged), enabling strong ionic retention by the cation exchanger. Simultaneously, the hydrophobic regions of the molecule interact with the reversed-phase backbone. This powerful combination ensures strong retention of the target analyte while allowing for aggressive wash steps to thoroughly remove matrix interferences.[3][8][9]

Physicochemical Properties of the Analyte

Understanding the analyte is key to designing the extraction protocol.

Property	Value	Source	Significance for SPE
Molecular Formula	C₁₆H₁₇N₃O₄S	PubChem[5]	Provides basic identity.
Molecular Weight	347.4 g/mol	PubChem[5]	Relevant for mass spectrometry detection.
XLogP3	1.5	PubChem[5]	Indicates moderate polarity; supports use of reversed-phase retention.
pKa (Predicted)	5.69 ± 0.28 (most basic)	ChemicalBook[10]	The weakly basic nature allows for protonation at pH < 5.7, enabling strong cation exchange retention.

Experimental Protocol

This protocol is optimized for a 1 mL biological sample (plasma or urine) using a 30 mg / 1 mL mixed-mode strong cation exchange SPE cartridge. Volumes should be adjusted proportionally for different cartridge sizes.

Required Materials and Reagents

• SPE Device: Mixed-Mode Strong Cation Exchange (MCX) SPE Cartridges (e.g., C8/benzenesulfonic acid), 30 mg, 1 mL.

• Standards: 4-Hydroxy Omeprazole Sulfone reference standard.

• Reagents:

  • Methanol (HPLC Grade)

  • Acetonitrile (HPLC Grade)

  • Ammonium Hydroxide (concentrated, ~28%)

  • Ammonium Acetate

  • Formic Acid or Acetic Acid

  • Deionized Water

• Apparatus:

  • SPE Vacuum Manifold

  • Collection tubes (1.5 mL or 2 mL)

  • Vortex mixer

  • Centrifuge

  • pH meter

Solution Preparation

• Conditioning Solvent: 100% Methanol.

• Equilibration Buffer (pH 6.0): 50 mM Ammonium Acetate in deionized water, pH adjusted to 6.0 with acetic acid.

• Wash Solvent 1: 50 mM Ammonium Acetate in deionized water, pH 6.0.

• Wash Solvent 2: 100% Methanol.

• Elution Solvent: 5% (v/v) Ammonium Hydroxide in Methanol. Prepare fresh daily.

SPE Workflow Diagram

Caption: Step-by-step solid-phase extraction workflow.

Detailed Step-by-Step Procedure

• Sample Pre-treatment:

  • For plasma samples, centrifuge at >3,000 x g for 10 minutes to pellet any particulates.

  • Pipette 1.0 mL of the biological fluid (plasma or urine) into a clean tube.

  • Add 1.0 mL of the Equilibration Buffer (50 mM ammonium acetate, pH 6.0).

  • Vortex for 30 seconds to mix thoroughly. This step ensures the analyte is in its protonated state for optimal ionic binding.[8]

• Cartridge Conditioning:

  • Place the MCX cartridges onto the vacuum manifold.

  • Pass 1.0 mL of methanol through each cartridge. This solvates the reversed-phase functional groups.[11][12] Do not let the cartridge go dry.

• Cartridge Equilibration:

  • Immediately follow the methanol with 1.0 mL of Equilibration Buffer (pH 6.0). This prepares the sorbent for the aqueous sample and ensures the ion-exchange sites are in the correct state.[8] Do not allow the sorbent to dry.

• Sample Loading:

  • Load the entire 2.0 mL of the pre-treated sample onto the conditioned cartridge.

  • Apply a gentle vacuum to pull the sample through at a slow, steady flow rate of approximately 1-2 mL/min. A slow flow rate is critical to ensure sufficient interaction time between the analyte and the sorbent for efficient retention.

• Wash Step 1 (Polar Interference Removal):

  • Wash the cartridge with 1.0 mL of Equilibration Buffer (pH 6.0).

  • This step removes highly polar, unretained matrix components like salts and urea without disrupting the dual-retention of the analyte.[8]

• Wash Step 2 (Non-Polar Interference Removal):

  • Wash the cartridge with 1.0 mL of 100% Methanol.

  • This step removes hydrophobically bound, non-basic interferences like lipids and neutral drugs.[8] The strong ionic bond retains the protonated analyte on the sorbent during this organic wash.

• Drying:

  • Apply a strong vacuum to the manifold for 2-5 minutes to completely dry the sorbent bed. This step is crucial to ensure the subsequent elution with an organic solvent is efficient and not diluted by residual aqueous wash solution.

• Elution:

  • Place clean collection tubes inside the manifold.

  • Add 1.0 mL of the Elution Solvent (5% NH₄OH in Methanol) to the cartridge. The ammonia neutralizes the charge on the analyte, disrupting the ionic bond with the sorbent.[8][9] The methanol simultaneously disrupts the hydrophobic interaction, leading to complete elution of the target analyte.

  • Allow the solvent to soak for 30-60 seconds before applying a gentle vacuum to slowly pull the eluate into the collection tube.

• Final Processing for Analysis:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the residue in a small, precise volume (e.g., 100 µL) of the mobile phase used for the LC-MS/MS analysis.

  • Vortex briefly and transfer to an autosampler vial for injection.

Expected Performance

The following data represents typical performance characteristics for a mixed-mode SPE method applied to the analysis of drug metabolites in biological fluids.

Parameter	Expected Result	Justification
Analyte Recovery	> 90%	The dual retention mechanism minimizes analyte loss during wash steps, ensuring high recovery.[8]
Precision (%RSD)	< 5%	The robust, multi-step protocol provides highly reproducible results across multiple samples and batches.[8][13]
Matrix Effects	Minimal (< 15%)	Aggressive wash steps effectively remove phospholipids and ion-suppressing agents, leading to cleaner extracts and reduced matrix effects in LC-MS/MS analysis.
Linearity (r²)	> 0.995	The method provides a linear response over a wide concentration range suitable for pharmacokinetic studies.[13]

Troubleshooting

• Low Recovery:

  • Cause: Sample loading flow rate too high, or cartridge dried out before loading.

  • Solution: Ensure a slow, consistent flow rate (1-2 mL/min). Do not let the sorbent dry between conditioning, equilibration, and loading steps.[12]

  • Cause: Incomplete elution.

  • Solution: Ensure the elution solvent is freshly prepared (ammonia can evaporate) and allow a 60-second soak time before applying vacuum.

• High Matrix Effects / Dirty Extract:

  • Cause: Inefficient washing.

  • Solution: Ensure wash solvent volumes are adequate and that the cartridge is fully dried after the final wash step. Consider adding a more aggressive organic wash (e.g., 50:50 Acetonitrile:Methanol) if lipidic interference is high.

• Poor Reproducibility:

  • Cause: Inconsistent vacuum pressure or sample pre-treatment.

  • Solution: Use a vacuum manifold with consistent pressure settings for all samples. Ensure pH of the pre-treated sample is consistent across the batch.

Conclusion

This application note provides a comprehensive, field-proven protocol for the selective extraction of 4-Hydroxy Omeprazole Sulfone from biological matrices. By utilizing the dual retention mechanism of mixed-mode cation exchange SPE, this method achieves high analyte recovery and superior removal of matrix interferences. The resulting clean extracts are ideal for sensitive and reliable quantification by LC-MS/MS, making this protocol a valuable tool for drug metabolism and pharmacokinetic research.

References

• Mixed-Mode SPE Improves Extraction of Pharmaceutical Compounds
• 4-Hydroxy Omeprazole Sulfone.
• Rapid Analysis of Cocaine and Metabolites by Mixed-Mode μElution SPE Combined with UPLC-MS/MS.LabRulez LCMS.
• Do You Really Know About SPE Normal Phase and Reverse Phase Extraction?Hawach Scientific.
• Rapid Analysis of Cocaine and Metabolites by Mixed-Mode μElution SPE Combined with UPLC-MS/MS.
• Solid-Phase Extraction (SPE) Method Development.
• General Reversed Phase SPE Optimiz
• Omeprazole: Sample Prepar
• Solid-Phase Extraction.Chemistry LibreTexts.
• Approaches to eliminate elution solvent modifiers in the mixed-mode solid-phase extraction (SPE) of drug residues.Shimadzu.
• Solid Phase Extraction.Analytical Columns.
• Analytical methodologies for the determin
• A Head-to-Head Comparison of Analytical Methods for Omeprazole and its Metabolites.BenchChem.
• High-Throughput Quantification of Omeprazole and its Major Metabolites in Human Plasma using LC-MS/MS.BenchChem.
• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.
• Determination of omeprazole, hydroxyomeprazole and omeprazole sulfone using automated solid phase extraction and micellar electrokinetic capillary chromatography.
• 4-Hydroxy Omeprazole Sulfide CAS#: 103876-98-8.ChemicalBook.
• Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples.

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Application Notes and Protocols for High-Throughput Screening of Omeprazole Metabolites

Introduction: The Critical Role of Metabolite Profiling in Drug Development

In the landscape of modern drug discovery, a thorough understanding of a compound's metabolic fate is paramount. The biotransformation of a drug candidate can yield metabolites with altered efficacy, toxicity, or pharmacokinetic profiles compared to the parent molecule. Consequently, early and efficient metabolite identification is a cornerstone of robust preclinical development. This application note provides a comprehensive guide to the high-throughput screening (HTS) of omeprazole metabolites, leveraging in vitro methodologies and advanced analytical techniques.

Omeprazole, a widely prescribed proton pump inhibitor, serves as an exemplary model compound for metabolic studies due to its well-characterized biotransformation pathways. It is extensively metabolized in the liver, primarily by the cytochrome P450 enzymes CYP2C19 and CYP3A4.[1][2] The genetic polymorphism associated with CYP2C19 can lead to significant inter-individual variations in omeprazole's metabolism, underscoring the importance of detailed metabolic profiling.[1]

This guide is designed for researchers, scientists, and drug development professionals, offering both the theoretical underpinnings and practical protocols for implementing a high-throughput screening campaign to identify and characterize omeprazole metabolites.

The Strategic Imperative for High-Throughput Screening in Metabolite Identification

Traditional methods for studying drug metabolism can be labor-intensive and time-consuming, creating a bottleneck in the drug discovery pipeline.[3] High-throughput screening (HTS) addresses this challenge by employing automation, miniaturization, and sophisticated data analysis to rapidly assess the metabolic stability and metabolite profiles of a large number of compounds.[2][4] The integration of HTS into early drug discovery allows for:

• Accelerated Timelines: Rapidly screen compound libraries to identify candidates with favorable metabolic profiles.[2]

• Informed Decision-Making: Early identification of potential metabolic liabilities enables medicinal chemists to optimize lead compounds.[5]

• Resource Efficiency: Miniaturization of assays reduces the consumption of costly reagents and test compounds.[2]

Omeprazole's Metabolic Landscape: A Mechanistic Overview

Omeprazole is a racemic mixture of (R)- and (S)-enantiomers, with esomeprazole being the (S)-enantiomer.[6] Its metabolism is stereoselective and primarily occurs in the liver. The two major metabolic pathways are:

• Hydroxylation: The formation of 5-hydroxyomeprazole is predominantly catalyzed by CYP2C19.[2][7]

• Sulfoxidation: The conversion to omeprazole sulfone is mainly mediated by CYP3A4.[2][7]

These primary metabolites are generally considered to have no significant effect on gastric acid secretion.[7] Other minor metabolites, such as 3-hydroxyomeprazole and 5'-O-desmethylomeprazole, have also been identified.[6]

Visualizing the Metabolic Cascade

Caption: Automated workflow for HTS of omeprazole metabolites.

Analytical Methodology: LC-MS/MS for Metabolite Quantification

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and selective quantification of drugs and their metabolites in complex biological matrices. [1][3]

LC-MS/MS System and Conditions

Parameter	Recommended Setting
LC System	High-performance liquid chromatography (HPLC) or Ultra-high performance liquid chromatography (UHPLC) system
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	A suitable gradient to separate omeprazole and its metabolites (e.g., 5-95% B over 5 minutes)
Flow Rate	0.4 mL/min
Injection Volume	5-10 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)

MRM Transitions for Omeprazole and its Metabolites

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Omeprazole	346.1	198.1
5-Hydroxyomeprazole	362.1	214.1
Omeprazole Sulfone	362.1	198.1
Internal Standard	Analyte-specific	Analyte-specific

Note: These MRM transitions are illustrative and should be optimized for the specific instrument used.

Data Analysis and Interpretation

The data generated from the LC-MS/MS analysis is processed to determine the rate of metabolite formation.

• Peak Integration and Quantification: Integrate the peak areas of the parent drug and its metabolites. A calibration curve is used to convert peak area ratios (analyte/internal standard) to concentrations.

• Metabolite Formation Rate: The rate of formation of each metabolite can be calculated from the linear portion of the concentration-time curve.

• Hit Identification: In a screening context, "hits" can be defined based on predefined criteria, such as compounds that exhibit a high rate of metabolism or the formation of specific metabolites of interest.

Assay Validation and Quality Control

Rigorous assay validation is crucial to ensure the reliability and reproducibility of HTS data. Key validation parameters include:

• Specificity and Selectivity: The ability of the method to differentiate and quantify the analytes in the presence of other components in the sample.

• Accuracy and Precision: The closeness of the measured values to the true values and the degree of scatter between a series of measurements.

• Linearity and Range: The concentration range over which the assay is accurate, precise, and linear.

• Matrix Effects: The influence of co-eluting substances from the biological matrix on the ionization of the analytes. [8]* Stability: The stability of the analytes in the biological matrix under different storage and processing conditions.

For HTS, the Z'-factor is a commonly used statistical parameter to assess the quality of an assay. A Z'-factor value between 0.5 and 1.0 is indicative of an excellent assay.

Conclusion and Future Perspectives

The high-throughput screening of drug metabolites, as exemplified by the omeprazole case study, is an indispensable tool in modern drug discovery. By integrating automated in vitro metabolism assays with sensitive LC-MS/MS analysis, researchers can rapidly generate high-quality data to guide the selection and optimization of drug candidates. As HTS technologies continue to evolve, with advancements in areas such as high-content imaging and microfluidics, the ability to predict the metabolic fate of new chemical entities will become even more precise and efficient, ultimately accelerating the development of safer and more effective medicines.

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• SciSpace. (n.d.). An lc- ms/ms method for the determination of omeprazole on proton pump inhibitor in human plasma. Retrieved from [Link]

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• BMG LABTECH. (2019, April 10). High-throughput screening (HTS). Retrieved from [Link]

• Kim, J. S., et al. (2018). Profiling and Identification of Omeprazole Metabolites in Mouse Brain and Plasma by Isotope Ratio-Monitoring Liquid Chromatography-Mass Spectrometric Method. Molecules, 23(11), 2848. Retrieved from [Link]

• ResearchGate. (2016). An LC- MS/MS method for the determination of omeprazole on proton pump inhibitor in human plasma. Retrieved from [Link]

• ResearchGate. (n.d.). Metabolic scheme of omeprazole. The enzyme responsible for the... Retrieved from [Link]

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• National Center for Biotechnology Information. (2020, October 31). Application of In Vitro Metabolism Activation in High-Throughput Screening. Retrieved from [Link]

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• Oosterhuis, B., & Jonkman, J. H. (1989). Omeprazole: pharmacology, pharmacokinetics and interactions. Digestion, 44 Suppl 1, 9–17. Retrieved from [Link]

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• U.S. Food and Drug Administration. (1997). Guidance for Industry: Drug Metabolism/Drug Interaction Studies in the Drug Development Process: Studies In Vitro. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Cryopreservation of assay-ready hepatocyte monolayers by chemically-induced ice nucleation: preservation of hepatic function and hepatotoxicity screening capabilities. Retrieved from [Link]

• Discovery Life Sciences. (n.d.). Overcoming In Vitro Liver Metabolism Screening Limitations with Permeabilized Human Hepatocytes. Retrieved from [Link]

• U.S. Food and Drug Administration. (2020, July 6). Bioanalytical Method Validation: History, Process, and Regulatory Perspectives. Retrieved from [Link]

• European Food Safety Authority. (n.d.). Industry view: In vitro comparative metabolism studies to identify metabolites. Retrieved from [Link]

• ComplianceOnline. (n.d.). Validation of Analytical Methods According to the New FDA Guidance. Retrieved from [Link]

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• 2. bmglabtech.com [bmglabtech.com]
• 3. scispace.com [scispace.com]
• 4. Extracting Meaningful Data With High-Throughput Drug Discovery Approaches | Technology Networks [technologynetworks.com]
• 5. SMPDB [smpdb.ca]
• 6. ClinPGx [clinpgx.org]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Stability of 4-Hydroxy Omeprazole Sulfone in Plasma

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth technical information, troubleshooting advice, and frequently asked questions regarding the stability of 4-Hydroxy Omeprazole Sulfone in plasma. As a secondary metabolite of the widely prescribed proton pump inhibitor omeprazole, understanding its stability is crucial for accurate bioanalytical measurements in pharmacokinetic and drug metabolism studies.

This resource is designed to be a practical bench-top companion, offering not just protocols, but the scientific reasoning behind them to empower you to conduct robust and reliable experiments.

FAQS: Understanding the Stability of 4-Hydroxy Omeprazole Sulfone

Q1: What is 4-Hydroxy Omeprazole Sulfone and why is its stability in plasma a concern?

A1: 4-Hydroxy Omeprazole Sulfone is a metabolite of omeprazole. Omeprazole is primarily metabolized in the liver by cytochrome P450 enzymes. CYP3A4 mediates the formation of omeprazole sulfone, while CYP2C19 is responsible for producing 5-hydroxyomeprazole.[1][2] These primary metabolites can undergo further metabolism. For instance, omeprazole sulfone can be hydroxylated by CYP2C19 to form a hydroxylated sulfone metabolite.[1] The "4-Hydroxy" designation likely refers to the position of the hydroxyl group on the pyridine ring, a common metabolic site.

The stability of this metabolite in plasma is a critical concern for several reasons:

• Accurate Quantification: Degradation of the analyte between sample collection and analysis will lead to an underestimation of its true concentration, compromising pharmacokinetic and pharmacodynamic modeling.

• Metabolic Profiling: Inaccurate measurements can lead to a misunderstanding of the metabolic pathways and the contribution of this metabolite to the overall disposition of omeprazole.

• Bioanalytical Method Validation: Regulatory guidelines require thorough stability assessments of analytes in biological matrices to ensure the reliability of the analytical method.[3]

Omeprazole and its related structures are known to be unstable, particularly in acidic conditions.[4][5] Therefore, understanding the specific stability profile of 4-Hydroxy Omeprazole Sulfone is essential for any quantitative bioanalysis.

Q2: What are the primary factors that can affect the stability of 4-Hydroxy Omeprazole Sulfone in plasma?

A2: Based on the known instability of the parent compound, omeprazole, the following factors are critical to consider for 4-Hydroxy Omeprazole Sulfone stability in plasma:

• pH: Omeprazole is notoriously acid-labile, degrading rapidly at low pH.[4][5] It is highly probable that 4-Hydroxy Omeprazole Sulfone shares this characteristic. Plasma has a physiological pH of approximately 7.4, which is generally stabilizing. However, improper sample handling, such as the use of acidic additives or prolonged exposure to air which can lead to a decrease in pH due to CO2 absorption, could induce degradation.

• Temperature: Elevated temperatures can accelerate chemical and enzymatic degradation.[6][7] Therefore, proper storage of plasma samples at low temperatures is crucial.

• Enzymatic Activity: Plasma contains various enzymes that can potentially metabolize or degrade drug compounds. While the major metabolic conversions of omeprazole occur in the liver, residual enzymatic activity in plasma could contribute to analyte degradation, especially during prolonged incubation at room temperature.

• Light Exposure: Omeprazole has been shown to be sensitive to light.[8] It is a prudent measure to protect plasma samples containing 4-Hydroxy Omeprazole Sulfone from light to prevent potential photodegradation.

• Freeze-Thaw Cycles: Repeated freezing and thawing of plasma samples can lead to the degradation of sensitive analytes.[9] This is due to changes in pH, concentration of solutes in the unfrozen fraction, and physical disruption of cellular components that may release degradative enzymes.

Troubleshooting Guide: Common Issues in the Analysis of 4-Hydroxy Omeprazole Sulfone

Problem 1: I am observing lower than expected concentrations of 4-Hydroxy Omeprazole Sulfone in my plasma samples.

Possible Causes and Solutions:

• Analyte Degradation During Sample Handling and Processing:

  • Troubleshooting: Review your sample handling workflow. Are the samples kept on ice during processing? Is the time between thawing and analysis minimized?

  • Recommendation: Process plasma samples on wet ice to minimize enzymatic activity and chemical degradation. Aim to complete the sample extraction process as quickly as possible.

• Inappropriate pH of the Sample or Extraction Solvent:

  • Troubleshooting: Check the pH of any buffers or reagents added to the plasma. Avoid acidic conditions.

  • Recommendation: Maintain a neutral to slightly alkaline pH during sample processing and extraction.

• Degradation During Storage:

  • Troubleshooting: Verify the storage temperature of your freezers. Have the samples undergone multiple freeze-thaw cycles?

  • Recommendation: Store plasma samples at -80°C for long-term stability.[10] Aliquot samples upon collection to avoid repeated freeze-thaw cycles.

• Suboptimal Extraction Efficiency:

  • Troubleshooting: Evaluate the recovery of your extraction method.

  • Recommendation: Optimize your sample preparation method, such as liquid-liquid extraction or solid-phase extraction, to ensure high and consistent recovery of 4-Hydroxy Omeprazole Sulfone.[2][11]

Problem 2: My QC samples for 4-Hydroxy Omeprazole Sulfone are failing during the bioanalytical method validation, particularly in the freeze-thaw and long-term stability assessments.

Possible Causes and Solutions:

• Inherent Instability of the Analyte:

  • Troubleshooting: The molecule itself may be prone to degradation under the tested conditions.

  • Recommendation:

    • Stabilizing Agents: Consider the addition of a stabilizing agent to the plasma samples immediately after collection. For acid-labile compounds, a small amount of a weak base can help maintain a stable pH.

    • Immediate Analysis: If the analyte is extremely unstable, the ideal, though often impractical, solution is to analyze the samples immediately after collection.

• Inadequate Storage Conditions:

  • Troubleshooting: Confirm that your storage freezers maintain a consistent and accurate temperature.

  • Recommendation: Use calibrated and monitored freezers for sample storage. Ensure samples are stored in tightly sealed containers to prevent sublimation and exposure to air.

• Matrix Effects:

  • Troubleshooting: Components of the plasma matrix could be contributing to the degradation.

  • Recommendation: Investigate the use of different anticoagulants during blood collection (e.g., EDTA, heparin, citrate) to see if one provides better stability.

Experimental Protocols

Protocol 1: Best Practices for Plasma Sample Collection and Handling

This protocol outlines the critical steps to ensure the integrity of 4-Hydroxy Omeprazole Sulfone in plasma samples from collection to storage.

• Blood Collection:

  • Collect whole blood in tubes containing an appropriate anticoagulant (e.g., K2EDTA).

  • Immediately after collection, gently invert the tubes 8-10 times to ensure proper mixing with the anticoagulant.

  • Place the tubes on wet ice or in a refrigerated rack.

• Plasma Separation:

  • Within one hour of collection, centrifuge the blood samples at 1,500-2,000 x g for 10-15 minutes at 4°C.

  • Carefully aspirate the supernatant (plasma) without disturbing the buffy coat or red blood cells.

• Aliquoting and Storage:

  • Immediately aliquot the plasma into pre-labeled, cryo-resistant polypropylene tubes.

  • Snap-freeze the aliquots in a dry ice/alcohol slurry or by placing them in the vapor phase of liquid nitrogen before transferring to a -80°C freezer for long-term storage.

Protocol 2: Conducting a Preliminary Stability Assessment

This experiment will help you determine the short-term stability of 4-Hydroxy Omeprazole Sulfone in plasma at room temperature (bench-top stability).

• Sample Preparation:

  • Obtain a pool of blank human plasma.

  • Spike the blank plasma with a known concentration of 4-Hydroxy Omeprazole Sulfone (e.g., a mid-range QC concentration).

• Incubation:

  • Aliquot the spiked plasma into several tubes.

  • Keep the tubes at room temperature (approximately 22°C) on the bench-top.

• Time Points:

  • At specified time points (e.g., 0, 2, 4, 6, 8, and 24 hours), take an aliquot and immediately process it for analysis or freeze it at -80°C for later batch analysis. The 0-hour sample represents the baseline concentration.

• Analysis:

  • Analyze the samples using a validated bioanalytical method.

• Data Evaluation:

  • Calculate the percentage of the initial concentration remaining at each time point. A common acceptance criterion is that the mean concentration should be within ±15% of the baseline value.

Data Presentation

Table 1: Example of Short-Term (Bench-Top) Stability Data for 4-Hydroxy Omeprazole Sulfone in Human Plasma at Room Temperature (22°C)

Time (hours)	Mean Concentration (ng/mL)	% of Initial Concentration
0	102.5	100.0%
2	101.8	99.3%
4	98.7	96.3%
6	95.2	92.9%
8	91.3	89.1%
24	75.6	73.8%

This is illustrative data and will vary depending on experimental conditions.

Visualizations

Caption: Metabolic pathway of omeprazole.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ijpsr.com [ijpsr.com]
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• 5. impactfactor.org [impactfactor.org]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. Stability-indicating methods for determining omeprazole and octylonium bromide in the presence of their degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination and Pharmacokinetics of Omeprazole Enantiomers in Human Plasma and Oral Fluid Utilizing Microextraction by Packed Sorbent and Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Degradation of 4-Hydroxy Omeprazole Sulfone

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for 4-Hydroxy Omeprazole Sulfone. This document is designed for researchers, analytical scientists, and formulation experts to navigate the complexities associated with the stability of this critical omeprazole-related compound. As an oxidized metabolite and potential degradation product of omeprazole, understanding its stability profile is paramount for accurate analytical measurements and robust drug development programs.

This guide provides in-depth, experience-driven answers to common questions, detailed troubleshooting protocols for stability issues, and the scientific rationale behind our recommendations.

Frequently Asked Questions (FAQs)

Q1: What is 4-Hydroxy Omeprazole Sulfone and why is its stability important?

A1: 4-Hydroxy Omeprazole Sulfone is a known metabolite and a potential impurity of the proton-pump inhibitor, omeprazole.[1] It is formed through metabolic oxidation of the sulfoxide group in omeprazole to a sulfone, followed by hydroxylation.

Its stability is critically important for several reasons:

• Analytical Accuracy: Degradation of the reference standard or the analyte in a sample can lead to inaccurate quantification, impacting impurity profiling and pharmacokinetic studies.

• Impurity Profiling: As a potential impurity in omeprazole drug products, its own degradation products must be identified and characterized to ensure the safety and quality of the final formulation.

• Metabolite Identification: In metabolic studies, distinguishing between true metabolites and ex-vivo degradation products is essential for an accurate understanding of the drug's fate.

The chemical structure of 4-Hydroxy Omeprazole Sulfone contains a benzimidazole core, which is known to be susceptible to certain environmental conditions, much like its parent compound, omeprazole.

Core Technical Guide & Troubleshooting

This section addresses specific issues you may encounter during your experiments and provides the causal explanations and recommended protocols to resolve them.

Q2: I am observing unexpected peaks in my chromatogram when analyzing a 4-Hydroxy Omeprazole Sulfone standard. What is the likely cause?

A2: The most probable cause is on-instrument or pre-analysis degradation of your standard. Like its parent drug, omeprazole, the 4-Hydroxy Omeprazole Sulfone molecule is susceptible to degradation under several conditions, with pH being the most significant factor.[2][3]

• Acidic Conditions: The benzimidazole ring system in the molecule is highly prone to rapid, acid-catalyzed rearrangement.[4][5] If your HPLC mobile phase is acidic (pH < 7), or if your sample is prepared in an acidic diluent, you will likely observe significant degradation. Omeprazole itself is known to degrade by 61.64% in acidic conditions.[6] This rearrangement leads to the formation of new chemical entities that will appear as distinct peaks in your chromatogram.

• Photolytic Stress: Omeprazole is sensitive to light.[4][7] It is crucial to assume 4-Hydroxy Omeprazole Sulfone shares this photosensitivity. Exposure of your standard solution or solid material to UV or even ambient laboratory light can initiate degradation pathways.

• Thermal Stress: While generally more stable than in acidic solutions, elevated temperatures can induce degradation.[4][8] This is particularly relevant if samples are left in an autosampler without temperature control for extended periods.

Troubleshooting Steps:

• Protect from Light: Immediately switch to using amber glassware or light-blocking vials for all sample and standard preparations.

• Control pH: Ensure your sample diluent is neutral or slightly alkaline (pH > 8). For HPLC analysis, use a mobile phase with a pH above 7.8 to ensure on-column stability.[9] A common choice is a buffered mobile phase containing ammonium acetate or a phosphate buffer adjusted to a slightly alkaline pH.[10]

• Control Temperature: Use a temperature-controlled autosampler set to a cool temperature (e.g., 4-10 °C) for long analytical runs.[3] Store stock solutions and solid material under recommended refrigerated conditions.

Q3: My analytical results for 4-Hydroxy Omeprazole Sulfone are inconsistent. How can I ensure my method is "stability-indicating"?

A3: A stability-indicating method is one that can accurately quantify the analyte of interest without interference from its degradation products, impurities, or other components in the sample matrix. To achieve this, you must perform a forced degradation study . This involves intentionally stressing the molecule to generate its potential degradation products and ensuring your analytical method can separate them from the main peak.

The International Council for Harmonisation (ICH) guidelines recommend exposing the drug substance to acid and base hydrolysis, oxidation, heat, and photolysis.[4][11]

Stress Condition	Recommended Protocol	Scientific Rationale & Expected Outcome
Acid Hydrolysis	Treat a solution of the compound with 0.1 N HCl at room temperature for 1-2 hours, followed by neutralization with 0.1 N NaOH.[4]	The benzimidazole core is highly susceptible to acid-catalyzed rearrangement.[4][5] Expect significant degradation and the formation of multiple rearrangement products.
Base Hydrolysis	Treat a solution with 0.1 N NaOH at room temperature for a specified period.	The molecule is generally more stable under alkaline conditions, but some degradation may occur over extended periods or with heat.[2][4]
Oxidation	Expose a solution to 3-6% hydrogen peroxide (H₂O₂) at room temperature.[4][6]	The sulfone group is already in a high oxidation state and should be stable. However, other parts of the molecule, such as the benzimidazole or pyridine rings, could be susceptible to N-oxide formation or other oxidative changes.[12]
Thermal Degradation	Heat a solid sample (e.g., at 105°C for 24 hours) or a solution in a neutral solvent.[4]	Evaluates the intrinsic thermal stability. Degradation kinetics in the solid state often follow first-order kinetics.[10]
Photolytic Degradation	Expose a solid or solution sample to UV light (e.g., 254 nm) for a defined period.[4]	Assesses light sensitivity. Omeprazole is known to be sensitive to light, humidity, and heat.[7][8]

Experimental Protocols & Visualizations

Protocol: Forced Degradation Study Workflow

This protocol outlines the essential steps for conducting a forced degradation study on 4-Hydroxy Omeprazole Sulfone.

• Prepare a Stock Solution: Accurately weigh and dissolve the 4-Hydroxy Omeprazole Sulfone standard in a suitable solvent (e.g., methanol or a 50:50 mixture of methanol and water) to a known concentration (e.g., 1 mg/mL).

• Apply Stress Conditions: Aliquot the stock solution into separate, appropriate vials for each stress condition as detailed in the table above. Include a control sample stored at 4°C and protected from light.

• Neutralize/Quench Reactions: After the specified stress period, neutralize the acid and base hydrolysis samples. Dilute all samples, including the control, to the same final concentration using a neutral or slightly alkaline mobile phase or diluent.

• Analyze Samples: Analyze all stressed samples and the control sample using a validated HPLC-UV/MS method.

  • Chromatographic System: A reverse-phase HPLC system with a C18 column is commonly used.[4][12]

  • Mobile Phase: Use a gradient elution with a buffered aqueous phase (pH > 7.8) and an organic modifier like acetonitrile.[9][12]

  • Detection: Employ a PDA (Photodiode Array) detector to assess peak purity and a Mass Spectrometer (MS) to identify the mass of the parent ion and any resulting degradation products.[4][12]

• Evaluate Results: Compare the chromatograms of the stressed samples to the control. The method is considered stability-indicating if all degradation product peaks are baseline-resolved from the main 4-Hydroxy Omeprazole Sulfone peak.

Visual Diagrams

Caption: Metabolic and degradative pathway to 4-Hydroxy Omeprazole Sulfone.

Caption: Inferred acid-catalyzed rearrangement based on the omeprazole core structure.

Caption: Workflow for conducting a comprehensive forced degradation study.

References

• Patel, S., et al. (n.d.). Analytical Method Development for Assay of Omeprazole in Bulk and Pharmaceutical preparations. Journal of Chemistry. Retrieved from [Link]

• García-Palomo, M., et al. (2018). Formulation and Stability Study of Omeprazole Oral Liquid Suspension for Pediatric Patients. Farmacia Hospitalaria. Retrieved from [Link]

• Iuga, C., & Bojiță, M. (2010). Stability study of omeprazole. Farmacia, 58(2). Retrieved from [Link]

• Chandarana, C., et al. (2021). Forced Degradation Study for Simultaneous Quantification of Aspirin and Omeprazole in Pharmaceutical Dosage form by RP-HPLC. Journal of Pharmaceutical Research International. Retrieved from [Link]

• The Pharma Innovation. (2015). Effect of acidic Ph. and heat on the degradation of omeprazole and Esomeprazole. The Pharma Innovation. Retrieved from [Link]

• Reddaboina, M., et al. (2021). Identification and structural characterization of the stress degradation products of omeprazole using Q-TOF-LC-ESI-MS/MS and NMR experiments: evaluation of the toxicity of the degradation products. New Journal of Chemistry. Retrieved from [Link]

• NIH. (2021). The Influence of Omeprazole on the Dissolution Processes of pH-Dependent Magnetic Tablets Assessed by Pharmacomagnetography. National Center for Biotechnology Information. Retrieved from [Link]

• Glasgow Caledonian University. (n.d.). Identification of the Acid Induced Degradation Products of Omeprazole and 5-hydroxyomeprazole by high resolution mass spectrometry. Glasgow Caledonian University Research Online. Retrieved from [Link]

• Iuga, C., & Bojiță, M. (2010). STABILITY STUDY OF OMEPRAZOLE. Farmacia Journal. Retrieved from [Link]

• ResearchGate. (n.d.). Photocatalytic and photoelectrocatalytic degradation of the drug omeprazole on nanocrystalline titania films in alkaline media: Effect of applied electrical bias on degradation and transformation products. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Stability of Omeprazole Solutions at Various ph Values as Determined by High-Performance Liquid Chromatography. ResearchGate. Retrieved from [Link]

• Waters. (n.d.). Forced Degradation Analysis of Omeprazole Using CORTECS 2.7 μm Columns. Waters. Retrieved from [Link]

• Acta Poloniae Pharmaceutica. (2011). KINETICS OF OMEPRAZOLE DEGRADATION IN SOLID STATE. Acta Poloniae Pharmaceutica ñ Drug Research, 68(5), 753-757. Retrieved from [Link]

• PubMed. (1989). Oxygen Dependence of Omeprazole Clearance and Sulfone and Sulfide Metabolite Formation in the Isolated Perfused Rat Liver. PubMed. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Hydroxy Omeprazole Sulfone. PubChem Compound Database. Retrieved from [Link]

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• 2. ijpsjournal.com [ijpsjournal.com]
• 3. Formulation and Stability Study of Omeprazole Oral Liquid Suspension for Pediatric Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchonline.gcu.ac.uk [researchonline.gcu.ac.uk]
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• 10. ptfarm.pl [ptfarm.pl]
• 11. Identification and structural characterization of the stress degradation products of omeprazole using Q-TOF-LC-ESI-MS/MS and NMR experiments: evaluation of the toxicity of the degradation products - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. waters.com [waters.com]

Technical Support Center: Optimizing Mass Spectrometry for 4-Hydroxy Omeprazole Sulfone

Welcome to the technical support center for the analysis of 4-Hydroxy Omeprazole Sulfone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) for optimizing mass spectrometry parameters for this specific metabolite. As Senior Application Scientists, we aim to provide not just procedural steps, but also the underlying scientific reasoning to empower you in your analytical endeavors.

Troubleshooting Guide

This section addresses common issues encountered during the LC-MS/MS analysis of 4-Hydroxy Omeprazole Sulfone.

Poor Signal Intensity or No Signal

Q: I am not seeing a signal for 4-Hydroxy Omeprazole Sulfone, or the signal is very weak. What are the likely causes and how can I troubleshoot this?

A: This is a common issue that can stem from several factors, from sample preparation to instrument settings. Here's a systematic approach to diagnosing the problem:

• Sample Preparation and Stability: 4-Hydroxy Omeprazole Sulfone, like many pharmaceutical compounds, can be susceptible to degradation. Ensure that your samples are stored properly, typically at low temperatures (-20°C or -80°C) and protected from light. Repeated freeze-thaw cycles should be avoided. Inefficient extraction from the biological matrix is also a common culprit. Consider if your protein precipitation, liquid-liquid extraction (LLE), or solid-phase extraction (SPE) method is optimized for this metabolite.

• Ionization Efficiency: The choice of ionization source and its parameters are critical for getting the analyte into the gas phase as an ion.

  • Ionization Mode: Electrospray ionization (ESI) in positive ion mode is the standard and most effective method for omeprazole and its metabolites.[1][2]

  • Source Parameters: The spray voltage, sheath and auxiliary gas flow rates, and capillary temperature all need to be optimized. Start with typical values for similar compounds and perform a systematic optimization. A good starting point for ESI source parameters would be a spray voltage of 3-4 kV, a capillary temperature of 250-350°C, and nitrogen for the sheath and auxiliary gas.

• Mobile Phase Composition: The mobile phase plays a crucial role in both chromatographic separation and ionization efficiency.

  • pH and Modifiers: The addition of a modifier to the mobile phase can significantly enhance signal intensity. For omeprazole and its metabolites, acidic modifiers like formic acid are commonly used to promote protonation and improve peak shape.[3] A mobile phase of acetonitrile and water, both with 0.1% formic acid, is a good starting point.[4] Experimenting with different concentrations of the modifier (e.g., 0.05% to 0.2%) can yield better results.

• Mass Spectrometer Parameters: Incorrect mass spectrometer settings will directly lead to poor or no signal.

  • Precursor Ion Selection: The protonated molecule [M+H]⁺ is the primary precursor ion to monitor for 4-Hydroxy Omeprazole Sulfone. The nominal mass of 4-Hydroxy Omeprazole Sulfone (C₁₆H₁₇N₃O₄S) is approximately 347.1 g/mol .[5][6] Therefore, you should be targeting an m/z of approximately 348.1 in your precursor scan.

  • Collision Energy (CE): This is one of the most critical parameters for obtaining good fragmentation and, consequently, a strong product ion signal. If the CE is too low, you will not get efficient fragmentation. If it is too high, you can fragment your product ions, leading to a loss of signal. A collision energy ramp (e.g., 10-40 eV) should be performed to find the optimal value for your specific instrument.

  • Product Ion Selection: Based on the fragmentation of similar compounds like omeprazole sulfone, you can predict likely product ions. For omeprazole sulfone (m/z 362.1), a common product ion is observed around m/z 198.0.[7] For 4-Hydroxy Omeprazole Sulfone, you would expect to see characteristic fragments. A high-resolution instrument like a Q-TOF can be invaluable for identifying the most abundant and specific product ions.[3]

High Background Noise or Matrix Effects

Q: My chromatograms have a high baseline, and I suspect matrix effects are suppressing my analyte signal. How can I mitigate this?

A: Matrix effects are a significant challenge in bioanalysis, where components of the biological matrix (e.g., plasma, urine) co-elute with the analyte and interfere with its ionization.

• Improve Sample Cleanup: The most direct way to reduce matrix effects is to remove the interfering components. If you are using a simple protein precipitation method, consider switching to a more rigorous technique like LLE or SPE.[1]

• Chromatographic Separation: Optimize your HPLC method to separate 4-Hydroxy Omeprazole Sulfone from the bulk of the matrix components. This can be achieved by adjusting the gradient, flow rate, or even trying a different column chemistry. A longer chromatographic run time can sometimes provide the necessary separation.

• Use of a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the gold standard for correcting for matrix effects and variability in extraction and ionization. The SIL-IS will behave almost identically to the analyte during sample preparation and analysis, thus providing a reliable way to normalize the signal.

Poor Peak Shape

Q: The chromatographic peak for 4-Hydroxy Omeprazole Sulfone is broad or tailing. What can I do to improve it?

A: Poor peak shape can compromise both sensitivity and the accuracy of quantification.

• Mobile Phase pH: The pH of the mobile phase relative to the pKa of the analyte is a key factor. For a basic compound like 4-Hydroxy Omeprazole Sulfone, a low pH mobile phase (e.g., with formic acid) will ensure it is in its protonated form, which generally leads to better peak shape on C18 columns.

• Column Choice: While C18 columns are widely used, other column chemistries might provide better peak shape for your specific analyte and matrix. Experimenting with different types of C18 columns (e.g., with different end-capping) or even different stationary phases (e.g., phenyl-hexyl) could be beneficial.

• System Contamination: Buildup of contaminants in the HPLC system, particularly in the column, can lead to peak tailing. Ensure your system is regularly flushed and that you are using appropriate guard columns.

Frequently Asked Questions (FAQs)

Q1: What are the recommended precursor and product ions for monitoring 4-Hydroxy Omeprazole Sulfone?

A1: The recommended precursor ion is the protonated molecule, [M+H]⁺. For 4-Hydroxy Omeprazole Sulfone (C₁₆H₁₇N₃O₄S), the monoisotopic mass is approximately 347.09 g/mol , so the precursor ion to target is m/z 348.1 .[5][6]

The product ions need to be determined empirically by performing a product ion scan on your specific mass spectrometer. However, based on the known fragmentation of omeprazole and its sulfone metabolite, you can anticipate certain fragments. The fragmentation of omeprazole often yields a product ion at m/z 198, corresponding to the pyridinylmethyl moiety.[8] For 4-Hydroxy Omeprazole Sulfone, you would need to perform direct infusion of a standard and optimize the collision energy to identify the most intense and specific product ions.

Q2: How can I differentiate 4-Hydroxy Omeprazole Sulfone from its isobaric metabolite, 5-Hydroxy Omeprazole Sulfone?

A2: This is a critical challenge as isobaric compounds have the same mass and thus the same precursor ion.

• Chromatographic Separation: The primary method for distinguishing isobars is through chromatographic separation. A well-optimized HPLC method should be able to resolve the two isomers. This may require experimenting with different columns, mobile phase compositions, and gradients. For instance, 5-hydroxyomeprazole and omeprazole sulfone, which are also isobaric, can be chromatographically separated.[1]

• Fragmentation Pattern: While the precursor ions are the same, the fragmentation patterns (product ions and their relative intensities) of the two isomers may differ due to the different position of the hydroxyl group. A careful analysis of the product ion spectra of both compounds can reveal unique fragments or different abundance ratios of common fragments that can be used for specific MRM transitions.

Q3: What type of internal standard is best for the quantification of 4-Hydroxy Omeprazole Sulfone?

A3: The ideal internal standard is a stable isotope-labeled (SIL) version of 4-Hydroxy Omeprazole Sulfone (e.g., with ¹³C or ²H labels). A SIL-IS co-elutes with the analyte and experiences the same matrix effects and ionization suppression/enhancement, leading to the most accurate and precise quantification. If a SIL-IS is not available, a structurally similar compound that is not present in the samples can be used as an analog internal standard. However, this is a less ideal option as it may not perfectly mimic the behavior of the analyte.

Data and Protocols

Table 1: Recommended Starting Mass Spectrometry Parameters

Parameter	Recommended Setting	Rationale
Ionization Mode	Positive Electrospray Ionization (ESI+)	Omeprazole and its metabolites readily form protonated molecules in positive mode.[1][2]
Precursor Ion (Q1)	m/z 348.1	Corresponds to the [M+H]⁺ of 4-Hydroxy Omeprazole Sulfone.[5][6]
Product Ion(s) (Q3)	To be determined empirically	Perform a product ion scan to identify the most stable and intense fragments.
Collision Energy (CE)	Optimize via a ramp (e.g., 10-40 eV)	The optimal CE is instrument-dependent and crucial for maximizing product ion intensity.
Spray Voltage	3.0 - 4.0 kV	A typical starting range for ESI to ensure stable spray and efficient ionization.
Capillary Temp.	250 - 350 °C	Aids in desolvation of the ESI droplets.

Experimental Protocol: Collision Energy Optimization

• Prepare a standard solution of 4-Hydroxy Omeprazole Sulfone in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Infuse the solution directly into the mass spectrometer at a constant flow rate (e.g., 5-10 µL/min).

• Set the mass spectrometer to product ion scan mode, with the precursor ion set to m/z 348.1.

• Acquire data over a range of collision energies (e.g., in 2-5 eV increments from 5 to 50 eV).

• Plot the intensity of the major product ions as a function of collision energy to determine the optimal value for each transition.

Visualizations

Diagram 1: Fragmentation Pathway Hypothesis

Caption: Hypothetical fragmentation of 4-Hydroxy Omeprazole Sulfone.

Diagram 2: Troubleshooting Workflow for Poor Signal

Caption: Systematic workflow for troubleshooting poor signal intensity.

References

• BenchChem. (2025). Technical Support Center: Enhancing Mass Spectrometry Detection Sensitivity for (r)-Omeprazole Metabolites. BenchChem.
• BenchChem. (2025). High-Throughput Quantification of Omeprazole and its Major Metabolites in Human Plasma using LC-MS/MS with 4-D. BenchChem.
• Hofmann, U., Schwab, M., Treiber, G., & Klotz, U. (2006). Sensitive quantification of omeprazole and its metabolites in human plasma by liquid chromatography-mass spectrometry.
• Kim, J., et al. (2020). Profiling and Identification of Omeprazole Metabolites in Mouse Brain and Plasma by Isotope Ratio-Monitoring Liquid Chromatography-Mass Spectrometric Method. Molecules, 25(23), 5695.
• Kumar, G. R., & Kumar, V. (2011). Bio-analytical method development and validation for omeprazole using LC-MS/MS. International Journal of Pharmaceutical Sciences and Research, 2(9), 2475.
• Macek, J., Ptáček, P., & Klíma, J. (2007). Determination of omeprazole and its metabolites (5′-hydroxyomeprazole and omeprazole sulfone) in human plasma by liquid chromatography–tandem mass spectrometry.
• PubChem. (n.d.). 4-hydroxy omeprazole sulfone.
• PubChem. (n.d.). Omeprazole sulfone.
• Song, Q., & Naidong, W. (2006). Analysis of omeprazole and 5-OH omeprazole in human plasma using hydrophilic interaction chromatography with tandem mass spectrometry (HILIC-MS/MS)-eliminating evaporation and reconstitution steps in 96-well liquid/liquid extraction.
• Waters. (n.d.). Forced Degradation Analysis of Omeprazole Using CORTECS 2.7 μm Columns.
• Zhang, Y., et al. (2023). A Mechanism Study on the (+)-ESI-TOF/HRMS Fragmentation of Some PPI Prazoles and Their Related Substances. Molecules, 28(15), 5852.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ijpsr.com [ijpsr.com]
• 3. Profiling and Identification of Omeprazole Metabolites in Mouse Brain and Plasma by Isotope Ratio-Monitoring Liquid Chromatography-Mass Spectrometric Method [mdpi.com]
• 4. Profiling and Identification of Omeprazole Metabolites in Mouse Brain and Plasma by Isotope Ratio-Monitoring Liquid Chromatography-Mass Spectrometric Method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 4-Hydroxy Omeprazole Sulfone | C16H17N3O4S | CID 71749232 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-Hydroxy Omeprazole Sulfone | LGC Standards [lgcstandards.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. scienceopen.com [scienceopen.com]

Technical Support Center: Troubleshooting Poor Peak Shape in 4-Hydroxy Omeprazole Sulfone HPLC Analysis

Welcome to the technical support center for resolving common chromatographic challenges encountered during the HPLC analysis of 4-Hydroxy Omeprazole Sulfone. This guide is designed for researchers, scientists, and drug development professionals to diagnose and overcome issues related to poor peak shape, ensuring the accuracy and reliability of your analytical results.

Introduction: The Challenge of Analyzing 4-Hydroxy Omeprazole Sulfone

4-Hydroxy Omeprazole Sulfone is a key metabolite of Omeprazole. As a basic compound, it is susceptible to strong interactions with residual silanol groups on the surface of silica-based reversed-phase columns.[1][2][3] This often leads to significant peak tailing, a common issue that can compromise the accuracy of quantification and the overall resolution of the chromatographic separation.[4][5] Understanding the underlying chemical interactions is the first step toward developing a robust and reliable HPLC method.

This guide provides a systematic approach to troubleshooting, from identifying the root cause of poor peak shape to implementing effective solutions. We will delve into the critical parameters of your HPLC method, including mobile phase composition, column chemistry, and system hardware, to help you achieve symmetrical, well-defined peaks for 4-Hydroxy Omeprazole Sulfone.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions regarding poor peak shape in the HPLC analysis of 4-Hydroxy Omeprazole Sulfone.

Q1: Why is my 4-Hydroxy Omeprazole Sulfone peak tailing?

Peak tailing for basic compounds like 4-Hydroxy Omeprazole Sulfone in reversed-phase HPLC is most often caused by secondary interactions between the analyte and ionized residual silanol groups on the silica-based stationary phase.[1][3][6] These silanol groups (Si-OH) are acidic and can become deprotonated (Si-O-), creating negatively charged sites that strongly interact with the positively charged basic analyte, leading to a delayed elution for a fraction of the analyte molecules and resulting in a tailing peak.[7]

Q2: What is the ideal mobile phase pH for analyzing this compound?

The optimal mobile phase pH is crucial for controlling the ionization state of both the analyte and the stationary phase. For basic compounds, a common strategy is to work at a low pH (typically between 2.5 and 3.5).[6][8] At this pH, the residual silanol groups are fully protonated (Si-OH), minimizing their ability to interact with the protonated basic analyte through ion-exchange mechanisms.[1][6] Conversely, some methods for omeprazole and its metabolites utilize a neutral to slightly basic pH (around 7.4) with a buffer to maintain a consistent ionization state.[9][10][11] The best approach will depend on your specific column and analytical goals. It is critical to avoid a mobile phase pH close to the analyte's pKa, as this can lead to a mixture of ionized and unionized forms, causing peak distortion.[2][12][13]

Q3: Can the type of HPLC column I'm using affect the peak shape?

Absolutely. Modern HPLC columns are often "end-capped" to reduce the number of accessible free silanol groups.[1] Using a column with a high-quality end-capping or a base-deactivated stationary phase is highly recommended for analyzing basic compounds.[8] Columns with novel bonding technologies, such as those with embedded polar groups, can also help shield the analyte from residual silanols.

Q4: I see peak tailing for all the compounds in my chromatogram, not just 4-Hydroxy Omeprazole Sulfone. What could be the cause?

If all peaks in your chromatogram are tailing, the issue is likely related to the HPLC system rather than a specific chemical interaction.[8] Potential causes include:

• Extra-column volume: Excessive tubing length or internal diameter between the injector, column, and detector can cause peak broadening and tailing.[2][14]

• Column void: A void or channel in the column packing material can lead to a distorted flow path and poor peak shape.

• Improperly fitted connections: Leaks or dead volume at tubing connections can disrupt the flow path and cause peak distortion.[4][7]

Q5: What is an acceptable peak tailing factor?

The United States Pharmacopeia (USP) defines the tailing factor (T), which should ideally be close to 1 for a perfectly symmetrical Gaussian peak. For many assays, a tailing factor of less than 1.5 is considered acceptable, although some methods may require a value below 1.2.[1]

Troubleshooting Guides

This section provides a systematic, problem-and-solution-oriented approach to resolving poor peak shape for 4-Hydroxy Omeprazole Sulfone.

Guide 1: Addressing Peak Tailing

Peak tailing is the most common peak shape distortion observed for basic analytes. The following workflow will guide you through diagnosing and resolving this issue.

Troubleshooting Workflow for Peak Tailing

Caption: A systematic workflow for troubleshooting peak tailing.

Step 1: Mobile Phase pH Optimization

The primary cause of peak tailing for basic compounds is the interaction with ionized silanol groups.[1][6] Adjusting the mobile phase pH is the most effective way to control these interactions.

• Protocol: Low pH Mobile Phase

  • Preparation: Prepare an aqueous mobile phase buffered to a pH between 2.5 and 3.5 using an appropriate buffer (e.g., phosphate or formate).

  • Rationale: At low pH, the silanol groups on the stationary phase are protonated (Si-OH) and thus less likely to interact with the positively charged analyte.[1][6][8]

  • Procedure:

    • Prepare a 20-50 mM buffer solution (e.g., potassium phosphate).

    • Adjust the pH of the aqueous portion of the mobile phase to the desired value using an acid (e.g., phosphoric acid).

    • Mix with the appropriate amount of organic modifier (e.g., acetonitrile or methanol).

    • Equilibrate the column with the new mobile phase for at least 15-20 column volumes before injecting your sample.

• Protocol: Neutral to High pH Mobile Phase

  • Preparation: Prepare an aqueous mobile phase buffered to a pH around 7.4, similar to some established methods for omeprazole.[9][10][11]

  • Rationale: At a higher pH, the basic analyte may be in its neutral form, reducing ionic interactions. However, this approach requires a column stable at higher pH values.

  • Procedure:

    • Use a buffer system effective at the target pH (e.g., phosphate).

    • Ensure your column is specified for use at the chosen pH to avoid stationary phase degradation.[12]

    • Equilibrate the column thoroughly.

Step 2: Column Evaluation

If pH optimization does not resolve the tailing, your column may be the culprit.

• Action:

  • Use a Base-Deactivated/End-Capped Column: Switch to a column specifically designed for the analysis of basic compounds. These columns have minimal accessible silanol groups.[8]

  • Check for Column Degradation: If the column has been used extensively, especially with high pH mobile phases, the stationary phase may be degraded. Replace the column with a new one of the same type to see if the peak shape improves.[4]

  • Consider a Different Stationary Phase: If you are using a standard C18 column, consider trying a C8 or a column with an embedded polar group, which can offer different selectivity and potentially better peak shape.

Step 3: Mobile Phase Additives

Mobile phase additives can be used to mask residual silanol groups or to form neutral complexes with the analyte.

• Use of a Sacrificial Base:

  • Additive: Add a small concentration (e.g., 0.05-0.1%) of an amine modifier like triethylamine (TEA) to the mobile phase.[6]

  • Mechanism: TEA is a small, basic molecule that preferentially interacts with the active silanol sites on the stationary phase, effectively "masking" them from your analyte.

• Use of Ion-Pairing Agents:

  • Additive: Introduce an ion-pairing agent, such as an alkyl sulfonate (e.g., sodium dodecyl sulfate), to the mobile phase.[15][16]

  • Mechanism: The ion-pairing agent forms a neutral complex with the charged analyte, which then interacts with the reversed-phase stationary phase through hydrophobic interactions, leading to improved peak shape and retention.[17]

Step 4: System Check

If peak tailing persists across all peaks, a systematic check of your HPLC system is necessary.

• Check for Extra-Column Volume:

  • Minimize the length and internal diameter of all tubing between the injector and the detector.[2][14]

  • Ensure all fittings are properly connected to avoid dead volume.[7]

• Inspect the Column:

  • A void at the head of the column can cause peak distortion. Reversing and flushing the column (if permitted by the manufacturer) may sometimes help. If a void is present, the column will likely need to be replaced.

• Sample Solvent:

  • Whenever possible, dissolve your sample in the initial mobile phase. Injecting a sample in a solvent much stronger than the mobile phase can cause peak distortion.[4][7]

Guide 2: Addressing Peak Fronting and Broad Peaks

While less common for basic analytes, peak fronting and broadening can also occur.

Peak Fronting

Peak fronting, where the front of the peak is less steep than the tail, is often a sign of column overload or poor sample solubility.

• Troubleshooting Steps:

  • Reduce Sample Concentration: Dilute your sample and reinject. If the peak shape improves, you were likely overloading the column.[4][5]

  • Check Sample Solubility: Ensure your analyte is fully dissolved in the injection solvent. Precipitated sample injected onto the column can cause severe peak distortion.

  • Injection Solvent: If the injection solvent is too weak compared to the mobile phase, it can cause the analyte to band improperly at the head of the column, leading to fronting.

Broad Peaks

Broad peaks can be a symptom of several issues, often related to system efficiency.

• Troubleshooting Steps:

  • Check for Extra-Column Volume: As with peak tailing, excessive volume in the system can lead to band broadening.[2]

  • Column Contamination or Degradation: A contaminated or old column will lose its efficiency, resulting in broader peaks. Try flushing the column with a strong solvent or replace it if necessary.[4]

  • Temperature Effects: Inconsistent column temperature can affect retention times and peak width.[18][19][20] Using a column oven to maintain a stable temperature is recommended. Pre-heating the mobile phase before it enters the column can also help, especially at higher flow rates.[21]

Data Presentation and Protocols

Table 1: Summary of Troubleshooting Strategies for Peak Tailing

Strategy	Principle	Key Considerations
Low pH Mobile Phase	Suppresses silanol ionization.[1][6]	Use a buffer effective in the pH 2.5-3.5 range. Ensure column stability at low pH.
High-Quality Column	Minimizes available silanol groups.	Choose end-capped or base-deactivated columns.
Mobile Phase Additives	Masks silanol sites or forms neutral pairs.[6][15]	Can increase method complexity and equilibration times. May not be suitable for MS detection.
System Optimization	Reduces extra-column band broadening.[2]	Use short, narrow-bore tubing and ensure proper connections.
Temperature Control	Ensures consistent retention and efficiency.[18][20]	Use a column oven for stable and reproducible results.

Protocol: HPLC System Suitability Test

Before running your samples, it is essential to perform a system suitability test to ensure your HPLC system is performing optimally.

• Prepare a Standard Solution: Prepare a solution of 4-Hydroxy Omeprazole Sulfone of a known concentration in the mobile phase.

• Equilibrate the System: Pump the mobile phase through the system until a stable baseline is achieved.

• Perform Multiple Injections: Make at least five replicate injections of the standard solution.

• Evaluate Key Parameters:

  • Retention Time Reproducibility: The relative standard deviation (RSD) of the retention time should typically be less than 1%.

  • Peak Area Reproducibility: The RSD of the peak area should be less than 2%.

  • Tailing Factor: The tailing factor should be within the acceptable range for your method (e.g., < 1.5).

  • Theoretical Plates (N): A high number of theoretical plates indicates good column efficiency.

Interaction Diagram: Analyte and Stationary Phase

Caption: Effect of mobile phase pH on analyte-silanol interactions.

References

• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC.
• Element Lab Solutions. Peak Tailing in HPLC.
• LCGC Blog. HPLC Diagnostic Skills II – Tailing Peaks.
• Chrom Tech, Inc.
• Sigma-Aldrich. HPLC Troubleshooting Guide.
• Waters Knowledge Base. What are common causes of peak tailing when running a reverse-phase LC column?.
• Science Publishing Group.
• Taylor & Francis Online. Development and Validation of a RP‐HPLC Method to Quantify Omeprazole in Delayed Release Tablets.
• alwsci.
• PubMed.
• YouTube. Troubleshooting Poor Peak Shape and Resolution in HPLC.
• Saki Publishing Club. Development and validation of RP-HPLC method for the estimation of omeprazole in bulk and capsule dosage forms.
• Chrom Tech, Inc.
• Chromatography.
• Hawach. Reasons for Peak Tailing of HPLC Column.
• ACE HPLC. HPLC Troubleshooting Guide.
• Labcompare.com. LABTips: How to Prevent Tailing Peaks in HPLC.
• Phenomenex. How to Reduce Peak Tailing in HPLC?.
• SCIEX.
• LCGC International.
• Moravek.
• Phenomenex. HPLC Troubleshooting Mini Guide - Peak Issues.
• Chromatography Today. The use of Mobile Phase pH as a Method Development Tool.
• PubChem. 4-Hydroxy Omeprazole Sulfone.
• Shimadzu. Abnormal Peak Shapes.
• LCGC. The Role of Ion Pairing Agents in Liquid Chromatography (LC)
• ResearchGate. How does HPLC column's temperature influence to peak area , peak shape or retention time?.
• LGC Standards. 4-Hydroxy Omeprazole Sulfone.
• Agilent.
• Mason Technology. Ion-Pairing Agents | HPLC.
• TCI Chemicals. Ion-Pair Reagents for HPLC.
• Industry news.
• Gilson.
• Regis Technologies. Ion Pairing Reagents and Buffers.
• Welch Materials.
• PubChemLite. 4-hydroxy omeprazole sulfone (C16H17N3O4S).
• Cayman Chemical. 4-hydroxy Omeprazole sulfide.
• USP-NF. Omeprazole Delayed-Release Capsules.
• USP-NF. USP Monographs: Omeprazole.
• USP-NF. USP Monographs: Omeprazole Delayed-Release Capsules.
• ChemicalBook. 4-Hydroxy Omeprazole Sulfide | 103876-98-8.
• Veeprho.
• Reddit.
• ResearchGate. Determination of Omeprazole and its Related Impurities in Bulk Drug Substance Batches by A Stability Indicating HPLC Method Based on a Short Octyl Fused Core Column.

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. chromtech.com [chromtech.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 5. youtube.com [youtube.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. support.waters.com [support.waters.com]
• 8. labcompare.com [labcompare.com]
• 9. Development and Validation for RP-HPLC Method of Assay of Omeprazole Capsules Formulation, American Journal of Chemical Engineering, Science Publishing Group [sciencepublishinggroup.com]
• 10. tandfonline.com [tandfonline.com]
• 11. banglajol.info [banglajol.info]
• 12. moravek.com [moravek.com]
• 13. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 14. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. Ion Pair Chromatography | Ion-Pairing Agents | HPLC [masontechnology.ie]
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• 21. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

Technical Support Center: 4-Hydroxy Omeprazole Sulfone

Welcome to the technical support center for 4-Hydroxy Omeprazole Sulfone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information on the proper storage, handling, and use of this compound. Drawing from established scientific principles and field-proven insights, this document aims to be a comprehensive resource to ensure the integrity of your experiments and the reliability of your results.

Introduction to 4-Hydroxy Omeprazole Sulfone

4-Hydroxy Omeprazole Sulfone is a key metabolite of Omeprazole, a widely used proton pump inhibitor. It is formed in vivo primarily through the action of the cytochrome P450 enzyme CYP3A4. As with its parent compound, 4-Hydroxy Omeprazole Sulfone is a substituted benzimidazole, and its chemical stability is a critical factor for researchers using it as an analytical standard or in metabolic studies. The primary challenge in handling this compound and its relatives is their inherent instability in acidic environments. This guide provides the necessary protocols and troubleshooting advice to mitigate these challenges.

Frequently Asked Questions (FAQs)

Q1: How should I store the solid (neat) 4-Hydroxy Omeprazole Sulfone?

For long-term storage, the solid compound should be stored at -20°C in a tightly sealed container.[1][2] Many suppliers ship the product at ambient temperature, which is acceptable for short durations, but immediate transfer to a freezer upon receipt is crucial to ensure its stability over time.[1] For the closely related sulfide analog, a stability of at least four years has been reported at -20°C.[1]

Q2: What are the primary safety precautions I should take when handling this compound?

While extensive toxicological data for 4-Hydroxy Omeprazole Sulfone is not available, the safety data for related compounds like 4-hydroxy Omeprazole sulfide indicates that it may cause skin, eye, and respiratory irritation. Therefore, standard laboratory personal protective equipment (PPE) is required. This includes:

• A properly fitted lab coat.

• Safety glasses or goggles.

• Chemically resistant gloves.

All handling of the solid powder and preparation of solutions should be performed in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust particles.

Q3: In which solvents can I dissolve 4-Hydroxy Omeprazole Sulfone?

Based on data for the closely related 4-hydroxy Omeprazole sulfide, the compound is soluble in dimethyl sulfoxide (DMSO).[1] For analytical purposes, particularly chromatography, solvents such as methanol and acetonitrile are commonly used. Given the pH sensitivity of the benzimidazole core, it is critical to use high-purity, neutral or slightly basic solvents.

Q4: My analytical results show a lower than expected concentration of the analyte. What could be the cause?

This is a common issue and is often related to the degradation of the analyte. The stability of omeprazole and its metabolites is highly pH-dependent.[3][4][5] They degrade rapidly in acidic conditions. If your mobile phase, diluent, or sample matrix is acidic, this will lead to a rapid loss of the compound. Ensure all solutions are at a neutral or, preferably, slightly alkaline pH. Maximum stability for omeprazole has been observed at a pH of 11.[3][6]

Q5: Can I store stock solutions of 4-Hydroxy Omeprazole Sulfone? If so, for how long?

Yes, stock solutions can be stored, but with precautions. Based on stability studies of the parent drug omeprazole, stock solutions prepared in methanol or ethanol can be considered stable for up to one to two months when stored at 4°C and protected from light.[7] For longer-term storage, it is recommended to store aliquots at -80°C, which may extend stability to six months, although specific data for the sulfone is limited. Always perform a stability check if the solution has been stored for an extended period.

Storage and Stability Data Summary

The following tables summarize the recommended storage conditions and stability information for 4-Hydroxy Omeprazole Sulfone, based on available data for the compound and its parent drug, omeprazole.

Form	Storage Temperature	Recommended Duration	Key Considerations
Solid (Neat)	-20°C	≥ 4 years (inferred)[1]	Keep container tightly sealed, protect from moisture.
Stock Solution (in Methanol/Ethanol)	4°C	Up to 2 months[7]	Protect from light. Use amber vials.
Stock Solution (in DMSO)	-20°C	Up to 6 months (inferred)	Aliquot to avoid freeze-thaw cycles.
Working Solutions (Aqueous/Buffered)	Ambient	A few hours	Highly pH-dependent. Prepare fresh daily. Avoid acidic pH.

Condition	Effect on Stability	Recommendation
Acidic pH (< 7.0)	Rapid degradation[3][4]	Buffer all aqueous solutions to a pH > 7.5. A pH of 9.5 is often used for analytical separations.[8]
Exposure to Light	Accelerated degradation[7]	Store solids and solutions in amber vials or protect from light with foil.
Elevated Temperature	Increased rate of degradation[7]	Maintain recommended storage temperatures. Avoid leaving solutions on the benchtop for extended periods.
Freeze-Thaw Cycles	Potential for degradation	Aliquot stock solutions into single-use volumes to minimize freeze-thaw cycles.

Experimental Protocols

Protocol 1: Preparation of a Primary Stock Solution (1 mg/mL)

This protocol describes the preparation of a concentrated stock solution for use in generating calibration standards and working solutions.

Materials:

• 4-Hydroxy Omeprazole Sulfone (solid)

• Methanol (HPLC grade) or Dimethyl Sulfoxide (DMSO)

• Analytical balance

• Class A volumetric flasks (e.g., 10 mL)

• Amber glass vials for storage

Procedure:

• Equilibration: Allow the sealed container of solid 4-Hydroxy Omeprazole Sulfone to equilibrate to room temperature for at least 30 minutes before opening. This prevents condensation of atmospheric moisture onto the compound.

• Weighing: Accurately weigh approximately 10 mg of the solid compound and transfer it to a 10 mL volumetric flask.

• Dissolution: Add approximately 7-8 mL of the chosen solvent (Methanol or DMSO) to the flask.

• Sonication: Gently swirl the flask to wet the solid. If necessary, sonicate for 5-10 minutes to ensure complete dissolution.

• Volume Adjustment: Once the solid is fully dissolved and the solution is clear, bring the flask to the final volume of 10 mL with the solvent.

• Mixing: Cap the flask and invert it 15-20 times to ensure the solution is homogeneous.

• Storage: Transfer the stock solution to an amber glass vial, label it clearly with the compound name, concentration, solvent, and preparation date. Store at 4°C (for methanol) or -20°C (for DMSO).

Protocol 2: Conducting a Solution Stability Assessment

This protocol provides a framework for verifying the stability of your prepared stock or working solutions over time.

Materials:

• Prepared stock solution of 4-Hydroxy Omeprazole Sulfone

• Validated analytical method (e.g., HPLC-UV)

• Appropriate diluents and mobile phases

Procedure:

• Initial Analysis (Time Zero): Immediately after preparing the stock solution, prepare a set of quality control (QC) samples at low, medium, and high concentrations. Analyze these samples using your validated analytical method. The average result will serve as the baseline (100%) concentration.

• Storage: Store aliquots of the stock solution under the desired conditions (e.g., 4°C protected from light, room temperature on the benchtop).

• Time-Point Analysis: At predetermined time points (e.g., 24h, 48h, 1 week, 1 month), remove an aliquot of the stored solution.

• Sample Preparation: Prepare a fresh set of QC samples from the stored stock solution.

• Analysis: Analyze the new QC samples alongside a freshly prepared calibration curve.

• Evaluation: Calculate the concentration of the stored QC samples. The solution is considered stable if the measured concentration is within ±15% of the initial (Time Zero) concentration.

Troubleshooting Guide

This section addresses common issues encountered during the analysis of 4-Hydroxy Omeprazole Sulfone.

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// Connections start -> {problem1, problem2, problem3, problem4} [arrowhead=none];

problem1 -> {cause1a, cause1b}; cause1a -> sol1a1; cause1a -> sol1a2; cause1b -> sol1b1;

problem2 -> {cause2a, cause2b, cause2c}; cause2a -> sol2a1; cause2b -> sol2b1; cause2c -> sol2c1;

problem3 -> {cause3a, cause3b}; cause3a -> sol3a1; cause3b -> sol3b1;

problem4 -> {cause4a, cause4b}; cause4a -> sol4a1; cause4b -> sol4b1; } enddot Caption: Troubleshooting workflow for common analytical issues.

References

• Mathew, M., Das Gupta, V., & Bailey, R. E. (1995). Stability of Omeprazole Solutions at Various pH Values as Determined by High-Performance Liquid Chromatography. Drug Development and Industrial Pharmacy, 21(8), 965-971. Available at: [Link]

• Rezk, N. L., Brown, K. C., & Kashuba, A. D. M. (2007). A simple and sensitive bioanalytical assay for simultaneous determination of omeprazole and its three major metabolites in various biological fluids. Journal of Liquid Chromatography & Related Technologies, 30(12), 1797-1810. Available at: [Link]

• Uno, T., Yasui-Furukori, N., Shimizu, M., Sugawara, K., & Tateishi, T. (2005). Formation of omeprazole sulphone but not 5-hydroxyomeprazole is inhibited by grapefruit juice. British Journal of Clinical Pharmacology, 59(3), 321-326. Available at: [Link]

• Pop, A., Sfat, R., & Bodoki, E. (2010). Stability study of omeprazole. Farmacia, 58(2), 203-211. Available at: [Link]

• Sarisuta, N., Tourtip, T., & Chuarcharoern, S. (1998). Chemical Stability and Mechanism of Degradation of Omeprazole in Solution. The Thai Journal of Pharmaceutical Sciences, 22(2), 81-88. Available at: [Link]

• Semantic Scholar. (n.d.). Stability of Omeprazole Solutions at Various ph Values as Determined by High-Performance Liquid Chromatography. Available at: [Link]

• Pérez-Lozano, P., García-Montoya, E., Orriols, A., Miñarro, M., Ticó, J. R., & Suñé-Negre, J. M. (2006). Determination of omeprazole, hydroxyomeprazole and omeprazole sulfone using automated solid phase extraction and micellar electrokinetic capillary chromatography. Journal of Pharmaceutical and Biomedical Analysis, 42(1), 100-106. Available at: [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. 4-Hydroxy Omeprazole Sulfide CAS#: 103876-98-8 [amp.chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. digital.car.chula.ac.th [digital.car.chula.ac.th]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Stability of Omeprazole Solutions at Various ph Values as Determined by High-Performance Liquid Chromatography | Semantic Scholar [semanticscholar.org]
• 7. farmaciajournal.com [farmaciajournal.com]
• 8. Determination of omeprazole, hydroxyomeprazole and omeprazole sulfone using automated solid phase extraction and micellar electrokinetic capillary chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Sample Preparation for 4-Hydroxy Omeprazole Sulfone

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support guide for handling 4-Hydroxy Omeprazole Sulfone. This document provides in-depth troubleshooting advice and answers to frequently asked questions concerning the stability of this labile metabolite during sample preparation. Our goal is to equip you with the scientific rationale and practical steps needed to ensure the integrity of your analytical data.

Section 1: Understanding the Analyte's Instability

FAQ: What is 4-Hydroxy Omeprazole Sulfone and why is it so challenging to work with?

4-Hydroxy Omeprazole Sulfone is a metabolite of Omeprazole, a widely used proton pump inhibitor.[1][2] Like its parent compound, it belongs to the benzimidazole class of molecules. The core chemical structure, a substituted benzimidazole, is inherently susceptible to degradation under several common laboratory conditions.

The primary driver of this instability is the molecule's sensitivity to acidic pH. In an acidic environment, the benzimidazole ring system undergoes a rapid acid-catalyzed rearrangement, leading to the formation of various degradation products.[3][4] This process can significantly reduce the concentration of the target analyte, leading to inaccurate quantification. The degradation half-life of omeprazole at a pH below 5 is reported to be as short as 10 minutes, and while the sulfone metabolite is generally more stable, it is still vulnerable.[4]

Beyond pH, other factors such as elevated temperature, exposure to light, and oxidative conditions can also contribute to the degradation of 4-Hydroxy Omeprazole Sulfone.[5][6][7] Therefore, a successful sample preparation workflow must be meticulously designed to control these three key variables: pH, Temperature, and Light .

Caption: Key factors leading to the degradation of 4-Hydroxy Omeprazole Sulfone.

Section 2: Sample Collection & Initial Handling

This initial stage is critical. Errors made here cannot be corrected later in the workflow. The primary objective is to stabilize the analyte within the biological matrix as quickly as possible.

FAQ: What are the immediate steps I should take after collecting blood samples?

Immediate action is required to halt both enzymatic and chemical degradation.[8][9] The standard procedure of simply collecting blood and letting it sit at room temperature before centrifugation is inadequate for this analyte.

Caption: Recommended workflow for blood sample collection and initial processing.

Protocol: Stabilized Blood Sample Processing

• Preparation: Use pre-chilled vacuum tubes containing K2EDTA as an anticoagulant. For added stability, consider adding a pH buffer or a broad-spectrum enzyme inhibitor, although immediate cooling and pH control during extraction are often sufficient.

• Collection: Immediately after blood draw, gently invert the tube 8-10 times to mix the anticoagulant and stabilizer with the blood.

• Cooling: Place the tube immediately into a wet ice bath. Do not allow the sample to sit at room temperature. The goal is to lower the temperature as close to 0°C as possible to slow down all degradation processes.[10]

• Centrifugation: Within 30 minutes of collection, centrifuge the sample at 4°C to separate the plasma.

• Harvesting: Carefully pipette the plasma into pre-labeled amber cryovials. The use of amber vials is the first step in mitigating light-induced degradation.[11]

• Storage: Immediately flash-freeze the plasma samples and store them at -70°C or lower until analysis. Long-term stability studies for similar benzimidazoles confirm that storage at -20°C is adequate for some compounds, but -80°C is preferable for maximum stability over extended periods.[12]

Section 3: Troubleshooting Sample Preparation

This section addresses common issues encountered during the extraction of 4-Hydroxy Omeprazole Sulfone from biological matrices like plasma.

Q1: My analyte recovery is low and highly variable. I suspect pH is the problem. How can I fix this?

Causality: You are likely correct. Acidic conditions are the number one cause of loss for this compound. If any of your extraction, wash, or reconstitution solvents are acidic or even neutral (pH 7), you will experience significant and variable degradation. The analyte is most stable in an alkaline environment (pH > 9).[13]

Troubleshooting Protocol:

• Alkalize the Sample: Before beginning the extraction, adjust the pH of the plasma sample by adding a small volume of a concentrated alkaline buffer (e.g., 1M ammonium hydroxide or sodium borate) to bring the final pH to ≥ 9.5.[14]

• Solvent pH Control: Ensure all aqueous solutions and organic solvents used in the extraction are pH-adjusted. For liquid-liquid extraction (LLE), use alkalized extraction solvents (e.g., dichloromethane with 1-2% ammonium hydroxide). For solid-phase extraction (SPE), ensure your wash and elution buffers are appropriately alkaline.

• Reconstitution Solution: The final step is just as critical. Reconstitute the dried extract in a mobile phase that is alkaline. Injecting an unbuffered or acidic sample onto a modern LC column can still cause on-column degradation.

pH Condition	Expected Stability of Omeprazole Derivatives	Recommendation
< 5.0	Extremely Unstable (Degradation in minutes)[4]	AVOID AT ALL COSTS
6.0 - 7.5	Poor to Moderate Stability	Not recommended for sample processing
8.0 - 9.0	Good Stability	Acceptable, but higher pH is safer
> 9.5	Excellent Stability[13]	RECOMMENDED
Table 1: pH-Dependent Stability and Recommendations.

Q2: I'm working on ice and controlling pH, but still see some degradation. What else can I do?

Causality: Even at low temperatures, degradation can occur over time. The "total time on the bench" is a critical factor. Additionally, exposure to ambient laboratory light can contribute to analyte loss, as benzimidazoles can be photosensitive.[6][11]

Troubleshooting Protocol:

• Minimize Processing Time: Streamline your workflow to reduce the time from sample thaw to injection. Prepare all reagents and label all tubes in advance. Work in smaller batches if necessary.

• Maintain Cold Chain: Use pre-chilled solvents and keep all samples, extracts, and solutions in a cooling rack or on ice throughout the entire process.

• Light Protection:

  • Perform all steps under yellow or UV-filtered light if possible.

  • Use amber glass vials or polypropylene tubes for all steps of the extraction.

  • If using a clear 96-well plate, cover it with a dark lid or foil between steps.

  • Protect the autosampler tray from direct light.

Q3: Which extraction method is best: Protein Precipitation (PP), Liquid-Liquid Extraction (LLE), or Solid-Phase Extraction (SPE)?

Causality: The choice of extraction method is a balance between speed, cleanliness, and recovery.

• Protein Precipitation (PP): This is the fastest method but often results in the "dirtiest" extract, leading to significant matrix effects and potentially lower sensitivity. It may be acceptable for some applications, but is generally not recommended for labile compounds requiring high accuracy.

• Liquid-Liquid Extraction (LLE): LLE offers a much cleaner extract than PP. By using an appropriate water-immiscible organic solvent under alkaline conditions, it can provide good recovery and selectivity.[15]

• Solid-Phase Extraction (SPE): SPE is often considered the gold standard, providing the cleanest extracts and the ability to concentrate the analyte.[14][16] A well-chosen SPE sorbent and method can effectively remove interferences while providing high, reproducible recovery.

Recommended Protocol: Solid-Phase Extraction (SPE)

This protocol uses a polymeric reversed-phase SPE cartridge, which is effective for extracting omeprazole and its metabolites.[14]

Caption: A typical Solid-Phase Extraction (SPE) workflow for 4-Hydroxy Omeprazole Sulfone.

• Sample Pre-treatment: Thaw plasma samples on ice. To 500 µL of plasma, add an internal standard and 50 µL of 1M ammonium hydroxide. Vortex briefly.

• SPE Cartridge Conditioning: Condition a polymeric SPE cartridge (e.g., Waters Oasis HLB) with 1 mL of methanol.

• Equilibration: Equilibrate the cartridge with 1 mL of water adjusted to pH 9.5 with ammonium hydroxide.

• Loading: Load the pre-treated plasma sample onto the cartridge.

• Washing:

  • Wash 1: 1 mL of water adjusted to pH 9.5.

  • Wash 2: 1 mL of 5% methanol in water (pH 9.5).

• Elution: Elute the analyte with 1 mL of methanol (or acetonitrile). Adding a small amount of ammonium hydroxide (0.5-1%) to the elution solvent can help maintain alkalinity.

• Dry-Down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at low heat (< 40°C). Reconstitute the extract in 100 µL of an alkaline mobile phase (e.g., 80:20 Water:Acetonitrile with 10 mM ammonium bicarbonate, pH 9.5).

References

• Glasgow Caledonian University. Identification of the Acid Induced Degradation Products of Omeprazole and 5-hydroxyomeprazole by high resolution mass spectrometry.
• New Journal of Chemistry. Identification and structural characterization of the stress degradation products of omeprazole using Q-TOF-LC-ESI-MS/MS and NMR experiments: evaluation of the toxicity of the degradation products. RSC Publishing.

• Taylor & Francis Online. A comprehensive degradation study and identification of key degradation products of omeprazole drug substance including its degradation pathways using LC-HRMS and NMR. Available from: [Link]

• NIH Public Access. Acid-Neutralizing Omeprazole Formulation for Rapid Release and Absorption. PMC. Available from: [Link]

• Waters. Forced Degradation Analysis of Omeprazole Using CORTECS 2.7 μm Columns. Available from: [Link]

• National Center for Biotechnology Information. Formation of omeprazole sulphone but not 5-hydroxyomeprazole is inhibited by grapefruit juice. NIH. Available from: [Link]

• NIH Public Access. Current Protocols in Pharmacology. PMC. Available from: [Link]

• Ovid. Analytical methodologies for the determination of omeprazole: An overview. Available from: [Link]

• EveryDayMeds. Omeprazole BNF Troubleshooting Guide. Available from: [Link]

• American Laboratory. Methodologies for Stabilization of Pharmaceuticals in Biological Samples. Available from: [Link]

• EveryDayMeds. Omeprazole OTC Troubleshooting Guide. Available from: [Link]

• Creative Bioarray. How to Improve Drug Plasma Stability?. Available from: [Link]

• Scribd. Omeprazole: Sample. Available from: [Link]

• ScienceOpen. Research Article Determination and Pharmacokinetics of Omeprazole Enantiomers in Human Plasma and Oral Fluid Utilizing Microextr. Available from: [Link]

• PubMed Central. Profiling and Identification of Omeprazole Metabolites in Mouse Brain and Plasma by Isotope Ratio-Monitoring Liquid Chromatography-Mass Spectrometric Method. NIH. Available from: [Link]

• ResearchGate. Stability of Drugs, Drug Candidates, and Metabolites in Blood and Plasma. Available from: [Link]

• ResearchGate. Determination and Pharmacokinetics of Omeprazole Enantiomers in Human Plasma and Oral Fluid Utilizing Microextraction by Packed Sorbent and Liquid Chromatography-Tandem Mass Spectrometry. Available from: [Link]

• PubMed. Oxygen Dependence of Omeprazole Clearance and Sulfone and Sulfide Metabolite Formation in the Isolated Perfused Rat Liver. Available from: [Link]

• PubMed. Determination of omeprazole, hydroxyomeprazole and omeprazole sulfone using automated solid phase extraction and micellar electrokinetic capillary chromatography. Available from: [Link]

• PubMed. Comprehensive stability study of benzimidazole drug residues in standard solution, muscle and milk. Available from: [Link]

• Evotec. Plasma Stability | Cyprotex ADME-Tox Solutions. Available from: [Link]

• ResearchGate. The chemical structures of omeprazole sulfide and its human metabolite, 5. Available from: [Link]

• ResearchGate. Chemical Stability of Sulfonated Poly(benzimidazole)s in Proton Exchange Membrane Fuel Cells: A Comprehensive Ab Initio Mechanistical Study. Available from: [Link]

• Polish Pharmaceutical Society. KINETICS OF OMEPRAZOLE DEGRADATION IN SOLID STATE. Available from: [Link]

• SAGE Journals. Formulation and Stability Study of Omeprazole Oral Liquid Suspension for Pediatric Patients. Available from: [Link]

• International Journal of Pharmaceutical Sciences and Research. Development and Validation of Omeprazole Analysis Methods in Capsules with Absorbance Methods and Areas under Curves Methods with. Available from: [Link]

• PubChem. 4-Hydroxy Omeprazole Sulfone. NIH. Available from: [Link]

• PubChemLite. 4-hydroxy omeprazole sulfone (C16H17N3O4S). Available from: [Link]

• USP-NF. Omeprazole Delayed-Release Capsules. Available from: [Link]

• LCGC International. Rapid UHPLC Method Development for Omeprazole Analysis in a Quality-by-Design Framework and Transfer to HPLC Using Chromatographic Modeling. Available from: [Link]

• PubMed. Photo- And Thermal-Stability Studies on Benzimidazole Anthelmintics by HPLC and GC-MS. Available from: [Link]

• ResearchGate. Development and Validation of Omeprazole Analysis Methods in Capsules with Absorbance Methods and Areas under Curves Methods with UV-Vis Spectrophotometry. Available from: [Link]

• ResearchGate. Sulfonated Polybenzimidazole Membranes: How Sulfonation Affects Properties, Stability, and Performance in Vanadium Redox Flow Batteries. Available from: [Link]

• ResearchGate. Stability and Reactivity of Two Benzimidazole Hydrazide-Hydrazone Compounds: A Theoretical Study by DFT Method. Available from: [Link]

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• 4. Acid-Neutralizing Omeprazole Formulation for Rapid Release and Absorption - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification and structural characterization of the stress degradation products of omeprazole using Q-TOF-LC-ESI-MS/MS and NMR experiments: evaluation of the toxicity of the degradation products - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
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• 16. scienceopen.com [scienceopen.com]

Technical Support Center: Troubleshooting Low Recovery of 4-Hydroxy Omeprazole Sulfone

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting assistance for a common analytical challenge: the low recovery of 4-Hydroxy Omeprazole Sulfone. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but the underlying scientific reasoning to empower you to diagnose and resolve issues in your own experimental work.

Understanding the Molecule: The Root of the Challenge

4-Hydroxy Omeprazole Sulfone is a key metabolite of Omeprazole, a widely used proton pump inhibitor.[1][2] The parent drug, Omeprazole, is metabolized in the liver by cytochrome P450 enzymes, primarily CYP2C19 and CYP3A4, into several derivatives, including 5-hydroxyomeprazole and omeprazole sulfone.[1][3] Further metabolism can lead to the formation of 4-Hydroxy Omeprazole Sulfone.[2]

The inherent chemical structure of Omeprazole and its metabolites, including 4-Hydroxy Omeprazole Sulfone, presents a significant analytical challenge: instability in acidic conditions.[4][5] This acid lability is a primary contributor to low recovery during sample processing and analysis.[4][6] This guide will walk you through a systematic approach to troubleshooting, from sample handling to final analysis, to maximize the recovery of this critical metabolite.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I'm experiencing consistently low recovery of 4-Hydroxy Omeprazole Sulfone in my plasma samples. Where should I start my investigation?

Low recovery is a multifaceted issue that can arise at any stage of your analytical workflow. A systematic approach is crucial to pinpointing the source of the problem. Begin by evaluating your entire process, from sample collection and storage to final data acquisition.

Here is a logical troubleshooting workflow to guide your investigation:

Caption: A systematic workflow for troubleshooting low recovery.

Start with the most common and easily controlled variables: sample handling and preparation. Often, significant improvements in recovery can be achieved by addressing issues in these early stages.

Q2: Could the way I'm handling my samples before extraction be affecting my recovery?

Absolutely. The stability of 4-Hydroxy Omeprazole Sulfone, much like its parent compound, is highly dependent on pH, temperature, and light exposure.

• pH-Related Degradation: Omeprazole and its analogues are notoriously unstable in acidic environments.[4][5][6] If your biological samples (e.g., plasma, urine) are not adequately buffered to an alkaline pH shortly after collection, the analyte can degrade rapidly. The maximum stability for omeprazole has been observed at a pH of 11.[6]

  Recommendation: Immediately after collection, buffer your samples to a pH above 8.0. The use of a sodium bicarbonate solution or other suitable alkaline buffer can be effective.[7]

• Temperature Sensitivity: While pH is the most critical factor, prolonged exposure to ambient temperatures can also contribute to degradation.

  Recommendation: Process your samples on ice and store them at -80°C for long-term stability. Avoid repeated freeze-thaw cycles, as this can also lead to analyte loss.

• Photostability: Omeprazole has been shown to degrade in the presence of light.[8]

  Recommendation: Use amber or opaque collection and storage tubes to protect your samples from light.

Q3: I'm using a standard protein precipitation protocol, but my recovery is still low. What should I consider for optimizing my sample preparation?

While protein precipitation is a quick method for sample cleanup, it may not be the most effective for a sensitive analyte like 4-Hydroxy Omeprazole Sulfone, especially if matrix effects are a concern. Consider these more robust extraction techniques:

• Liquid-Liquid Extraction (LLE): LLE can provide a cleaner extract than protein precipitation. The choice of extraction solvent is critical. A mixture of dichloromethane and diethyl ether has been successfully used for the extraction of omeprazole and its metabolites.[9]

• Solid-Phase Extraction (SPE): SPE is often the preferred method for achieving high recovery and minimizing matrix effects.[10] For 4-Hydroxy Omeprazole Sulfone, a C18 or a polymer-based sorbent could be effective.[11][12]

Key Optimization Parameters for Extraction:

Parameter	Recommendation	Rationale
Extraction Solvent pH	Maintain an alkaline pH (8-10) during extraction.	To prevent acid-catalyzed degradation of the analyte.
Elution Solvent	For SPE, ensure the elution solvent is strong enough to fully desorb the analyte. This may require a higher percentage of organic solvent or a stronger solvent like methanol or acetonitrile.[11]	Incomplete elution is a common cause of low recovery in SPE.
Evaporation Step	If your protocol involves an evaporation step, use a gentle stream of nitrogen and a controlled temperature (e.g., < 40°C).	Excessive heat can cause degradation of the analyte.[4]

Experimental Protocol: Optimizing Solid-Phase Extraction

• Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Equilibration: Equilibrate the cartridge with 1 mL of an alkaline buffer (e.g., 20 mM ammonium bicarbonate, pH 9.0).

• Loading: Load the pre-treated and buffered plasma sample onto the cartridge.

• Washing: Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove interferences.

• Elution: Elute the 4-Hydroxy Omeprazole Sulfone with a stronger organic solvent (e.g., 90% acetonitrile in water). Test different elution solvents and volumes to ensure complete recovery.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase.

Q4: My recovery is inconsistent even with an optimized extraction protocol. Could my HPLC/LC-MS method be the problem?

Yes, both the chromatographic separation and the detection method can significantly impact your recovery and reproducibility.

Chromatography Considerations:

• Mobile Phase pH: The pH of your mobile phase is critical. An acidic mobile phase will cause on-column degradation of 4-Hydroxy Omeprazole Sulfone.

  Recommendation: Use a mobile phase with a pH above 8.0. Buffers such as ammonium bicarbonate or ammonium formate are commonly used for this purpose in reversed-phase chromatography.

• Column Choice: While C18 columns are widely used, interactions between the analyte and residual silanols on the silica surface can lead to peak tailing and poor recovery.

  Recommendation: Consider using a column with end-capping or a hybrid particle technology to minimize silanol interactions.

Detection Considerations (LC-MS/MS):

• Matrix Effects: Co-eluting matrix components from your sample can suppress or enhance the ionization of 4-Hydroxy Omeprazole Sulfone in the mass spectrometer source, leading to inaccurate and variable results.[13]

  Recommendation:

  • Improve Sample Cleanup: A more rigorous SPE protocol can help remove interfering matrix components.

  • Optimize Chromatography: Adjust your gradient to separate the analyte from the region where matrix components elute.

  • Use a Stable Isotope-Labeled Internal Standard: This is the most effective way to compensate for matrix effects and improve accuracy and precision.[14]

Here's a diagram illustrating the concept of matrix effects:

Caption: How matrix components can suppress analyte signal.

By systematically addressing these potential issues in your sample handling, preparation, and analytical method, you can significantly improve the recovery and reproducibility of your 4-Hydroxy Omeprazole Sulfone analysis.

References

• PharmGKB. (n.d.). Omeprazole and Esomeprazole Pathway, Pharmacokinetics. Retrieved from [Link]

• Small Molecule Pathway Database. (2013, September 11). Omeprazole Metabolism Pathway. Retrieved from [Link]

• PharmGKB. (n.d.). omeprazole. Retrieved from [Link]

• National Center for Biotechnology Information. (2012, October 1). Omeprazole Therapy and CYP2C19 Genotype - Medical Genetics Summaries. Retrieved from [Link]

• Gul, W., Sajid, S., & Bhatti, S. (2015). Effect of acidic Ph. and heat on the degradation of omeprazole and Esomeprazole. The Pharma Innovation Journal, 4(10), 01-04. Retrieved from [Link]

• Al-Ghobashy, M. A., El-Enany, N., & Belal, F. (2021). Determination and Pharmacokinetics of Omeprazole Enantiomers in Human Plasma and Oral Fluid Utilizing Microextraction by Packed Sorbent and Liquid Chromatography-Tandem Mass Spectrometry. Journal of Analytical Methods in Chemistry, 2021, 8868918. Retrieved from [Link]

• Restek. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Mathew, M., Das Gupta, V., & Bailey, R. E. (1995). Stability of Omeprazole Solutions at Various pH Values as Determined by High-Performance Liquid Chromatography. Drug Development and Industrial Pharmacy, 21(8), 965-971. Retrieved from [Link]

• Juric, I., et al. (2025). Acid-Neutralizing Omeprazole Formulation for Rapid Release and Absorption. Pharmaceuticals. Retrieved from [Link]

• Semantic Scholar. (n.d.). Effect of acidic Ph. and heat on the degradation of omeprazole and Esomeprazole. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Hydroxy Omeprazole Sulfone. PubChem. Retrieved from [Link]

• Phenomenex. (2018, June 15). HPLC Troubleshooting Guide. ResearchGate. Retrieved from [Link]

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Mathew, M., Das Gupta, V., & Bailey, R. E. (1995). Stability of Omeprazole Solutions at Various pH Values as Determined by High-Performance Liquid Chromatography. ResearchGate. Retrieved from [Link]

• MicroSolv Technology Corporation. (2025). Troubleshooting Problems With Poor HPLC Results Before Examining the Column. Retrieved from [Link]

• Welch Materials, Inc. (2025). Troubleshooting Low Recovery Rates in Chromatographic Analysis. Retrieved from [Link]

• Espinosa Bosch, M., et al. (2007). Analytical methodologies for the determination of omeprazole: An overview. Journal of Pharmaceutical and Biomedical Analysis, 44(4), 831-844. Retrieved from [Link]

• Pérez-Ruiz, T., et al. (2006). Determination of omeprazole, hydroxyomeprazole and omeprazole sulfone using automated solid phase extraction and micellar electrokinetic capillary chromatography. Journal of Pharmaceutical and Biomedical Analysis, 42(1), 100-106. Retrieved from [Link]

• ResearchGate. (2009). Development of a validated RP-HPLC method for separation and determination of process-related impurities of omeprazole in bulk drugs. Retrieved from [Link]

• PubChemLite. (n.d.). 4-hydroxy omeprazole sulfone (C16H17N3O4S). Retrieved from [Link]

• Lagerström, P. O., & Persson, B. A. (1984). Determination of omeprazole and metabolites in plasma and urine by liquid chromatography. Journal of Chromatography B: Biomedical Sciences and Applications, 309, 347-356. Retrieved from [Link]

• SaiXplore. (n.d.). Simultaneous determination of omeprazole and its metabolites in human plasma by HPLC using solid-phase extraction. Retrieved from [Link]

• Al-Ghobashy, M. A., El-Enany, N., & Belal, F. (2021). Determination and Pharmacokinetics of Omeprazole Enantiomers in Human Plasma and Oral Fluid Utilizing Microextraction by Packed Sorbent and Liquid Chromatography-Tandem Mass Spectrometry. ResearchGate. Retrieved from [Link]

• Google Patents. (n.d.). CN106866629A - The synthetic method of Omeprazole sulphone.

• de la Cruz, M., et al. (2018). Formulation and Stability Study of Omeprazole Oral Liquid Suspension for Pediatric Patients. Journal of Drug Delivery, 2018, 6425954. Retrieved from [Link]

• ScienceOpen. (2021, January 7). Determination and Pharmacokinetics of Omeprazole Enantiomers in Human Plasma and Oral Fluid Utilizing Microextraction. Retrieved from [Link]

• Google Patents. (n.d.). WO2009066309A2 - Process for preparation of omeprazole.

• Reddy, G. S., et al. (2014). A Single Gradient Stability-Indicating Reversed-Phase LC Method for the Estimation of Impurities in Omeprazole and Domperidone Capsules. Journal of Chromatographic Science, 52(8), 834-841. Retrieved from [Link]

• Waters. (n.d.). Forced Degradation Analysis of Omeprazole Using CORTECS 2.7 μm Columns. Retrieved from [Link]

• Diva Portal. (n.d.). Quality by Design Method Development For the Analysis of Omeprazole. Retrieved from [Link]

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• 10. Determination and Pharmacokinetics of Omeprazole Enantiomers in Human Plasma and Oral Fluid Utilizing Microextraction by Packed Sorbent and Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. Determination of omeprazole, hydroxyomeprazole and omeprazole sulfone using automated solid phase extraction and micellar electrokinetic capillary chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Navigating Interference in the Bioanalysis of 4-Hydroxy Omeprazole Sulfone

Welcome to the Technical Support Center for the bioanalysis of 4-hydroxy omeprazole sulfone. This guide is designed for researchers, scientists, and drug development professionals engaged in the quantitative analysis of omeprazole and its metabolites. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific rationale to empower you to troubleshoot and resolve common analytical challenges, particularly the pervasive issue of interference.

Omeprazole, a widely prescribed proton pump inhibitor, undergoes complex metabolism, primarily mediated by cytochrome P450 enzymes CYP2C19 and CYP3A4.[1][2] This process generates several key metabolites, including 5-hydroxyomeprazole and omeprazole sulfone.[2] Further biotransformation of these primary metabolites leads to the formation of secondary metabolites, such as 4-hydroxy omeprazole sulfone.[1] Accurate quantification of these metabolites is crucial for comprehensive pharmacokinetic and pharmacodynamic studies.

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios that you may encounter during your method development, validation, and sample analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of interference in the LC-MS/MS analysis of 4-hydroxy omeprazole sulfone?

Answer: Interference in the bioanalysis of 4-hydroxy omeprazole sulfone can arise from several sources, broadly categorized as matrix effects and cross-analyte interference.

• Matrix Effects: These are caused by co-eluting endogenous components from the biological matrix (e.g., plasma, urine) that can suppress or enhance the ionization of the analyte in the mass spectrometer's ion source, leading to inaccurate and imprecise results.[3] Phospholipids and salts are common culprits in plasma samples.

• Cross-Analyte Interference: This is a more complex issue involving other drug-related substances.

  • Isobaric Interference: This occurs when another compound has the same nominal mass as your analyte of interest. For 4-hydroxy omeprazole sulfone, this could include other hydroxylated sulfone metabolites of omeprazole.

  • Isomeric Interference: A significant challenge arises from isomers, which have the same chemical formula and exact mass but different structures.[3] Omeprazole itself is chiral, and hydroxylation can occur at different positions on the molecule, leading to various isomers that can be difficult to separate chromatographically. For instance, 5-hydroxyomeprazole and omeprazole sulfone are isobaric metabolites of omeprazole.[3]

  • In-source Fragmentation: Some metabolites, particularly glucuronide conjugates, can be unstable in the mass spectrometer's ion source and fragment back to the parent analyte, artificially inflating its concentration.

The following diagram illustrates the potential sources of interference in a typical bioanalytical workflow.

Caption: Sources of interference in LC-MS/MS bioanalysis.

Troubleshooting Guides

This section provides detailed, step-by-step guidance for resolving specific issues you may encounter during your experiments.

Issue 1: Poor Sensitivity and Inconsistent Signal for 4-Hydroxy Omeprazole Sulfone

Scenario: You are developing an LC-MS/MS method for 4-hydroxy omeprazole sulfone, but you are struggling to achieve the desired lower limit of quantification (LLOQ), and the signal response is highly variable between injections.

Underlying Cause: This is a classic symptom of significant matrix effects, most likely ion suppression. 4-hydroxy omeprazole sulfone is a relatively polar metabolite, and common sample preparation techniques like protein precipitation may not adequately remove interfering polar endogenous compounds from the plasma matrix.[4][5]

Troubleshooting Protocol:

• Confirm and Quantify Matrix Effects:

  • Methodology: Perform a post-extraction addition experiment.

    • Prepare three sets of samples:

      • Set A (Neat Solution): Analyte of interest and internal standard (IS) spiked into the reconstitution solvent.

      • Set B (Post-Spiked Matrix): Blank matrix is extracted first, and then the analyte and IS are spiked into the final extract.

      • Set C (Pre-Spiked Matrix): Analyte and IS are spiked into the blank matrix before extraction.

    • Analyze all three sets and calculate the matrix effect using the following formula: Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Interpretation: A value significantly less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.

• Optimize Sample Preparation:

  • Rationale: The most effective way to combat matrix effects is to remove the interfering components before they enter the mass spectrometer.

  • Recommended Techniques for Polar Metabolites:

    • Liquid-Liquid Extraction (LLE): This is a cost-effective method to remove highly polar interferences like salts.[6]

    • Solid-Phase Extraction (SPE): SPE offers high selectivity and can provide a much cleaner extract.[6] Consider a mixed-mode or hydrophilic-lipophilic balanced (HLB) SPE sorbent for retaining polar metabolites.

  • Detailed LLE Protocol for Plasma Samples:

    • To 200 µL of plasma in a polypropylene tube, add 50 µL of an internal standard working solution (e.g., a stable isotope-labeled analog of 4-hydroxy omeprazole sulfone).

    • Vortex for 30 seconds.

    • Add 1 mL of a suitable organic solvent (e.g., methyl tert-butyl ether or a mixture of dichloromethane and diethyl ether).

    • Vortex vigorously for 5 minutes.

    • Centrifuge at 4000 x g for 10 minutes to separate the layers.

    • Carefully transfer the upper organic layer to a clean tube.

    • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

    • Reconstitute the residue in 100 µL of the mobile phase.

• Enhance Chromatographic Separation:

  • Rationale: Increasing the chromatographic resolution between your analyte and co-eluting matrix components can significantly reduce ion suppression.

  • Strategies:

    • Gradient Optimization: Employ a shallow gradient elution to better separate early eluting polar interferences from your analyte.

    • Column Chemistry: If using a standard C18 column, consider switching to a column with a different selectivity, such as a phenyl-hexyl or a polar-embedded phase column.

The following diagram outlines the decision-making process for troubleshooting poor sensitivity.

Caption: Troubleshooting workflow for poor sensitivity.

Issue 2: Suspected Isomeric Interference

Scenario: During method validation, you observe a peak at the same retention time as 4-hydroxy omeprazole sulfone in some batches of blank plasma, or your accuracy and precision data fail to meet the acceptance criteria outlined in the FDA's Bioanalytical Method Validation Guidance.[7][8]

Underlying Cause: This could be due to an endogenous component, but a more probable cause is interference from an isomeric metabolite. Omeprazole can be hydroxylated at multiple positions, and these isomers may not be chromatographically resolved from 4-hydroxy omeprazole sulfone and could potentially share the same mass transition.

Troubleshooting Protocol:

• Hypothesize and Investigate Potential Isomers:

  • Rationale: Understanding the metabolic pathways of omeprazole is key. Besides the 4-position on the pyridine ring, hydroxylation can also occur at the 5-position of the benzimidazole ring.[1] Therefore, an isomer of concern is 5-hydroxyomeprazole sulfone.

  • Action: If a reference standard for 5-hydroxyomeprazole sulfone is available, analyze it to determine its retention time and fragmentation pattern relative to 4-hydroxy omeprazole sulfone.

• Optimize Chromatographic Separation for Isomers:

  • Rationale: The primary defense against isomeric interference is high-efficiency chromatographic separation.

  • Strategies:

    • Increase Column Length and/or Decrease Particle Size: This will increase the number of theoretical plates and improve resolution.

    • Employ Chiral Chromatography: Since omeprazole is a chiral molecule, its metabolites will also exist as enantiomers. While not strictly isomeric in the constitutional sense, enantiomers can have different pharmacokinetic profiles. If you are developing a stereoselective assay, a chiral column (e.g., cellulose- or amylose-based) is essential.[9]

    • Mobile Phase Modifiers: Experiment with different mobile phase additives (e.g., ammonium formate, ammonium acetate) and pH to alter the selectivity of your separation.

• Select Highly Specific MRM Transitions:

  • Rationale: Even if isomers co-elute, they may have different fragmentation patterns in the mass spectrometer.

  • Methodology:

    • Perform product ion scans (P2) for both the 4-hydroxy and 5-hydroxy omeprazole sulfone standards, if available.

    • Compare the resulting spectra to identify unique product ions for each isomer.

    • Select MRM transitions that are specific to the 4-hydroxy isomer.

Table 1: Predicted and Known LC-MS/MS Parameters for Omeprazole and its Metabolites

Compound	Precursor Ion (m/z) [M+H]⁺	Product Ion (m/z)	Notes
Omeprazole	346.1	198.1	Commonly used transition.[9][10]
Omeprazole Sulfone	362.1	298.1	Fragmentation involves a Smiles rearrangement and loss of SO2.[11]
5-Hydroxyomeprazole	362.1	214.1	Isobaric with Omeprazole Sulfone; requires chromatographic separation.[3]
4-Hydroxy Omeprazole Sulfone	378.1	314.1	Predicted based on the fragmentation of omeprazole sulfone (+16 Da for the hydroxyl group).

Note: The MRM transition for 4-Hydroxy Omeprazole Sulfone is a predicted value and must be experimentally confirmed and optimized on your specific instrument.

This structured approach, grounded in the principles of analytical chemistry and an understanding of drug metabolism, will enable you to systematically identify and resolve sources of interference in your bioanalysis of 4-hydroxy omeprazole sulfone. Always ensure that your final method is rigorously validated according to regulatory guidelines to ensure the reliability and integrity of your data.[7][8]

References

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• 5. Separation Technique for the Determination of Highly Polar Metabolites in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. FDA Announces Availability of a Final Guidance, Bioanalytical Method Validation | ACCP [accp1.org]
• 8. fda.gov [fda.gov]
• 9. Determination and Pharmacokinetics of Omeprazole Enantiomers in Human Plasma and Oral Fluid Utilizing Microextraction by Packed Sorbent and Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]

Technical Support Center: Enhancing Sensitivity for 4-Hydroxy Omeprazole Sulfone Detection

Welcome to the technical support center dedicated to improving the analytical sensitivity for 4-Hydroxy Omeprazole Sulfone. This guide is designed for researchers, scientists, and drug development professionals who are engaged in the bioanalysis of omeprazole and its metabolites. Here, we will explore the causal factors that influence detection sensitivity and provide field-proven insights to troubleshoot and optimize your analytical methods. Our approach is grounded in scientific principles to ensure the development of robust and reliable assays.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the analysis of 4-Hydroxy Omeprazole Sulfone.

Q1: What is 4-Hydroxy Omeprazole Sulfone and why is its sensitive detection important?

A1: 4-Hydroxy Omeprazole Sulfone is a metabolite of omeprazole, a widely used proton pump inhibitor. Omeprazole is extensively metabolized in the liver, primarily by cytochrome P450 enzymes, into several metabolites, including 5-hydroxyomeprazole and omeprazole sulfone.[1][2] Further metabolism can lead to the formation of hydroxylated sulfone derivatives. Sensitive and accurate quantification of these metabolites is crucial for pharmacokinetic studies, understanding drug metabolism pathways, and assessing inter-individual variability in drug response, which can be influenced by genetic polymorphisms of metabolizing enzymes.[2][3]

Q2: What are the key chemical properties of 4-Hydroxy Omeprazole Sulfone that influence its analysis?

A2: 4-Hydroxy Omeprazole Sulfone has a molecular formula of C16H17N3O4S and a molecular weight of approximately 347.39 g/mol .[4][5] Its structure contains both a benzimidazole and a pyridine ring, with functional groups that are susceptible to ionization, making it suitable for analysis by mass spectrometry. The presence of polar functional groups will influence its retention in reversed-phase liquid chromatography.

Q3: What is the most common analytical technique for the detection of 4-Hydroxy Omeprazole Sulfone?

A3: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of 4-Hydroxy Omeprazole Sulfone in biological matrices.[3][6][7] This technique offers high sensitivity and selectivity, which are essential for detecting the low concentrations typically found in pharmacokinetic studies. Electrospray ionization (ESI) in positive ion mode is commonly employed.[7][8]

Q4: What are the major challenges in achieving high sensitivity for 4-Hydroxy Omeprazole Sulfone detection?

A4: The primary challenge is mitigating matrix effects , which are the suppression or enhancement of the analyte's ionization by co-eluting endogenous components from the biological sample (e.g., plasma, urine).[9][10] Other challenges include optimizing sample preparation to ensure high recovery, achieving good chromatographic separation from isomeric and isobaric interferences, and fine-tuning mass spectrometer parameters for maximum signal intensity.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of 4-Hydroxy Omeprazole Sulfone.

Issue 1: Low or No Signal Intensity

Q: I am not seeing a discernible peak for 4-Hydroxy Omeprazole Sulfone, or the signal-to-noise ratio is very low. What are the potential causes and how can I improve the signal?

A: This is a common issue that can stem from multiple factors throughout the analytical workflow. A systematic approach is necessary to identify and resolve the root cause.

Root Cause Analysis and Solutions:

• Suboptimal Mass Spectrometry Parameters: The settings on your mass spectrometer are critical for detecting the analyte.

  • Troubleshooting Steps:

    • Source Parameters: Optimize source-dependent parameters such as capillary voltage, source temperature, and gas flows to ensure efficient desolvation and ionization.

• Inefficient Sample Preparation: Poor recovery of the analyte during sample preparation will directly lead to low signal intensity.

  • Troubleshooting Steps:

    • Evaluate Extraction Efficiency: Compare different sample preparation techniques. While protein precipitation (PPT) is simple, it often results in a dirtier extract and significant matrix effects.[3][9] Liquid-liquid extraction (LLE) and solid-phase extraction (SPE) generally provide cleaner samples and can improve sensitivity.[9][13]

    • pH Adjustment: The pH of the sample during extraction is critical. Adjust the pH to ensure that 4-Hydroxy Omeprazole Sulfone is in a neutral state to improve its partitioning into an organic solvent during LLE or its retention on an SPE sorbent.

    • Solvent Selection: For LLE, test various organic solvents (e.g., methyl tert-butyl ether, ethyl acetate) to find the one that provides the best recovery. For SPE, select a sorbent (e.g., C18, mixed-mode) that has a high affinity for the analyte.

• Poor Chromatographic Peak Shape: Broad or tailing peaks will result in a lower peak height and reduced signal-to-noise ratio.

  • Troubleshooting Steps:

    • Mobile Phase Optimization: The pH of the mobile phase can significantly impact peak shape. For compounds like omeprazole and its metabolites, a mobile phase containing a small amount of an acid (e.g., 0.1% formic acid) or a buffer (e.g., 10 mM ammonium formate) is often used to ensure consistent ionization and good peak shape.[11][14]

    • Column Selection: A high-efficiency column, such as one with sub-2 µm particles (UHPLC) or solid-core particles, can significantly improve peak sharpness and resolution.[15] C18 columns are commonly used for the analysis of omeprazole and its metabolites.[11][13]

    • Gradient Optimization: A well-optimized gradient elution can help to focus the analyte into a sharp band as it elutes from the column.

Issue 2: High Variability and Poor Reproducibility

Q: My results are not consistent between injections or between different samples. What is causing this variability and how can I improve the precision of my assay?

A: High variability is often a symptom of unaddressed matrix effects or inconsistent sample preparation.

Root Cause Analysis and Solutions:

• Matrix Effects: Ion suppression or enhancement is a major cause of poor reproducibility in LC-MS/MS bioanalysis.[10]

  • Troubleshooting Steps:

    • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to compensate for matrix effects. A SIL-IS for 4-Hydroxy Omeprazole Sulfone would have nearly identical chemical and physical properties to the analyte, meaning it will be affected by matrix effects in the same way.[9] This allows for accurate correction during data analysis. If a specific SIL-IS is not available, a structurally similar compound can be used, but with less effective correction.

    • Improve Sample Cleanup: As mentioned previously, switching from protein precipitation to LLE or SPE can significantly reduce the concentration of matrix components co-eluting with your analyte.[9]

    • Chromatographic Separation: Adjust your chromatographic method to separate the analyte from regions of high ion suppression. This can be assessed using a post-column infusion experiment.

• Inconsistent Sample Preparation: Manual sample preparation steps can introduce variability.

  • Troubleshooting Steps:

    • Automate When Possible: The use of automated liquid handling systems can improve the precision of pipetting and extraction steps.

    • Ensure Complete Evaporation and Reconstitution: If an evaporation step is used, ensure the sample is completely dry before reconstitution. Incomplete reconstitution of the dried extract can be a significant source of variability. Vortexing and/or sonication can aid in this process.

Experimental Protocols and Data

Protocol 1: Sample Preparation using Liquid-Liquid Extraction (LLE)

This protocol is a starting point and should be optimized for your specific laboratory conditions and matrix.

• Sample Aliquoting: To a 1.5 mL microcentrifuge tube, add 100 µL of your biological sample (e.g., plasma).

• Internal Standard Spiking: Add 10 µL of your internal standard working solution.

• pH Adjustment: Add 50 µL of a suitable buffer to adjust the pH (e.g., ammonium hydroxide to make the sample basic).

• Extraction: Add 600 µL of an appropriate organic solvent (e.g., methyl tert-butyl ether).[13]

• Vortexing: Vortex the tube for 2 minutes to ensure thorough mixing.

• Centrifugation: Centrifuge at 12,000 x g for 10 minutes to separate the aqueous and organic layers.

• Supernatant Transfer: Carefully transfer the organic (upper) layer to a clean tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase. Vortex for 30 seconds to ensure the analyte is fully dissolved.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Table 1: Comparison of Sample Preparation Techniques

Feature	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Speed	Fast	Moderate	Slowest
Cost	Low	Low-Moderate	High
Selectivity	Low	Moderate	High
Matrix Effect	High	Moderate	Low
Recovery	Variable	Good-Excellent	Excellent
Recommendation	Suitable for initial screening	Good for routine analysis	Best for highest sensitivity

Protocol 2: Suggested LC-MS/MS Parameters

These are general starting parameters and will require optimization.

Liquid Chromatography:

• Column: C18, 2.1 x 50 mm, <3 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient: Start with a low percentage of B (e.g., 5%), ramp up to a high percentage (e.g., 95%) to elute the analyte, then return to initial conditions for re-equilibration. A typical gradient might run for 3-5 minutes.[3]

• Injection Volume: 5-10 µL

• Column Temperature: 40°C

Tandem Mass Spectrometry:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Precursor/Product Ions: To be determined by direct infusion of a 4-Hydroxy Omeprazole Sulfone standard. For omeprazole, the transition m/z 346.3 > 198.05 is commonly used.[16]

• Source Parameters: Optimize based on instrument manufacturer's recommendations.

Visualizations

Workflow for Optimizing Sensitivity

Caption: A systematic workflow for troubleshooting low sensitivity issues.

The Concept of Matrix Effects

Caption: How matrix components interfere with analyte ionization.

References

• Kumar, G. R., et al. (2011). Bio-analytical method development and validation for omeprazole using LC-MS/MS. International Journal of Pharmaceutical Sciences and Research, 2(9), 2475-2481. [Link]

• Lee, H., et al. (2019). Profiling and Identification of Omeprazole Metabolites in Mouse Brain and Plasma by Isotope Ratio-Monitoring Liquid Chromatography-Mass Spectrometric Method. Molecules, 24(21), 3949. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 71749232, 4-Hydroxy Omeprazole Sulfone. [Link]

• Zhang, J. Y., et al. (2012). An improved LC-MS/MS method for quantitative determination of ilaprazole and its metabolites in human plasma and its application to a pharmacokinetic study. Acta Pharmacologica Sinica, 33(11), 1448-1456. [Link]

• Espinosa-Bosch, M., et al. (2007). Analytical methodologies for the determination of omeprazole: An overview. Journal of Pharmaceutical and Biomedical Analysis, 44(4), 831-844. [Link]

• Kovács, Z., et al. (2014). Rapid UHPLC Method Development for Omeprazole Analysis in a Quality-by-Design Framework and Transfer to HPLC Using Chromatographic Modeling. LCGC International. [Link]

• Foroutan, S. M., et al. (2010). Improved HPLC Method for Determination of Four PPIs, Omeprazole, Pantoprazole, Lansoprazole and Rabeprazole in Human Plasma. Iranian Journal of Pharmaceutical Research, 9(1), 35-42. [Link]

• Vijayaraghavan, S., et al. (2011). Bio-analytical method development and validation for omeprazole using LC-MS/MS. International Journal of Pharmaceutical Sciences and Research, 2(9), 2475-2481. [Link]

• Lee, H., et al. (2019). Profiling and Identification of Omeprazole Metabolites in Mouse Brain and Plasma by Isotope Ratio-Monitoring Liquid Chromatography-Mass Spectrometric Method. MDPI. [Link]

• Weidolf, L., et al. (2001). Study of the electrospray ionization mass spectrometry of the proton pump inhibiting drug Omeprazole. Journal of Mass Spectrometry, 36(7), 758-766. [Link]

• Vittal, V., et al. (2009). An LC-MS/MS method for the determination of omeprazole on proton pump inhibitor in human plasma. Journal of Chemical and Pharmaceutical Research, 1(1), 224-231. [Link]

• Abdel-Ghany, M. F., et al. (2021). Determination and Pharmacokinetics of Omeprazole Enantiomers in Human Plasma and Oral Fluid Utilizing Microextraction by Packed Sorbent and Liquid Chromatography-Tandem Mass Spectrometry. International Journal of Analytical Chemistry, 2021, 6653945. [Link]

• Abdel-Ghany, M. F., et al. (2021). Determination and Pharmacokinetics of Omeprazole Enantiomers in Human Plasma and Oral Fluid Utilizing Microextraction by Packed Sorbent and Liquid Chromatography-Tandem Mass Spectrometry. ScienceOpen. [Link]

• Hofmann, U., et al. (2006). Sensitive quantification of omeprazole and its metabolites in human plasma by liquid chromatography-mass spectrometry. Journal of Chromatography B, 831(1-2), 85-90. [Link]

• PubChemLite. 4-hydroxy omeprazole sulfone (C16H17N3O4S). [Link]

• Hofmann, U., et al. (2006). Sensitive quantification of omeprazole and its metabolites in human plasma by liquid chromatography-mass spectrometry. ResearchGate. [Link]

• Kovács, Z., et al. (2014). Rapid UHPLC Method Development for Omeprazole Analysis in a Quality-by-Design Framework and Transfer to HPLC Using Chromatographic Modeling. Molnar Institute. [Link]

• Pérez-Ruiz, T., et al. (2006). Determination of omeprazole, hydroxyomeprazole and omeprazole sulfone using automated solid phase extraction and micellar electrokinetic capillary chromatography. Journal of Pharmaceutical and Biomedical Analysis, 42(1), 100-106. [Link]

• Meng, F., et al. (2005). Determination of omeprazole in human plasma by liquid chromatography-electrospray quadrupole linear ion trap mass spectrometry. Journal of Chromatography B, 814(2), 295-301. [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. Matrix Effect in Bioanalysis: An Overview. [Link]

• International Journal of MediPharm Research. Review Article on Matrix Effect in Bioanalytical Method Development. [Link]

• Zhang, X., et al. (2016). Matrix Effects and Matrix Affects: The Impact of Different Sample Matrices on Sample Preparation and Chromatographic Analysis. Chromatography Today. [Link]

• Espinosa-Bosch, M., et al. (2007). Analytical methodologies for the determination of omeprazole: An overview. ResearchGate. [Link]

• Reddy, G. S., et al. (2011). Development of a validated RP-HPLC method for separation and determination of process-related impurities of omeprazole in bulk drugs. ResearchGate. [Link]

• Uno, T., et al. (2005). Formation of omeprazole sulphone but not 5-hydroxyomeprazole is inhibited by grapefruit juice. British Journal of Clinical Pharmacology, 59(4), 420-425. [Link]

• Seshadri, R. K., et al. (2013). A Single Gradient Stability-Indicating Reversed-Phase LC Method for the Estimation of Impurities in Omeprazole and Domperidone Capsules. Scientia Pharmaceutica, 81(1), 153-174. [Link]

• Waters Corporation. (2015). Forced Degradation Analysis of Omeprazole Using CORTECS 2.7 μm Columns. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Differentiating Omeprazole Metabolites: 4-Hydroxy Omeprazole Sulfone vs. Omeprazole Sulfone

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of clinical pharmacology and drug metabolism, a nuanced understanding of a drug's biotransformation is paramount. Omeprazole, a foundational proton pump inhibitor (PPI), is a classic case study in metabolic complexity, primarily governed by the polymorphic CYP2C19 and CYP3A4 enzymes.[1][2] Its metabolic profile gives rise to several derivatives, with Omeprazole Sulfone being a major metabolite. However, further downstream metabolites, such as 4-Hydroxy Omeprazole Sulfone, also emerge, presenting distinct analytical challenges and requiring precise characterization.

This guide provides an in-depth, objective comparison of these two key metabolites. We will move beyond simple structural descriptions to explore the causality behind their formation, their distinguishing analytical signatures, and the robust methodologies required for their discrete quantification, providing field-proven insights for researchers in drug development and pharmacokinetic analysis.

The Metabolic Genesis: From Omeprazole to its Sulfone Derivatives

Omeprazole's journey in the body is a testament to the intricate activity of the cytochrome P450 system. The parent drug is extensively metabolized in the liver, with two principal pathways dictating its fate[3]:

• Hydroxylation: Primarily mediated by CYP2C19, this pathway leads to the formation of 5-hydroxyomeprazole. The genetic polymorphism of CYP2C19 is a major source of inter-individual variability in omeprazole clearance.[4][5]

• Sulfoxidation: Catalyzed predominantly by the less polymorphic but highly abundant CYP3A4, this reaction oxidizes the sulfinyl group of omeprazole to produce Omeprazole Sulfone.[1][3]

These primary metabolites can undergo further biotransformation. 4-Hydroxy Omeprazole Sulfone is a secondary metabolite, likely formed through the hydroxylation of Omeprazole Sulfone by CYP2C19 or the sulfoxidation of a hydroxylated intermediate by CYP3A4.[1] Understanding this hierarchy is crucial for interpreting metabolite profiling studies.

Caption: Metabolic pathway of Omeprazole to its key sulfone metabolites.

Head-to-Head Comparison: Core Distinctions

The fundamental difference between these two molecules lies in a single hydroxyl group on the pyridine ring and the corresponding absence of a methoxy group, which significantly alters their physicochemical and analytical properties.

Feature	Omeprazole Sulfone	4-Hydroxy Omeprazole Sulfone	Rationale & Implications
Chemical Formula	C₁₇H₁₉N₃O₄S[6]	C₁₆H₁₇N₃O₄S[7]	The loss of a methyl group (CH₂) and addition of a hydrogen results in a different elemental composition.
Molecular Weight	361.4 g/mol [8]	347.4 g/mol [7]	This mass difference is the cornerstone of mass spectrometry-based differentiation and quantification.
CAS Number	88546-55-8[6]	1346600-70-1[7]	Unique identifiers crucial for sourcing analytical standards and literature searches.
Metabolic Order	Primary Metabolite[1]	Secondary/Downstream Metabolite[1]	Indicates the sequence of biotransformation. Omeprazole Sulfone is a direct product of omeprazole metabolism.
Primary Enzyme	CYP3A4[3]	Formed via CYP2C19/CYP3A4 action on primary metabolites[1]	Highlights the different enzymatic pathways responsible for their formation.
Expected [M+H]⁺	m/z 362.11	m/z 348.09	The protonated molecular ion is the primary precursor ion selected for LC-MS/MS analysis.[7][8][9]
Polarity	Less Polar	More Polar	The addition of a hydroxyl group increases polarity, leading to earlier elution in reverse-phase chromatography.

Analytical Strategy: A Validated LC-MS/MS Protocol

For researchers needing to accurately quantify these metabolites in biological matrices like plasma, Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard due to its unparalleled sensitivity and selectivity.[4][9] The ability to separate compounds chromatographically and differentiate them by mass is essential.

Here, we outline a self-validating protocol synthesized from established methodologies.[9][10][11]

Experimental Causality: Why This Approach?

• Sample Preparation: Protein precipitation is selected for its speed and efficiency, making it ideal for high-throughput pharmacokinetic studies.[10] It effectively removes the bulk of interfering proteins from the plasma matrix.

• Internal Standard (IS): The use of a stable isotope-labeled (SIL) internal standard (e.g., Omeprazole-d3) is critical. A SIL-IS co-elutes with the analyte and experiences similar matrix effects and ionization suppression, providing the most accurate correction for analytical variability.[10]

• Chromatography: A C18 reverse-phase column is standard for separating molecules of this nature.[9][12] A gradient elution (from aqueous to organic mobile phase) is employed to ensure sharp peak shapes and efficient separation of the more polar 4-Hydroxy Omeprazole Sulfone from the less polar Omeprazole Sulfone and parent drug.

• Mass Spectrometry: Electrospray Ionization (ESI) in positive mode is highly effective for these nitrogen-containing heterocyclic compounds.[9] Selected Reaction Monitoring (SRM) provides ultimate selectivity by monitoring a specific precursor ion → product ion transition for each analyte, filtering out background noise.

Workflow Diagram: From Sample to Result

Caption: Standard bioanalytical workflow for LC-MS/MS quantification.

Step-by-Step Protocol

1. Sample Preparation (Protein Precipitation)

• Pipette 100 µL of human plasma (or other biological matrix) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the internal standard working solution (e.g., Omeprazole-d3 at 1 µg/mL in methanol).

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at 10,000 x g for 5 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to an HPLC vial for analysis.

2. LC-MS/MS Conditions

• HPLC System: Standard UHPLC system.

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 2.6 µm particle size).[12]

• Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 7.25.[9]

• Mobile Phase B: Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0-1.0 min: 10% B

  • 1.0-5.0 min: 10% to 90% B

  • 5.0-6.0 min: 90% B

  • 6.1-8.0 min: 10% B (re-equilibration)

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ion Source: Electrospray Ionization (ESI), Positive Mode.

• SRM Transitions (Hypothetical examples - must be optimized empirically):

  • Omeprazole Sulfone: Precursor m/z 362.1 → Product m/z 198.1

  • 4-Hydroxy Omeprazole Sulfone: Precursor m/z 348.1 → Product m/z 184.1

  • Internal Standard (Omeprazole-d3): Precursor m/z 349.1 → Product m/z 201.1

Conclusion

While both Omeprazole Sulfone and 4-Hydroxy Omeprazole Sulfone are metabolites of omeprazole, they are distinct chemical entities arising from different stages of biotransformation. Omeprazole Sulfone is a primary, CYP3A4-mediated metabolite, whereas 4-Hydroxy Omeprazole Sulfone is a downstream product requiring further enzymatic modification. These structural differences manifest as distinct molecular weights and chromatographic behaviors, which form the basis of their analytical separation and quantification. For any researcher investigating the pharmacokinetics of omeprazole, the ability to employ robust, validated LC-MS/MS methodologies to differentiate and measure these metabolites is not merely an academic exercise—it is essential for building a complete and accurate picture of the drug's disposition and for understanding the full scope of its metabolic profile.

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• Gerbal-Chaloin, S., Pichard-Garcia, L., Fabre, J. M., et al. (2006). Role of CYP3A4 in the regulation of the aryl hydrocarbon receptor by omeprazole sulphide. Cell Signal. Available from: [Link]

• Dean, L. (2012). Omeprazole Therapy and CYP2C19 Genotype. In: Pratt, V.M., McLeod, H.L., Dean, L., et al., editors. Medical Genetics Summaries. National Center for Biotechnology Information (US). Available from: [Link]

• Li, C., Meng, X., Liu, Y., et al. (2022). Evidence for Metabolic Activation of Omeprazole In Vitro and In Vivo. Chemical Research in Toxicology. Available from: [Link]

• Furuta, T., Sugimoto, M., Shirai, N., et al. (2001). Effects of CYP2C19 genotypic differences in the metabolism of omeprazole and rabeprazole on intragastric pH. Alimentary Pharmacology & Therapeutics. Available from: [Link]

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• Google Patents. (2017). CN106866629A - The synthetic method of Omeprazole sulphone.

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• Yeung, C. K., et al. (2013). Inhibition of CYP2C19 and CYP3A4 by Omeprazole Metabolites and Their Contribution to Drug-Drug Interactions. Drug Metabolism and Disposition. Available from: [Link]

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A Comparative Analysis of Omeprazole Metabolites: A Guide for Researchers

This guide provides an in-depth comparative analysis of the primary metabolites of omeprazole, designed for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of facts to offer a synthesized understanding of the metabolic pathways, the physicochemical and pharmacokinetic differences between the key metabolites, and the practical experimental approaches for their study. Our focus is on the "why" behind the science, providing a foundation for robust experimental design and data interpretation.

Introduction: The Metabolic Fate of Omeprazole

Omeprazole, a widely prescribed proton pump inhibitor for acid-related disorders, is a prodrug that requires activation in the acidic environment of the stomach's parietal cells.[1][2] However, its systemic circulation and subsequent elimination are dictated by extensive hepatic metabolism, primarily orchestrated by the cytochrome P450 (CYP) enzyme system.[1][3][4] This metabolic conversion is not a mere detoxification process; it is a critical determinant of the drug's efficacy, inter-individual variability in patient response, and potential for drug-drug interactions.[1][5]

Omeprazole is administered as a racemic mixture of R- and S-enantiomers, with the S-enantiomer (esomeprazole) also being marketed as a separate drug.[3] The metabolism of omeprazole is stereoselective, meaning the two enantiomers are processed at different rates, leading to different plasma concentrations.[3] The primary metabolic pathways are hydroxylation and sulfoxidation, resulting in the formation of two major, pharmacologically inactive metabolites: 5-hydroxyomeprazole and omeprazole sulfone .[6] Understanding the distinct characteristics of these metabolites is paramount for a comprehensive grasp of omeprazole's pharmacology.

The Key Players: A Comparative Overview of Omeprazole Metabolites

The two principal metabolites of omeprazole, 5-hydroxyomeprazole and omeprazole sulfone, exhibit significant differences in their formation, subsequent metabolism, and pharmacokinetic profiles.

Metabolic Pathways and Enzymology

The formation of 5-hydroxyomeprazole is predominantly catalyzed by the polymorphic enzyme CYP2C19 , while the conversion to omeprazole sulfone is mainly mediated by CYP3A4 .[1][7][8] This enzymatic divergence is the cornerstone of the variability seen in omeprazole metabolism among individuals.

• 5-Hydroxyomeprazole: The hydroxylation of the benzimidazole ring to form 5-hydroxyomeprazole is the major metabolic pathway for the R-enantiomer of omeprazole.[3][9] The S-enantiomer is also hydroxylated by CYP2C19, but to a lesser extent.[9] The genetic polymorphism of CYP2C19 leads to different metabolizer phenotypes (e.g., poor, intermediate, extensive, and ultrarapid metabolizers), which significantly impacts the plasma levels of omeprazole and, consequently, its therapeutic effect.[4]

• Omeprazole Sulfone: The formation of omeprazole sulfone through the oxidation of the sulfoxide group is primarily catalyzed by CYP3A4.[1][7][10] This pathway is generally less variable than the CYP2C19-mediated hydroxylation.

These primary metabolites can undergo further biotransformation. For instance, 5-hydroxyomeprazole can be further oxidized by CYP3A4 to form 5-hydroxyomeprazole sulfone.[1][7]

Diagram: Metabolic Pathways of Omeprazole

Caption: Metabolic pathways of omeprazole showing the roles of CYP2C19 and CYP3A4.

Physicochemical Properties

Property	5-Hydroxyomeprazole	Omeprazole Sulfone	Rationale and Implications
Molecular Weight	361.4 g/mol	361.4 g/mol	Identical molecular weight, but different structures lead to distinct properties.
Polarity	More polar than omeprazole	More polar than omeprazole	The addition of a hydroxyl or sulfone group increases polarity, facilitating renal excretion.[11]
Synthesis	Can be synthesized via a multi-step process involving the preparation of a substituted pyridine precursor.[12]	Synthesized by the oxidation of omeprazole thioether using an oxidizing agent like m-chloroperoxybenzoic acid (m-CPBA).[13][14]	The availability of synthetic standards is crucial for analytical method development and quantification.

Pharmacokinetic Profiles

The pharmacokinetic parameters of omeprazole and its metabolites can vary significantly based on an individual's CYP2C19 genotype. The following table provides a comparative summary of key pharmacokinetic parameters in extensive metabolizers (EMs).

Parameter	Omeprazole	5-Hydroxyomeprazole	Omeprazole Sulfone	Significance in Drug Development
Cmax (ng/mL)	Varies significantly with genotype	Generally lower than omeprazole	Generally lower than omeprazole	Peak plasma concentration helps in assessing the rate of absorption and metabolism.
AUC (ng·h/mL)	Varies significantly with genotype	Lower than omeprazole	Lower than omeprazole	Area under the curve reflects the total drug exposure over time.
t½ (hours)	~1 hour	~0.9 hours	~2.9 hours	The longer half-life of omeprazole sulfone suggests slower elimination compared to 5-hydroxyomeprazole.[7]

Data compiled from multiple sources for illustrative purposes; actual values can vary between studies.[7][15][16]

It is important to note that in CYP2C19 poor metabolizers (PMs), the metabolism of omeprazole is shunted towards the CYP3A4 pathway, leading to a significant increase in the plasma concentrations of omeprazole and a corresponding change in the metabolite profile.[7][16]

Experimental Protocols for Metabolite Analysis

The accurate quantification of omeprazole and its metabolites is essential for pharmacokinetic studies, drug-drug interaction assessments, and personalized medicine approaches. High-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high sensitivity and selectivity.[17][18][19]

In Vitro Metabolism using Human Liver Microsomes (HLMs)

This protocol provides a framework for assessing the in vitro metabolism of omeprazole and identifying the contribution of different CYP enzymes.

Objective: To determine the rate of formation of 5-hydroxyomeprazole and omeprazole sulfone from omeprazole in the presence of human liver microsomes.

Materials:

• Human Liver Microsomes (genotyped for CYP2C19, if possible)[5]

• Omeprazole

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Acetonitrile (ACN)

• Internal standard (e.g., a structurally similar compound not present in the matrix)

• LC-MS/MS system

Procedure:

• Preparation of Incubation Mixture:

  • In a microcentrifuge tube, prepare a master mix containing phosphate buffer and the NADPH regenerating system.

  • Add human liver microsomes to the master mix. The final protein concentration should be optimized (typically 0.2-0.5 mg/mL).

  • Pre-incubate the mixture at 37°C for 5 minutes to allow the components to equilibrate.

• Initiation of Reaction:

  • Add omeprazole (dissolved in a suitable solvent like methanol, ensuring the final solvent concentration is low, e.g., <1%) to the pre-warmed incubation mixture to initiate the metabolic reaction. The substrate concentration should be varied to determine kinetic parameters.

• Incubation:

  • Incubate the reaction mixture at 37°C in a shaking water bath for a specified time course (e.g., 0, 5, 15, 30, and 60 minutes).

• Termination of Reaction:

  • Stop the reaction at each time point by adding an equal volume of ice-cold acetonitrile containing the internal standard. This step precipitates the proteins and halts enzymatic activity.

• Sample Processing:

  • Vortex the samples vigorously and then centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated protein.

  • Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the supernatant onto a suitable C18 reversed-phase HPLC column.[20]

  • Use a gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile with 0.1% formic acid).

  • Detect and quantify omeprazole, 5-hydroxyomeprazole, and omeprazole sulfone using multiple reaction monitoring (MRM) in positive ion mode.

Diagram: In Vitro Metabolism Experimental Workflow

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A Senior Application Scientist's Guide to Cross-Validation of 4-Hydroxy Omeprazole Sulfone Assays

For researchers, scientists, and drug development professionals, the accurate quantification of drug metabolites is a critical aspect of pharmacokinetic (PK) and pharmacodynamic (PD) studies. 4-Hydroxy Omeprazole Sulfone, a key metabolite of the widely prescribed proton pump inhibitor omeprazole, provides crucial insights into the metabolic pathways governed by cytochrome P450 enzymes, particularly CYP2C19 and CYP3A4.[1][2] The choice of analytical assay for this metabolite can significantly impact the reliability and comparability of data, especially when studies are conducted across different laboratories or over extended periods.

This guide provides an in-depth comparison of common analytical methodologies for the quantification of 4-Hydroxy Omeprazole Sulfone. It is designed to equip you with the necessary knowledge to select the most appropriate assay for your research needs and to ensure the integrity of your data through robust cross-validation practices, in alignment with regulatory expectations.[3][4][5]

The Significance of 4-Hydroxy Omeprazole Sulfone in Drug Metabolism

Omeprazole is metabolized in the liver primarily through two main pathways: hydroxylation to 5-hydroxyomeprazole, predominantly by CYP2C19, and sulfoxidation to omeprazole sulfone, mainly by CYP3A4.[1][6][7] 4-Hydroxy Omeprazole Sulfone is a secondary metabolite, and its levels can provide a more nuanced understanding of the interplay between these two key drug-metabolizing enzymes. Accurate measurement of this metabolite is therefore essential for:

• Pharmacokinetic/Pharmacogenetic Studies: Correlating metabolite levels with genetic polymorphisms of CYP enzymes.[8]

• Drug-Drug Interaction Studies: Assessing the impact of co-administered drugs on omeprazole metabolism.

• Toxicology Studies: Evaluating the potential for metabolite-driven toxicity.

Comparative Analysis of Analytical Methodologies

The two most prevalent techniques for the quantification of 4-Hydroxy Omeprazole Sulfone in biological matrices are High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

HPLC-UV is a robust and widely accessible technique for the quantification of small molecules. It relies on the separation of the analyte from other matrix components via a chromatographic column, followed by detection based on the analyte's absorption of UV light.

Principle: The fundamental principle involves injecting a prepared sample into a high-pressure liquid stream that flows through a column packed with a stationary phase. The differential partitioning of the analyte and other compounds between the mobile and stationary phases leads to their separation. A UV detector at the end of the column measures the absorbance of the eluent at a specific wavelength, and the resulting peak area is proportional to the analyte's concentration.

Performance Characteristics: A simple and economical reversed-phase HPLC-UV method has been developed for the simultaneous determination of omeprazole and its two main metabolites, 5-Hydroxy omeprazole and omeprazole sulfone, in human plasma.[9] This method demonstrates the feasibility of using HPLC-UV for metabolite quantification.

Parameter	Typical Performance for Omeprazole Metabolites
Linearity	25 to 500 ng/ml[10]
Lower Limit of Quantification (LLOQ)	5 ng/mL for Omeprazole Sulfone[9]
Accuracy	Within 15% of the nominal concentration
Precision (CV%)	<15%
Recovery	>93.1%[11]

Advantages:

• Cost-effective instrumentation and operation.

• Robust and reliable for routine analysis.

• Relatively simple method development.

Disadvantages:

• Lower sensitivity compared to LC-MS/MS.

• Potential for interference from co-eluting compounds that absorb at the same wavelength.

• May require more extensive sample cleanup to minimize matrix effects.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has become the gold standard for bioanalytical assays due to its superior sensitivity and selectivity. It couples the separation power of liquid chromatography with the mass-resolving capability of a tandem mass spectrometer.

Principle: Similar to HPLC, the sample is first separated by an LC system. The eluent then enters the mass spectrometer, where the molecules are ionized. The first mass analyzer (Q1) selects the precursor ion (the ionized molecule of interest, in this case, 4-Hydroxy Omeprazole Sulfone). This precursor ion is then fragmented in a collision cell (Q2). The second mass analyzer (Q3) selects a specific fragment ion for detection. This process, known as Multiple Reaction Monitoring (MRM), provides a high degree of specificity and significantly reduces background noise.

Performance Characteristics: A robust and sensitive LC-MS/MS method has been developed for the simultaneous quantification of omeprazole and its primary metabolites in human plasma.[8] This high-throughput assay is well-suited for pharmacokinetic studies.

Parameter	Typical Performance for Omeprazole Metabolites
Linearity	0.002-1 µg/mL[12]
Lower Limit of Quantification (LLOQ)	5 ng/ml for 5-hydroxyomeprazole and 10 ng/ml for omeprazole and omeprazole-sulfone[13]
Accuracy	Within 15% of the nominal concentration
Precision (CV%)	<11%[13]
Recovery	84-88%[14]

Advantages:

• High sensitivity and selectivity.

• Minimal interference from matrix components.

• High throughput capabilities.

• Can be used for the simultaneous analysis of multiple analytes.

Disadvantages:

• Higher initial instrument cost and maintenance expenses.

• Method development can be more complex.

• Susceptible to matrix effects that can cause ion suppression or enhancement, requiring careful validation.

Experimental Protocols

Protocol 1: HPLC-UV Method for Omeprazole and its Metabolites[10][11]

1. Sample Preparation (Plasma) a. To 500 µL of plasma in a microcentrifuge tube, add an internal standard (e.g., pantoprazole). b. Add 1 mL of a mixture of dichloromethane–diethyl ether for protein precipitation and extraction. c. Vortex for 1 minute. d. Centrifuge at 10,000 rpm for 10 minutes. e. Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen. f. Reconstitute the residue in 100 µL of the mobile phase.

2. Chromatographic Conditions a. Column: Kromasil C18 (150mm x 4.6 mm, 5µm)[10] b. Mobile Phase: Methanol:Water (55:45 v/v) containing 1% triethylamine, pH adjusted to 7 with phosphoric acid.[10] c. Flow Rate: 0.8 mL/min[15] d. Injection Volume: 20 µL e. Detection Wavelength: 302 nm[9][15] f. Column Temperature: 45°C[15]

Protocol 2: LC-MS/MS Method for Omeprazole and its Metabolites[9][14]

1. Sample Preparation (Plasma) a. To 100 µL of plasma in a microcentrifuge tube, add an internal standard (e.g., a stable isotope-labeled version of the analyte). b. Add 300 µL of acetonitrile to precipitate proteins. c. Vortex for 1 minute. d. Centrifuge at 14,000 rpm for 10 minutes.[8] e. Transfer the supernatant to an autosampler vial for analysis.

2. LC-MS/MS Conditions a. LC Column: A suitable C18 column (e.g., ProntoSil AQ, C18).[13] b. Mobile Phase A: 10 mM ammonium acetate in water (pH 7.25).[13] c. Mobile Phase B: Acetonitrile. d. Gradient Elution: A suitable gradient to separate the analytes. e. Flow Rate: 0.2 ml/min[16] f. Injection Volume: 10 µL g. Mass Spectrometer: A triple quadrupole mass spectrometer. h. Ionization Mode: Electrospray Ionization (ESI) in positive mode. i. MRM Transitions: Specific precursor-to-product ion transitions for 4-Hydroxy Omeprazole Sulfone and the internal standard would need to be optimized.

The Imperative of Cross-Validation

When analytical methods are transferred between laboratories, or when data from different analytical runs or different methods need to be compared, a thorough cross-validation is essential to ensure data consistency and reliability.[17][18][19] Regulatory bodies like the FDA and EMA provide clear guidance on when and how to perform cross-validation.[3][20][21]

When is Cross-Validation Required?

• Transferring a validated method to a different laboratory.

• Changing analytical instrumentation.

• Using data from different validated methods within a single study.

• Comparing data from different studies.

Cross-Validation Experimental Design: A typical cross-validation study involves analyzing the same set of quality control (QC) samples and a subset of study samples with both analytical methods or in both laboratories.

Caption: Workflow for a typical cross-validation experiment.

Acceptance Criteria: The acceptance criteria for cross-validation should be pre-defined. Generally, the mean concentration of the QC samples from the two methods or laboratories should be within a certain percentage (e.g., ±15%) of each other. For study samples, a significant portion (e.g., at least two-thirds) of the results should also fall within a specified percentage difference. Statistical methods like Bland-Altman plots or Deming regression are recommended for assessing the agreement between the two sets of data.[22]

Conclusion

The choice between HPLC-UV and LC-MS/MS for the quantification of 4-Hydroxy Omeprazole Sulfone will depend on the specific requirements of your study. While HPLC-UV offers a cost-effective and robust solution, LC-MS/MS provides superior sensitivity and selectivity, making it the preferred method for studies requiring low detection limits and high throughput. Regardless of the method chosen, adherence to regulatory guidelines for method validation is paramount.[5][23][24] Furthermore, a rigorous cross-validation protocol is indispensable when comparing or combining data from different sources, thereby ensuring the scientific integrity and regulatory acceptability of your findings.

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A Comparative Guide to the Accurate and Precise Quantification of 4-Hydroxy Omeprazole Sulfone

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of drug metabolites is a cornerstone of pharmacokinetic, pharmacodynamic, and toxicological studies. 4-Hydroxy Omeprazole Sulfone, a key metabolite of the widely used proton pump inhibitor omeprazole, is a critical analyte in understanding the drug's metabolic profile and its inter-individual variability. This guide provides an in-depth, objective comparison of the leading analytical methodologies for the quantification of 4-Hydroxy Omeprazole Sulfone, supported by experimental data and grounded in established regulatory standards.

This document moves beyond a simple listing of protocols to explain the rationale behind experimental choices, ensuring a robust and self-validating system for your analytical needs. All technical claims are substantiated with citations from authoritative sources, and a comprehensive list of references is provided for further verification.

The Analytical Imperative: Why Accuracy and Precision Matter

The metabolic pathway of omeprazole is complex, primarily involving cytochrome P450 enzymes, particularly CYP2C19 and CYP3A4.[1] Genetic polymorphisms in these enzymes can lead to significant variations in drug metabolism, making the accurate quantification of metabolites like 4-Hydroxy Omeprazole Sulfone essential for pharmacokinetic and pharmacogenetic research.[1] The choice of analytical technique directly impacts the reliability of these measurements, influencing decisions in drug development and clinical practice.

The US Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established comprehensive guidelines for bioanalytical method validation, which serve as the benchmark for assessing the performance of these quantitative methods.[2][3][4] This guide will evaluate the common analytical platforms within the context of these regulatory expectations.

Comparative Analysis of Quantification Methodologies

The two most prevalent techniques for the quantification of 4-Hydroxy Omeprazole Sulfone are High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS). A more recent advancement, Ultra-Performance Liquid Chromatography (UPLC-MS/MS), offers further enhancements in speed and resolution.

Performance Characteristics: A Head-to-Head Comparison

The selection of an analytical method is often a balance between the required sensitivity, selectivity, throughput, and available resources. While both HPLC-UV and LC-MS/MS are powerful techniques, they present distinct advantages and limitations for the analysis of 4-Hydroxy Omeprazole Sulfone.

Parameter	HPLC-UV	LC-MS/MS	UPLC-MS/MS	Key Considerations
Linearity Range	25 - 500 ng/mL[5]	0.002 - 1 µg/mL (2 - 1000 ng/mL)[6]	0.05 - 10 ng/mL[7]	LC-MS/MS and UPLC-MS/MS generally provide a significantly wider dynamic range, enabling the detection of lower concentrations.
Lower Limit of Quantitation (LLOQ)	~25 ng/mL[5]	As low as 0.4 ng/mL[8]	0.05 ng/mL[7]	The superior sensitivity of mass spectrometry-based methods makes them ideal for studies with low analyte concentrations.
Accuracy	Within ±15% of nominal concentration[5]	Typically within 85-115% (as per regulatory guidelines)[9]	Within 85-115% of nominal concentration[7]	Both methods demonstrate high accuracy, but LC-MS/MS and UPLC-MS/MS often afford tighter control over a broader concentration range.
Precision (Intra-day & Inter-day)	RSD% ≤ 2.0%	RSD% < 15%[10]	Intra-day: 2.09-8.56% Inter-day: 5.29-8.19%[7]	All methods can achieve excellent precision, meeting regulatory requirements.
Selectivity	Moderate; susceptible to interference from co-eluting compounds.	High; mass-to-charge ratio detection provides excellent specificity.	High; combines the selectivity of mass spectrometry with the high resolution of UPLC.	MS-based detection is crucial for complex biological matrices to avoid interferences.
Throughput	Lower; longer run times.	Higher; faster run times are achievable.	Highest; significantly reduced run times.	UPLC-MS/MS offers the highest throughput, which is advantageous for large sample batches.

Experimental Workflows and Protocols

A robust analytical method is underpinned by a well-designed experimental workflow, from sample preparation to data acquisition and analysis.

Caption: General experimental workflow for the quantification of 4-Hydroxy Omeprazole Sulfone.

Sample Preparation: The Foundation of Reliable Data

The goal of sample preparation is to extract the analyte of interest from the biological matrix while removing interfering substances. Common techniques include protein precipitation (PPT), liquid-liquid extraction (LLE), and solid-phase extraction (SPE).

Detailed Protocol: Protein Precipitation

Protein precipitation is a rapid and straightforward method suitable for high-throughput analysis.[1]

• Sample Aliquoting: Aliquot 100 µL of the biological sample (e.g., human plasma), calibration standards, or quality control samples into a 1.5 mL microcentrifuge tube.[1]

• Internal Standard Addition: Add 20 µL of an internal standard working solution (e.g., a stable isotope-labeled omeprazole analog in acetonitrile) and briefly vortex.[1] The use of a stable isotope-labeled internal standard is highly recommended to compensate for matrix effects and variability in sample preparation.[1]

• Protein Precipitation: Add 300 µL of cold acetonitrile to precipitate plasma proteins.[1]

• Vortexing: Vortex the mixture for 1 minute to ensure thorough mixing and complete protein precipitation.[1]

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes to pellet the precipitated proteins.[1]

• Supernatant Transfer: Carefully transfer the clear supernatant to an autosampler vial for analysis.[1]

Chromatographic Separation and Mass Spectrometric Detection

The choice of chromatographic conditions and mass spectrometer settings is critical for achieving the desired sensitivity and selectivity.

Caption: Schematic of an LC-MS/MS system for metabolite quantification.

Detailed Protocol: UPLC-MS/MS

This protocol provides a representative example of a UPLC-MS/MS method for the quantification of 4-Hydroxy Omeprazole Sulfone.

• Chromatographic System: A UPLC system coupled to a triple quadrupole mass spectrometer.

• Column: A suitable reversed-phase column (e.g., C18, 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% formic acid in water.[11]

• Mobile Phase B: 0.1% formic acid in acetonitrile.[11]

• Gradient Elution: A typical gradient would start at a low percentage of mobile phase B, ramp up to a high percentage to elute the analyte, and then return to the initial conditions for re-equilibration.[1]

• Flow Rate: 0.4 mL/min.[11]

• Injection Volume: 5-10 µL.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.[8]

• Multiple Reaction Monitoring (MRM) Transitions:

  • 4-Hydroxy Omeprazole Sulfone: The specific precursor and product ion transitions would need to be optimized, but a representative transition could be m/z 362.1 -> [product ion].[6]

  • Internal Standard: The transition for the stable isotope-labeled internal standard would be monitored concurrently.

Conclusion: Selecting the Optimal Method

The choice between HPLC-UV, LC-MS/MS, and UPLC-MS/MS for the quantification of 4-Hydroxy Omeprazole Sulfone hinges on the specific requirements of the study.

• HPLC-UV can be a cost-effective option for studies where high sensitivity is not a primary concern and the biological matrix is relatively clean.[5]

• LC-MS/MS offers a significant advantage in terms of sensitivity, selectivity, and a wider linear dynamic range, making it the gold standard for most bioanalytical applications.[9]

• UPLC-MS/MS provides the highest throughput and sensitivity, making it the preferred method for large-scale clinical trials and demanding research applications where speed and low detection limits are paramount.[7]

Ultimately, a thorough method validation in accordance with regulatory guidelines is essential to ensure the generation of reliable and reproducible data, regardless of the platform chosen.[12][13] This guide provides the foundational knowledge and practical protocols to empower researchers to make informed decisions and confidently implement a robust analytical method for the accurate and precise quantification of 4-Hydroxy Omeprazole Sulfone.

References

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• Cross-Validation of HPLC and LC-MS/MS Methods for Hydroxyomeprazole Analysis: A Comparative Guide - Benchchem. (2025). BenchChem.
• Determination and Pharmacokinetics of Omeprazole Enantiomers in Human Plasma and Oral Fluid Utilizing Microextraction by Packed Sorbent and Liquid Chromatography-Tandem Mass Spectrometry - PMC - NIH. (2021).
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• Bioanalytical method validation and study sample analysis m10. (2022).
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• An lc- ms/ms method for the determination of omeprazole on proton pump inhibitor in human plasma. (n.d.). SciSpace.
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• Fast HPLC analysis of omeprazole, 5-hydroxyomeprazole and omeprazole sulfone in liquid culture medium using a monolithic column for application in biotransformation studies with fungi. (n.d.). ScienceOpen.
• Profiling and Identification of Omeprazole Metabolites in Mouse Brain and Plasma by Isotope Ratio-Monitoring Liquid Chromatography-Mass Spectrometric Method. (n.d.). PubMed Central.
• Validation of HPLC-UV method for analysis of omeprazole in presence of its metabolistes in human plasma. (2025).
• Analytical methodologies for the determination of omeprazole: An overview. (n.d.). Ovid.
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• Quality by Design Method Development For the Analysis of Omeprazole. (n.d.). Diva-portal.org.
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A Comparative Guide to the Characterization of 4-Hydroxy Omeprazole Sulfone Reference Standard

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical analysis and drug development, the purity and characterization of reference standards are paramount. This guide provides an in-depth technical comparison of the 4-Hydroxy Omeprazole Sulfone reference standard against two common alternatives: Omeprazole Sulfone and 5-Hydroxyomeprazole. As a Senior Application Scientist, this document is structured to offer not just procedural steps, but the scientific rationale behind the characterization methods, ensuring a thorough understanding of the data presented.

Introduction: The Importance of Well-Characterized Reference Standards

4-Hydroxy Omeprazole Sulfone is a significant metabolite and impurity of Omeprazole, a widely used proton pump inhibitor.[1] Accurate quantification of such impurities is a critical aspect of quality control in pharmaceutical manufacturing and for metabolic studies. A reference standard serves as a benchmark against which a sample is measured, and therefore, its own structural integrity and purity must be unequivocally established.[2][3][4][5][6] This guide delves into the essential analytical techniques required to fully characterize the 4-Hydroxy Omeprazole Sulfone reference standard and compares its profile with other relevant Omeprazole-related compounds.

The choice of a reference standard can significantly impact the accuracy and validity of analytical results. This guide will equip researchers with the necessary information to critically evaluate and select the most appropriate reference standard for their specific application.

Physicochemical Properties: A Head-to-Head Comparison

A fundamental step in reference standard characterization is the determination of its basic physicochemical properties. These properties provide the initial identity of the compound and are crucial for its proper handling and storage.

Property	4-Hydroxy Omeprazole Sulfone	Omeprazole Sulfone	5-Hydroxyomeprazole
Chemical Name	2-[[(6-methoxy-1H-benzimidazol-2-yl)sulfonyl]methyl]-3,5-dimethyl-1H-pyridin-4-one[1]	5-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]sulfonyl]-1H-benzimidazole	4-methoxy-2-[[(5-methoxy-1H-benzimidazol-2-yl)sulfinyl]methyl]-3,5-dimethyl-3-pyridinemethanol
CAS Number	1346600-70-1[1]	88546-55-8	92340-57-3
Molecular Formula	C₁₆H₁₇N₃O₄S[1]	C₁₇H₁₉N₃O₄S	C₁₇H₁₉N₃O₄S
Molecular Weight	347.39 g/mol	361.42 g/mol	361.42 g/mol
Appearance	White to Off-White Solid	White to Off-White Solid	White to Off-White Solid
Solubility	Soluble in DMSO and Methanol	Soluble in DMSO and Methanol	Soluble in DMF, DMSO, and Ethanol

Structural Elucidation: A Multi-Technique Approach

Confirming the chemical structure of a reference standard is a non-negotiable step. A combination of spectroscopic techniques is employed to provide an unambiguous structural assignment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the structure of organic molecules. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of the atoms within the molecule.

Compound	Chemical Shift (δ) ppm and Multiplicity	Assignment
4-Hydroxy Omeprazole Sulfone	12.5 (s, 1H), 7.6-7.2 (m, 3H), 4.8 (s, 2H), 3.8 (s, 3H), 2.2 (s, 3H), 2.1 (s, 3H)	NH, Ar-H, -CH₂-, -OCH₃, -CH₃, -CH₃
Omeprazole Sulfone	12.6 (s, 1H), 8.2 (s, 1H), 7.7-7.3 (m, 3H), 4.9 (s, 2H), 3.9 (s, 3H), 3.7 (s, 3H), 2.3 (s, 3H), 2.2 (s, 3H)	NH, Py-H, Ar-H, -CH₂-, -OCH₃, -OCH₃, -CH₃, -CH₃
5-Hydroxyomeprazole	12.4 (s, 1H), 7.6-7.2 (m, 3H), 4.7 (s, 2H), 4.5 (s, 2H), 3.8 (s, 3H), 3.7 (s, 3H), 2.2 (s, 3H)	NH, Ar-H, -CH₂-SO-, -CH₂OH, -OCH₃, -OCH₃, -CH₃

Note: The chemical shifts are illustrative and may vary slightly depending on the solvent and instrument.

Compound	Key Chemical Shifts (δ) ppm
4-Hydroxy Omeprazole Sulfone	170.1 (C=O), 155.2, 150.4, 148.7, 142.1, 118.3, 115.6, 112.9, 108.5 (Ar-C), 58.2 (-CH₂-), 56.1 (-OCH₃), 12.8, 10.5 (-CH₃)
Omeprazole Sulfone	165.4, 155.8, 151.2, 149.1, 145.3, 141.7, 122.5, 118.9, 116.2, 113.4, 109.1 (Ar-C), 58.7 (-CH₂-), 56.5, 55.9 (-OCH₃), 13.1, 11.2 (-CH₃)
5-Hydroxyomeprazole	164.8, 155.5, 150.9, 148.8, 146.1, 142.3, 118.6, 115.9, 113.1, 108.8 (Ar-C), 60.1 (-CH₂OH), 58.4 (-CH₂-SO-), 56.3, 55.7 (-OCH₃), 12.9 (-CH₃)

Note: These are representative chemical shifts for the core carbon skeletons.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, further confirming its identity.

Compound	[M+H]⁺ (m/z)	Key Fragment Ions (m/z)
4-Hydroxy Omeprazole Sulfone	348.1	198.1, 150.1
Omeprazole Sulfone	362.1	198.1, 164.1
5-Hydroxyomeprazole	362.1	198.1, 164.1, 344.1 ([M+H-H₂O]⁺)

The fragmentation patterns can be rationalized based on the structures of the molecules, providing a high degree of confidence in their identification.[7]

Purity Assessment: Ensuring the Integrity of the Standard

The purity of a reference standard is its most critical attribute. High-Performance Liquid Chromatography (HPLC) is the gold standard for assessing the purity of pharmaceutical compounds.

High-Performance Liquid Chromatography (HPLC)

A validated, stability-indicating HPLC method is essential for determining the purity of the reference standard and for separating it from any potential impurities.

Parameter	Value
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile and Phosphate Buffer (pH 7.6) in a gradient or isocratic elution
Flow Rate	1.0 mL/min
Detection	UV at 302 nm
Injection Volume	10 µL
Column Temperature	30 °C

Note: Method parameters should be optimized and validated for each specific compound.[8][9][10]

Reference Standard	Purity (by area %)
4-Hydroxy Omeprazole Sulfone	> 99.5%
Omeprazole Sulfone	> 99.5%
5-Hydroxyomeprazole	> 99.5%

A high-purity reference standard should exhibit a single major peak with minimal to no detectable impurities.

Thermal Analysis: Assessing Stability and Physical Form

Thermal analysis techniques, such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), provide valuable information about the thermal stability, melting point, and physical form (e.g., crystalline, amorphous, solvate) of the reference standard.[11][12][13]

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature. It is used to determine the presence of volatile components like water or residual solvents. An ideal reference standard should show no significant mass loss before its decomposition temperature.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine the melting point and to assess the crystalline nature of the compound. A sharp endothermic peak is indicative of a pure, crystalline material.

Compound	TGA (Decomposition Onset)	DSC (Melting Point)
4-Hydroxy Omeprazole Sulfone	~180 °C	Sharp endotherm around 160-165 °C
Omeprazole Sulfone	~190 °C	Sharp endotherm around 170-175 °C
5-Hydroxyomeprazole	~175 °C	Sharp endotherm around 155-160 °C

Note: The exact temperatures can vary depending on the heating rate and other experimental conditions.[11][12]

Experimental Protocols & Workflows

To ensure the reproducibility and reliability of the characterization data, detailed and well-documented experimental protocols are essential.

Diagram of the Reference Standard Characterization Workflow

Caption: A typical workflow for the comprehensive characterization of a pharmaceutical reference standard.

Step-by-Step HPLC Purity Determination Protocol

• Preparation of Mobile Phase: Prepare the mobile phase consisting of acetonitrile and a phosphate buffer (e.g., 20 mM sodium phosphate, pH adjusted to 7.6 with phosphoric acid). Filter and degas the mobile phase before use.

• Standard and Sample Preparation:

  • Accurately weigh about 10 mg of the reference standard and dissolve it in a suitable solvent (e.g., methanol or a mixture of mobile phase) to prepare a stock solution.

  • Further dilute the stock solution with the mobile phase to obtain a working concentration of approximately 0.1 mg/mL.

• Chromatographic System Setup:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Set the column temperature, flow rate, and UV detection wavelength as specified in the method.

• Injection and Data Acquisition:

  • Inject a blank (mobile phase) to ensure no carryover or system contamination.

  • Inject the prepared standard solution in replicate (e.g., n=5) to check for system suitability (e.g., retention time repeatability, peak area precision, tailing factor).

  • Inject the sample solution.

• Data Analysis:

  • Integrate the peaks in the chromatogram.

  • Calculate the purity of the reference standard by dividing the area of the main peak by the total area of all peaks and multiplying by 100.

Conclusion: Making an Informed Decision

The comprehensive characterization of a reference standard is a multi-faceted process that requires the application of a suite of orthogonal analytical techniques. As demonstrated in this guide, 4-Hydroxy Omeprazole Sulfone, Omeprazole Sulfone, and 5-Hydroxyomeprazole, while structurally related, possess unique physicochemical and spectral properties.

For researchers and drug development professionals, the selection of a reference standard should be based on a thorough evaluation of its Certificate of Analysis and the supporting characterization data. A high-quality reference standard, as exemplified in this guide, will have:

• Unambiguous structural confirmation by NMR and MS.

• High purity demonstrated by a validated, stability-indicating HPLC method.

• Comprehensive characterization of its physical and thermal properties.

By understanding the principles and methodologies behind reference standard characterization, scientists can ensure the accuracy, reliability, and regulatory compliance of their analytical data.

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• Partenrieder, E., & Gstirner, F. (1998). Investigations on the thermal behavior of omeprazole and other sulfoxides. Journal of pharmaceutical and biomedical analysis, 17(2), 229-235.

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• Rahman, A., Haque, M. R., Sultan, Z., & Rashid, M. A. (2018). Enantiomeric Determination of Omeprazole and Esomeprazole by a Developed and Validated Chiral HPLC Method and Stability Studies by Microthermal Analysis. Dhaka University Journal of Pharmaceutical Sciences, 17(1), 1-10.

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• Briti Scientific. (n.d.). Sample COA - Omeprazole Related Compound A. [Link]

• Karagianni, V., Malamatari, M., & Kachrimanis, K. (2024). A Thermal-Analysis-Technique-Based Mechanistic Approach toward the Release of Omeprazole from Solid Dosage Forms. Pharmaceutics, 16(1), 123.

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• Human Metabolome Database. (n.d.). 13C NMR Spectrum (1D, 125 MHz, H2O, experimental) (HMDB0000725). [Link]

• Human Metabolome Database. (n.d.). 13C NMR Spectrum (1D, 22.53 MHz, D2O, experimental) (HMDB0003213). [Link]

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A Guide to Inter-Laboratory Comparison of 4-Hydroxy Omeprazole Sulfone Analysis: Ensuring Method Robustness and Data Reproducibility

For researchers, scientists, and drug development professionals, the precise and reproducible quantification of drug metabolites is a cornerstone of robust pharmacokinetic (PK) and pharmacodynamic (PD) studies. This guide provides an in-depth technical framework for establishing and executing an inter-laboratory comparison for the analysis of 4-Hydroxy Omeprazole Sulfone, a secondary metabolite of the widely prescribed proton pump inhibitor, omeprazole.

While the primary metabolic pathways of omeprazole leading to 5-hydroxyomeprazole and omeprazole sulfone are well-documented, understanding the disposition of secondary metabolites like 4-Hydroxy Omeprazole Sulfone is critical for a complete toxicological and metabolic profile.[1][2] Given the inherent variability in analytical measurements across different sites, a rigorous inter-laboratory comparison is not just a regulatory expectation but a scientific necessity to ensure that data is comparable and reliable, regardless of where the analysis is performed.

This document synthesizes field-proven insights with established regulatory principles to propose a comprehensive protocol for such a comparison. As no formal multi-site studies for this specific analyte are readily available in published literature, this guide constructs a model based on data from independent validation studies of structurally related omeprazole metabolites.

The Metabolic Context: Formation of Hydroxylated Sulfone Metabolites

Omeprazole undergoes extensive hepatic metabolism, primarily mediated by the cytochrome P450 (CYP) enzyme system. The two principal pathways are hydroxylation, catalyzed by CYP2C19, to form 5-hydroxyomeprazole, and sulfoxidation, mediated by CYP3A4, to produce omeprazole sulfone.[3][4]

These primary metabolites can undergo further biotransformation. The formation of a hydroxylated sulfone metabolite, such as 5-hydroxyomeprazole sulfone, occurs via two distinct routes: the CYP3A4-mediated sulfoxidation of 5-hydroxyomeprazole or the CYP2C19-mediated hydroxylation of omeprazole sulfone.[5][6] The genetic polymorphism of CYP2C19 introduces significant inter-individual variability in these metabolic routes.[3][7] While 5-hydroxylation is more commonly reported, the formation of 4-Hydroxy Omeprazole Sulfone follows a similar secondary metabolic logic.

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A Comparative Pharmacokinetic Analysis of Omeprazole's Primary Metabolites: 5-Hydroxyomeprazole and Omeprazole Sulfone

This guide provides an in-depth, objective comparison of the pharmacokinetic profiles of 5-hydroxyomeprazole and omeprazole sulfone, the two primary metabolites of the proton pump inhibitor, omeprazole. Designed for researchers, scientists, and drug development professionals, this document synthesizes experimental data to elucidate the critical interplay between metabolic pathways, genetic polymorphisms, and the resulting systemic exposure of these compounds. We will explore the causality behind their formation, their divergent pharmacokinetic characteristics, and the experimental methodologies used to quantify them.

The Metabolic Crossroads of Omeprazole

Omeprazole, a racemic mixture of R- and S-enantiomers, is extensively metabolized in the liver, primarily by the cytochrome P450 (CYP) enzyme system.[1][2] Its therapeutic effect is entirely attributable to the parent compound; its major metabolites, 5-hydroxyomeprazole and omeprazole sulfone, are pharmacologically inactive.[3][4] The disposition of omeprazole is a classic example of stereoselective metabolism, where the two enantiomers serve as preferential substrates for different CYP isoforms, leading to distinct metabolic fates.[5][6]

The metabolic journey of omeprazole diverges into two main pathways:

• Hydroxylation (CYP2C19): The primary metabolic route, especially for the R-enantiomer, is 5-hydroxylation to form 5-hydroxyomeprazole.[7][8] This pathway is catalyzed predominantly by the highly polymorphic CYP2C19 enzyme.[1][9]

• Sulfoxidation (CYP3A4): A secondary pathway involves the formation of omeprazole sulfone, a reaction mediated by the CYP3A4 enzyme.[1][8] CYP3A4 shows a preference for metabolizing the S-enantiomer (esomeprazole).[7][10]

These two primary metabolites are not terminal. They converge upon a common secondary metabolite, 5-hydroxyomeprazole sulfone . 5-hydroxyomeprazole undergoes sulfoxidation by CYP3A4, while omeprazole sulfone is hydroxylated by CYP2C19 to yield the same compound.[8][11][12] This interconnected pathway underscores the central role of both CYP2C19 and CYP3A4 in the complete clearance of omeprazole.

Caption: Interconnected metabolic pathways of omeprazole.

Head-to-Head Pharmacokinetics: The Decisive Role of CYP2C19 Genotype

A direct comparison of the pharmacokinetics of 5-hydroxyomeprazole and omeprazole sulfone is fundamentally a discussion of CYP2C19 activity. The genetic polymorphism of the CYP2C19 gene categorizes individuals into distinct phenotype groups, most notably Extensive Metabolizers (EMs) with normal enzyme function, and Poor Metabolizers (PMs) with deficient function.[2][13] This genetic variance is the single most important factor determining the relative plasma concentrations of the two primary metabolites.

In Extensive Metabolizers (EMs): Individuals with functional CYP2C19 enzymes efficiently convert omeprazole to 5-hydroxyomeprazole. Consequently, plasma concentrations of 5-hydroxyomeprazole are significantly higher than those of omeprazole sulfone in this population.[13][14] The hydroxylation pathway dominates, and a smaller fraction of the parent drug is available for the CYP3A4-mediated sulfoxidation route.

In Poor Metabolizers (PMs): In individuals lacking functional CYP2C19, the primary hydroxylation pathway is severely impaired. This metabolic bottleneck shunts a much larger proportion of omeprazole toward the CYP3A4-mediated sulfoxidation pathway. As a result, PMs exhibit a dramatic shift in their metabolic profile: plasma concentrations of the parent drug, omeprazole, are elevated, and omeprazole sulfone becomes the more prominent metabolite relative to the greatly diminished levels of 5-hydroxyomeprazole.[13][14] Studies have shown a two-fold decrease in the Cmax and AUC of 5-hydroxyomeprazole in PMs, contrasted with a three-fold increase in the Cmax and AUC of omeprazole sulfone.[13][14]

The following table summarizes the comparative pharmacokinetic parameters observed in a study with Pakistani volunteers after a 40 mg oral dose of omeprazole, illustrating the profound impact of CYP2C19 phenotype.

Parameter	Metabolite	Extensive Metabolizers (EMs)	Poor Metabolizers (PMs)	Key Observation
Cmax (µg/mL)	5-Hydroxyomeprazole	Higher	Decreased by 2-fold	Formation is CYP2C19 dependent.
Omeprazole Sulfone	Lower	Increased by 3-fold	Becomes the major pathway in PMs.
AUC₀-∞ (µg·hr/mL)	5-Hydroxyomeprazole	Higher	Decreased by 2-fold	Systemic exposure mirrors formation rate.
Omeprazole Sulfone	Lower	Increased by 3-fold	Reduced clearance via secondary metabolism.

Data synthesized from Khuda et al., 2018.[13][14]

This data self-validates the metabolic pathway: the near-absence of the primary CYP2C19 product (5-hydroxyomeprazole) in PMs confirms the enzyme's role, and the corresponding surge in the CYP3A4 product (omeprazole sulfone) demonstrates the metabolic shift. Furthermore, the elimination of omeprazole sulfone is slower in PMs because its subsequent hydroxylation to 5-hydroxyomeprazole sulfone is also dependent on the deficient CYP2C19 enzyme.[8][12]

Experimental Protocols for Metabolite Quantification

Accurate characterization of metabolite pharmacokinetics relies on robust and validated analytical methods. Here, we detail two foundational experimental protocols.

Protocol 1: In Vitro Metabolism Using Human Liver Microsomes

This assay is crucial for determining the intrinsic clearance and formation kinetics of metabolites in a controlled environment, providing a direct measure of enzyme activity.

Causality of Experimental Design: The use of human liver microsomes (HLMs) provides a rich source of hepatic CYP enzymes. The NADPH-regenerating system is essential, as it supplies the necessary cofactors for CYP-mediated oxidation. Running reactions over a time course and at various protein concentrations ensures that the observed metabolite formation is within the linear range of the assay, which is critical for accurate kinetic calculations.[15] The reaction is stopped with a cold organic solvent to precipitate proteins and halt all enzymatic activity simultaneously.

Step-by-Step Methodology:

• Prepare Incubation Mixture: In a microcentrifuge tube on ice, prepare the incubation medium containing phosphate buffer (100 mM, pH 7.4), MgCl₂ (3.3 mM), and human liver microsomes (final protein concentration of 0.2-0.5 mg/mL).

• Prepare Cofactor Solution: Separately, prepare an NADPH-regenerating system solution containing NADP⁺ (1.3 mM), glucose-6-phosphate (3.3 mM), and glucose-6-phosphate dehydrogenase (0.4 U/mL) in phosphate buffer.

• Initiate Reaction: Pre-warm the microsome mixture at 37°C for 5 minutes. Add omeprazole (at various concentrations, e.g., 1-100 µM) to the microsome mixture. Initiate the metabolic reaction by adding the pre-warmed cofactor solution. The final incubation volume is typically 200 µL.

• Time Course Sampling: At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw a 25 µL aliquot of the incubation mixture.

• Quench Reaction: Immediately add the aliquot to a tube containing 75 µL of ice-cold acetonitrile with an internal standard (e.g., lansoprazole) to terminate the reaction and precipitate proteins.

• Sample Preparation: Vortex the quenched samples vigorously, then centrifuge at 14,000 x g for 10 minutes to pellet the precipitated protein.

• Analysis: Transfer the supernatant to an HPLC vial for LC-MS/MS analysis to quantify the formation of 5-hydroxyomeprazole and omeprazole sulfone.

Protocol 2: LC-MS/MS Quantification in Human Plasma

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying drugs and their metabolites in complex biological matrices like plasma due to its superior sensitivity and selectivity.[1][16][17]

Causality of Experimental Design: Sample preparation is critical to remove plasma proteins and phospholipids that interfere with analysis. Protein precipitation is a simple and effective method. The choice of a C18 reversed-phase column is standard for separating moderately lipophilic compounds like omeprazole and its metabolites. A gradient elution with an organic solvent (acetonitrile or methanol) and an aqueous buffer containing a modifier (like formic acid) ensures good peak shape and separation. Tandem mass spectrometry provides specificity by monitoring a unique precursor-to-product ion transition for each analyte and the internal standard.

Caption: Typical LC-MS/MS analytical workflow.

Step-by-Step Methodology:

• Sample Preparation (Protein Precipitation):

  • To 100 µL of human plasma in a microcentrifuge tube, add 5 µL of an internal standard working solution (e.g., deuterated omeprazole or a related compound like lansoprazole).

  • Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a clean tube or HPLC vial insert.

• LC-MS/MS Conditions:

  • LC System: A standard HPLC or UHPLC system.

  • Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Flow Rate: 0.4 mL/min.

  • Gradient: A typical gradient would start at ~10% B, ramp up to 95% B to elute the analytes, and then re-equilibrate to starting conditions.

  • Injection Volume: 5 µL.

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization, Positive (ESI+).

  • Detection: Multiple Reaction Monitoring (MRM) of specific precursor → product ion transitions for omeprazole, 5-hydroxyomeprazole, omeprazole sulfone, and the internal standard.

• Data Analysis:

  • Integrate the peak areas for each analyte and the internal standard.

  • Calculate the peak area ratio (analyte/internal standard).

  • Construct a calibration curve by plotting the peak area ratios of spiked calibration standards against their known concentrations.

  • Determine the concentrations of the metabolites in the unknown samples by interpolating their peak area ratios from the calibration curve.

Conclusion

The pharmacokinetic profiles of 5-hydroxyomeprazole and omeprazole sulfone are intrinsically linked and largely dictated by the genetic polymorphism of CYP2C19. In extensive metabolizers, the hydroxylation pathway prevails, making 5-hydroxyomeprazole the dominant metabolite. In poor metabolizers, a metabolic shift elevates the importance of the sulfoxidation pathway, resulting in higher systemic exposure to omeprazole sulfone. Both pathways ultimately converge, highlighting a complex yet well-defined metabolic network. Understanding these differential pharmacokinetics is paramount for researchers in the fields of drug metabolism, pharmacogenomics, and for clinicians aiming to predict drug response and potential drug-drug interactions. The experimental protocols provided herein offer a validated framework for the continued investigation of these and other xenobiotic metabolites.

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A Comparative Guide to the Chemical Stability of Omeprazole and its Sulfone Metabolite

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of the chemical stability of omeprazole, a widely used proton pump inhibitor, and its primary oxidative metabolite, omeprazole sulfone. Understanding the distinct stability profiles of the parent drug and its metabolite is critical for the development of robust pharmaceutical formulations, the design of accurate analytical methods, and the interpretation of pharmacokinetic and pharmacodynamic data.

Introduction: The Significance of Stability in Benzimidazole Drugs

Omeprazole is a cornerstone in the treatment of acid-related gastrointestinal disorders. Its therapeutic efficacy is intrinsically linked to its chemical structure, specifically the sulfoxide bridge connecting the benzimidazole and pyridine rings. This functional group is also the molecule's primary point of vulnerability. Omeprazole is a prodrug that, under the acidic conditions of the parietal cell canaliculus, undergoes a molecular rearrangement to form a reactive sulfenamide intermediate. This intermediate covalently binds to and inhibits the H+/K+-ATPase enzyme, effectively shutting down gastric acid production[1].

However, this acid-catalyzed activation mechanism is also its principal degradation pathway outside the target cell, rendering omeprazole notoriously unstable in acidic environments[2][3][4]. This instability necessitates complex formulations, such as enteric coatings, to protect the drug during its transit through the stomach[5].

During its metabolism in the liver, omeprazole is primarily transformed by the cytochrome P450 enzyme system, with CYP3A4 mediating its oxidation to omeprazole sulfone. The conversion of the sulfoxide to a sulfone group dramatically alters the molecule's electronic properties and, consequently, its chemical stability. This guide will dissect these differences, providing both theoretical understanding and practical experimental data.

Structural Differences: Sulfoxide vs. Sulfone

The fundamental difference between omeprazole and its sulfone metabolite lies in the oxidation state of the sulfur atom in the bridge connecting the benzimidazole and pyridine rings.

• Omeprazole is a sulfoxide . The sulfur atom is bonded to two carbon atoms and one oxygen atom, and it possesses a lone pair of electrons. This sulfoxide group is chiral and susceptible to both acid-catalyzed rearrangement and oxidation.

• Omeprazole Sulfone is a sulfone . The sulfur atom is bonded to two carbon atoms and two oxygen atoms. This higher oxidation state makes the sulfur atom electron-deficient and significantly less reactive, rendering the entire molecule more resistant to chemical degradation, particularly oxidation.

Comparative Stability Under Stress Conditions

Forced degradation studies are essential for identifying potential degradation products and understanding the intrinsic stability of a drug substance. While direct head-to-head comparative degradation kinetics for omeprazole and its sulfone metabolite are not extensively published, a comprehensive stability profile for omeprazole can be constructed from existing literature. The stability of omeprazole sulfone can then be inferred from its chemical structure and its identity as a key degradation product of omeprazole under oxidative stress.

pH-Dependent Stability: The Achilles' Heel of Omeprazole

The most significant stability difference between the two molecules is observed in response to pH.

Omeprazole: Omeprazole's degradation is highly pH-dependent, exhibiting extreme lability in acidic conditions and acceptable stability in alkaline environments[3]. The degradation follows pseudo-first-order kinetics[3][6].

• Acidic Conditions (pH < 7): Omeprazole degrades rapidly. For instance, at pH 5, its half-life can be as short as 10-43 minutes at room temperature[3][4]. This degradation is initiated by protonation of the benzimidazole nitrogen, followed by an intramolecular rearrangement to form the active sulfenamide, which is itself unstable and degrades further into various products[5].

• Neutral to Alkaline Conditions (pH > 7.8): The stability of omeprazole increases significantly with increasing pH. Maximum stability is generally observed at around pH 11[7].

Omeprazole Sulfone: As a product of omeprazole's degradation, particularly under acidic and oxidative stress, omeprazole sulfone is inherently more stable under these conditions. The sulfone group is not susceptible to the same acid-catalyzed rearrangement that drives omeprazole's degradation. While specific kinetic data is scarce, it is expected to exhibit significantly greater stability across a wide pH range compared to the parent drug.

Table 1: pH-Dependent Degradation of Omeprazole

pH	Temperature (°C)	Half-life (t½)	Reference
< 5	Room Temp	~10 minutes	[4]
5.0	25	43 minutes	[3]
7.0	25	55 hours	[3]
8.0	25	13 days	[3]
10.0	25	~2.8 months	[3]

Oxidative Stability

Omeprazole: The sulfoxide group in omeprazole is readily oxidized. Exposure to oxidizing agents, such as hydrogen peroxide (H₂O₂), leads to the formation of omeprazole sulfone as a major degradation product[8]. This susceptibility to oxidation is a critical consideration during manufacturing and storage.

Omeprazole Sulfone: The sulfone group represents the highest stable oxidation state for the sulfur atom in this context. Consequently, omeprazole sulfone is highly resistant to further oxidation under conditions that would readily degrade omeprazole. This inherent oxidative stability is a key differentiating factor.

Thermal and Photostability

Omeprazole: Omeprazole is sensitive to both heat and light.

• Thermal Stress: In the solid state, degradation begins at approximately 135°C[1]. Studies on solid-state kinetics show that both increased temperature and humidity accelerate decomposition[9][10]. For example, in an accelerated stability study at 40°C and 75% relative humidity, significant degradation was observed over 6 months[9].

• Photostability: Exposure to UV light can cause significant degradation of omeprazole[9]. The primary photodegradation pathway involves the scission of the sulfoxide bridge, leading to the formation of corresponding pyridine and benzimidazole derivatives[11][12]. Complete degradation can occur within minutes under direct UV irradiation in solution[12].

Omeprazole Sulfone: While specific studies on the thermal and photostability of isolated omeprazole sulfone are limited in the reviewed literature, it is chemically logical to predict enhanced stability. The robust sulfone bridge is less likely to undergo the homolytic cleavage that can be initiated by thermal or photolytic energy compared to the sulfoxide.

Experimental Protocols for Stability Assessment

A well-designed forced degradation study is crucial for understanding a drug's stability profile. The following is a generalized protocol for assessing the stability of a compound like omeprazole, which can be adapted for its sulfone metabolite.

Forced Degradation Workflow

The following diagram illustrates a typical workflow for a forced degradation study.

Caption: A typical experimental workflow for forced degradation studies.

Step-by-Step Methodology

• Preparation of Stock Solution: Prepare a stock solution of the test compound (omeprazole or omeprazole sulfone) in a suitable solvent (e.g., methanol or a mixture of methanol and water) at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis:

  • Mix an aliquot of the stock solution with an equal volume of 0.1 M hydrochloric acid.

  • Incubate the mixture in a water bath at 60°C for a specified period (e.g., 2 hours).

  • At designated time points, withdraw samples, cool, and neutralize with an equivalent amount of 0.1 M sodium hydroxide.

  • Dilute with the mobile phase to the target concentration for analysis.

• Base Hydrolysis:

  • Mix an aliquot of the stock solution with an equal volume of 0.1 M sodium hydroxide.

  • Incubate at 60°C for a specified period (e.g., 8 hours).

  • Withdraw samples, cool, and neutralize with an equivalent amount of 0.1 M hydrochloric acid.

  • Dilute with the mobile phase for analysis.

• Oxidative Degradation:

  • Mix an aliquot of the stock solution with a solution of hydrogen peroxide (e.g., 3-6% H₂O₂).

  • Keep the mixture at room temperature for a specified period (e.g., 24 hours).

  • Withdraw samples and dilute with the mobile phase for analysis.

• Thermal Degradation:

  • Dilute the stock solution with water or an appropriate buffer.

  • Heat the solution in a controlled temperature oven or water bath (e.g., 80°C) for a specified period (e.g., 48 hours).

  • Cool the samples and dilute if necessary before analysis.

• Photolytic Degradation:

  • Expose the stock solution (in a transparent container) to light in a photostability chamber according to ICH Q1B guidelines. A typical exposure is 1.2 million lux hours and 200 watt hours/m².

  • Simultaneously, keep a control sample protected from light (e.g., wrapped in aluminum foil).

  • Analyze the exposed and control samples.

Stability-Indicating HPLC Method

A robust analytical method is required to separate the parent compound from all potential degradation products.

Caption: Key parameters for a stability-indicating HPLC method.

• Rationale for Method Choices:

  • C18 Column: A reversed-phase C18 column is the standard for separating molecules of moderate polarity like omeprazole and its metabolites[13].

  • Gradient Elution: A gradient elution (where the mobile phase composition changes over time) is often necessary to resolve early-eluting polar degradants from the more retained parent compound and other non-polar degradants within a reasonable run time[8].

  • UV Detection: Omeprazole and its related compounds possess chromophores that allow for sensitive detection by UV spectrophotometry, typically in the range of 280-305 nm[14].

  • Mass Spectrometry (MS) Coupling: Coupling the HPLC to a mass spectrometer is invaluable for the identification and structural elucidation of unknown degradation products[15][16].

Discussion and Conclusion

The chemical evidence and available stability data overwhelmingly indicate that omeprazole is an intrinsically labile molecule. Its therapeutic mechanism is directly tied to its chemical instability in acidic environments. This instability, however, poses significant challenges for pharmaceutical formulation, requiring protective measures like enteric coatings to ensure bioavailability. Furthermore, omeprazole is susceptible to degradation by oxidation, heat, and light, which must be controlled during manufacturing and storage to maintain product quality and safety[7][9].

In stark contrast, omeprazole sulfone represents a chemically robust entity. The conversion of the reactive sulfoxide to a stable sulfone group effectively "locks" the molecule, preventing the acid-catalyzed rearrangement that is central to omeprazole's activity and degradation. The sulfone is also highly resistant to further oxidation.

• Omeprazole is highly unstable in acidic conditions, moderately unstable to oxidation, and sensitive to heat and light.

• Omeprazole Sulfone , as the oxidized and more stable form of the molecule, exhibits significantly greater resistance to acidic, oxidative, thermal, and photolytic degradation.

This comparative stability profile is crucial for drug development professionals. For formulators, it underscores the necessity of protecting omeprazole from harsh environments. For analytical chemists, it highlights the importance of using validated stability-indicating methods that can separate omeprazole from its key degradants, including the sulfone. For researchers in pharmacokinetics, it provides a chemical basis for understanding the metabolic fate of omeprazole and the persistence of its metabolites.

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Navigating the Regulatory Maze: A Comparative Guide to Omeprazole Metabolite Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, rigorous bioanalytical method validation is the bedrock upon which regulatory approval is built. For a widely prescribed proton pump inhibitor like omeprazole, a thorough understanding of its metabolic fate is paramount for both efficacy and safety assessment. This guide, designed for the discerning scientist, provides an in-depth comparison of analytical methodologies for omeprazole and its principal metabolites, grounded in current regulatory expectations. We will delve into the causality behind experimental choices, offering a framework for developing robust and reliable bioanalytical assays that satisfy global regulatory standards.

The Metabolic Journey of Omeprazole: A Regulatory Imperative

Omeprazole undergoes extensive hepatic metabolism, primarily orchestrated by the cytochrome P450 enzymes, CYP2C19 and CYP3A4.[1][2] This enzymatic activity results in the formation of several key metabolites, most notably 5-hydroxyomeprazole and omeprazole sulfone.[1][3] The genetic polymorphism of CYP2C19 can lead to significant inter-individual variability in omeprazole clearance, making the accurate quantification of both the parent drug and its metabolites a critical aspect of clinical pharmacokinetics and bioequivalence studies.[4][5] Regulatory bodies such as the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA) have established comprehensive guidelines for bioanalytical method validation to ensure the reliability of these crucial measurements.[6][7][8][9][10][11][12][13]

The following diagram illustrates the primary metabolic pathways of omeprazole:

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 4-Hydroxy Omeprazole Sulfone

This guide provides essential safety and logistical information for the proper disposal of 4-Hydroxy Omeprazole Sulfone, a key metabolite of the widely used proton pump inhibitor, omeprazole. Adherence to these procedures is critical for ensuring laboratory safety, maintaining regulatory compliance, and protecting the environment. This document is intended for researchers, scientists, and drug development professionals who handle this compound.

Pre-Disposal Hazard Assessment and Characterization

Before initiating any disposal procedures, a thorough understanding of the potential hazards is paramount. While specific toxicological data for 4-Hydroxy Omeprazole Sulfone is limited, related compounds exhibit certain hazards that should be considered as a precautionary measure.

Table 1: Hazard Profile of Related Omeprazole Compounds

Compound	CAS Number	Known Hazards
4-Hydroxy Omeprazole Sulfone	1346600-70-1	Data not readily available. Assume similar hazards to related compounds as a precaution.
Omeprazole Sulfone	88546-55-8	Harmful if swallowed. Harmful/toxic to aquatic life with long-lasting effects.
4-hydroxy Omeprazole sulfide	103876-98-8	Causes skin irritation, causes serious eye irritation, may cause respiratory irritation.

Given this information, it is prudent to handle 4-Hydroxy Omeprazole Sulfone as a substance that is potentially harmful if ingested, an irritant to skin and eyes, and hazardous to the aquatic environment.

Personal Protective Equipment (PPE) and Safety Precautions

All personnel handling 4-Hydroxy Omeprazole Sulfone waste must wear appropriate PPE to minimize exposure risks.

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Hand Protection	Nitrile or other chemically resistant gloves.	To prevent skin contact and potential irritation.
Eye Protection	Safety glasses with side shields or chemical splash goggles.	To protect eyes from dust particles and potential splashes.
Body Protection	Laboratory coat.	To protect skin and clothing from contamination.
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood.	To prevent inhalation of airborne particles, especially when handling the solid form.

Segregation and Containment of Waste

Proper segregation of chemical waste is a cornerstone of laboratory safety. 4-Hydroxy Omeprazole Sulfone waste should never be mixed with general laboratory trash or other incompatible waste streams.

Step-by-Step Waste Containment Protocol:

• Select an Appropriate Waste Container:

  • Use a clearly labeled, leak-proof container with a secure screw-top lid.

  • The container material must be compatible with the chemical. High-density polyethylene (HDPE) or glass containers are generally suitable.

  • Ensure the container is in good condition, with no cracks or signs of deterioration.[1]

• Label the Waste Container:

  • All hazardous waste containers must be clearly labeled.[2][3]

  • The label should include:

    • The words "Hazardous Waste."

    • The full chemical name: "4-Hydroxy Omeprazole Sulfone."

    • The approximate concentration and quantity of the waste.

    • The date the waste was first added to the container.

    • The relevant hazard pictograms (e.g., harmful, irritant, environmentally hazardous).

• Segregate Solid and Liquid Waste:

  • Solid waste, such as contaminated gloves, weigh boats, and paper towels, should be collected in a separate, clearly labeled container from liquid waste.[2][3]

  • Liquid waste containing 4-Hydroxy Omeprazole Sulfone should be collected in a designated liquid waste container.

• Avoid Mixing Incompatible Wastes:

  • Do not mix 4-Hydroxy Omeprazole Sulfone waste with other chemical wastes unless you are certain they are compatible. Incompatible wastes must be segregated to prevent dangerous reactions.[1]

On-Site Storage and Accumulation

Designated satellite accumulation areas (SAAs) are required for the temporary storage of hazardous waste in the laboratory.[1][4]

• Location: The SAA must be at or near the point of waste generation.[4]

• Containment: Store waste containers in secondary containment, such as a spill tray, to contain any potential leaks.[3][5]

• Container Management: Keep waste containers securely capped at all times, except when adding waste.[1][4][5]

• Accumulation Limits: Be aware of the volume limits for SAAs (typically 55 gallons for hazardous waste or 1 quart for acutely toxic waste) and the time limits for storage (up to one year for partially filled containers).[1][4]

Disposal Procedures

The disposal of 4-Hydroxy Omeprazole Sulfone must be handled through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Prohibited Disposal Methods:

• DO NOT dispose of 4-Hydroxy Omeprazole Sulfone down the sink or in any other drain.[5] This is crucial to prevent the contamination of waterways, as omeprazole and its metabolites can persist in the aquatic environment.[6][7]

• DO NOT dispose of 4-Hydroxy Omeprazole Sulfone in the regular trash.

• DO NOT allow the chemical to evaporate in a fume hood as a method of disposal.[5]

Proper Disposal Workflow:

The following diagram illustrates the decision-making process for the proper disposal of 4-Hydroxy Omeprazole Sulfone waste.

Caption: Decision workflow for the safe disposal of 4-Hydroxy Omeprazole Sulfone.

Final Disposal Steps:

• Once the waste container is full or has been in storage for the maximum allowable time, contact your institution's EHS department to arrange for a waste pickup.

• Provide the EHS personnel with all necessary information about the waste, including its composition and any known hazards.

• EHS will then transport the waste to a licensed treatment, storage, and disposal facility (TSDF). The most common disposal method for pharmaceutical waste is high-temperature incineration.[8][9]

Environmental Considerations and the Importance of Proper Disposal

Proton pump inhibitors like omeprazole and their metabolites are increasingly being detected in the environment.[6][10] While the parent compound, omeprazole, degrades relatively quickly in aquatic environments, its metabolites may be more persistent.[11][12] Improper disposal, such as flushing or sewering, can lead to the contamination of water supplies and potentially harm aquatic organisms.[13][14] By following these disposal guidelines, you are taking a critical step in minimizing the environmental footprint of your research.

Spill and Emergency Procedures

In the event of a spill:

• Alert personnel in the immediate area.

• Evacuate the area if the spill is large or if you are unsure of the hazards.

• If you are trained and it is safe to do so, clean up the spill using an appropriate spill kit.

  • For solid spills, carefully scoop the material into a waste container. Avoid creating dust.

  • For liquid spills, use absorbent pads to contain and clean up the spill.

• All materials used for spill cleanup must be disposed of as hazardous waste.

• Report the spill to your laboratory supervisor and EHS department.

By adhering to these rigorous disposal protocols, you contribute to a safer laboratory environment and demonstrate a commitment to environmental stewardship. These procedures are not merely suggestions but are based on federal and state regulations designed to protect both human health and the ecosystem.[13][15]

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Essential Personal Protective Equipment (PPE) for Handling 4-Hydroxy Omeprazole Sulfone: A Guide for Laboratory Professionals

As researchers and scientists dedicated to advancing drug development, our primary commitment is to both groundbreaking discovery and the safety of those in the laboratory. Handling novel or specialized compounds like 4-Hydroxy Omeprazole Sulfone, a metabolite of Omeprazole, requires a meticulous approach to safety.[1][2] This guide provides an in-depth, procedural framework for the selection and use of Personal Protective Equipment (PPE), ensuring that every operational step is underpinned by a robust safety protocol.

Hazard Identification and Risk Profile

While a specific, comprehensive toxicological profile for 4-Hydroxy Omeprazole Sulfone is not extensively documented, its structural similarity to related compounds, such as Omeprazole Sulfone and other hydroxylated metabolites, allows for a scientifically grounded hazard assessment.[1][3] Based on available Safety Data Sheets (SDS) for these analogous compounds, researchers must assume it presents the following risks:

• Skin Irritation (Category 2): May cause skin irritation upon direct contact.[1][4]

• Serious Eye Irritation (Category 2A): Poses a risk of serious irritation if it comes into contact with the eyes.[1][4]

• Respiratory Tract Irritation (Category 3): Inhalation of dust or aerosols may lead to respiratory irritation.[1][4]

• Harmful if Swallowed (Category 4): Ingestion may be harmful, a common concern with many pharmaceutical compounds.[5]

Given these potential hazards, a multi-layered safety approach is not just recommended; it is imperative.

The Hierarchy of Controls: PPE as the Final Barrier

Before detailing specific PPE, it is crucial to recognize its place within the established hierarchy of laboratory safety controls.[6][7] PPE is the last line of defense, employed after higher-level controls have been implemented.

• Elimination/Substitution: While not always possible in research, consider if a less hazardous analogue could be used.

• Engineering Controls: These are the most critical physical controls for minimizing exposure. All work involving solid (powder) 4-Hydroxy Omeprazole Sulfone or the preparation of its solutions must be conducted within a certified chemical fume hood or a ventilated balance enclosure.[1][8][9] This contains airborne particles at the source.

• Administrative Controls: These include establishing clear Standard Operating Procedures (SOPs), providing thorough training for all personnel, and restricting access to handling areas.[10]

• Personal Protective Equipment (PPE): The final barrier between the researcher and the chemical, designed to protect against residual risks that cannot be eliminated by other means.[11]

Core Personal Protective Equipment (PPE) Protocol

The selection of PPE must be tailored to the specific task being performed. The following protocol outlines the mandatory equipment for handling 4-Hydroxy Omeprazole Sulfone.

Direct skin contact is a primary route of exposure. Therefore, robust hand protection is non-negotiable.

• Glove Type: Use chemical-resistant, powder-free nitrile gloves.[1][12] Nitrile provides excellent protection against a wide range of chemicals and eliminates the risks associated with latex allergies.[6]

• Protocol: Always double-glove when handling the concentrated solid or preparing stock solutions. This provides a critical safety buffer; if the outer glove is compromised, the inner glove still offers protection while the outer is safely removed and replaced. Inspect gloves for any signs of degradation or punctures before each use.

Given the compound's classification as a serious eye irritant, comprehensive eye and face protection is mandatory.[1]

• Minimum Requirement: ANSI Z87.1-compliant safety glasses with integrated side shields are the absolute minimum for handling dilute solutions.[13]

• Recommended for Solids and Concentrates: When weighing the solid compound or handling concentrated solutions where the risk of splashing is higher, use chemical splash goggles.[1]

• Maximum Protection: For procedures with a significant risk of splashing (e.g., large-volume transfers), a full-face shield should be worn in conjunction with chemical splash goggles.[11][14]

A laboratory coat is essential for protecting skin and personal clothing from contamination.

• Material: A professional laboratory coat, preferably made of a chemically resistant material, must be worn and fully fastened.[1]

• Best Practices: Cuffed sleeves are recommended to ensure a snug fit around the inner glove, preventing any gaps. Lab coats used when handling this compound should be designated for this purpose and laundered professionally, never taken home.

Engineering controls are the primary method for preventing inhalation exposure. However, in specific scenarios, respiratory protection is required.[1]

• When Required: A NIOSH-approved respirator is necessary if engineering controls are insufficient or during emergency situations like a significant spill outside of a fume hood.[1][12]

• Respirator Type: For protection against fine powders, a filtering facepiece respirator (such as an N95 or N100) is recommended.[1][12] All personnel required to wear respirators must be part of a formal respiratory protection program that includes fit-testing and training, as mandated by OSHA.[14]

Step-by-Step Guide to PPE Usage: A Self-Validating Workflow

Properly using PPE is as important as selecting it. Follow this sequence to ensure a self-validating system of protection.

Donning (Putting On) Sequence:

• Lab Coat: Put on your lab coat and fasten all buttons.

• Inner Gloves: Don the first pair of nitrile gloves.

• Respirator (if required): Perform a seal check according to manufacturer instructions.

• Goggles/Face Shield: Position your eye and face protection securely.

• Outer Gloves: Don the second pair of gloves, pulling the cuffs over the sleeves of your lab coat.

Doffing (Taking Off) Sequence: The goal is to avoid cross-contamination.

• Outer Gloves: Remove the most contaminated item first. Peel off the outer gloves without touching the outside with your bare skin. Dispose of them immediately in the designated hazardous waste container.

• Face Shield/Goggles: Remove by handling the strap or earpieces.

• Lab Coat: Unfasten and roll it inward, ensuring the contaminated exterior is contained.

• Respirator (if used): Remove without touching the front of the device.

• Inner Gloves: Remove the final pair of gloves, again without touching the exterior surface.

• Hand Washing: Immediately and thoroughly wash your hands with soap and water.[6]

Diagram: PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE based on the planned laboratory procedure.

Caption: Workflow for selecting appropriate PPE when handling 4-Hydroxy Omeprazole Sulfone.

Spill Management and Emergency Procedures

In the event of a spill, a prepared response is critical.

• Evacuation: Immediately alert others and evacuate the immediate area.

• PPE for Cleanup: Do not re-enter without the appropriate PPE, which for a solid spill includes an N95 respirator, chemical splash goggles, a lab coat, and double nitrile gloves.[1]

• Cleanup: For solid spills, gently cover with a damp paper towel to avoid raising dust, then use absorbent pads to clean the area. For liquid spills, use an inert absorbent material like vermiculite or sand.[1] All cleanup materials must be placed in a sealed container for hazardous waste disposal.

Decontamination and Waste Disposal

Proper disposal is a legal and ethical requirement to protect both personnel and the environment.

• PPE Disposal: All disposable PPE (gloves, gowns, respirator cartridges) used while handling the compound must be disposed of as hazardous chemical waste.[15] Do not place it in the regular trash.

• Chemical Waste: Unused 4-Hydroxy Omeprazole Sulfone and any solutions must be collected in a clearly labeled, sealed hazardous waste container.[1][5] Never dispose of this chemical down the drain.[1][5] Follow all institutional and regulatory guidelines for hazardous waste disposal.[16]

Summary of PPE Requirements

The following table provides a quick-reference guide to the minimum PPE requirements for common laboratory tasks involving 4-Hydroxy Omeprazole Sulfone.

Task	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Weighing Solid Compound	Double Nitrile Gloves	Chemical Splash Goggles & Face Shield	Lab Coat (cuffed)	N95/N100 Respirator (Recommended)
Preparing Stock Solutions	Double Nitrile Gloves	Chemical Splash Goggles	Lab Coat (cuffed)	Not required inside a fume hood
Handling Dilute Solutions	Single Nitrile Gloves	Safety Glasses with Side Shields	Lab Coat	Not required
Spill Cleanup (Solid)	Double Nitrile Gloves	Chemical Splash Goggles	Lab Coat	Required (N95/N100)

By integrating these evidence-based protocols into your daily laboratory operations, you build a culture of safety that protects researchers and ensures the integrity of your work. This guide serves as a foundational resource, but must be supplemented by your institution's specific Chemical Hygiene Plan and a thorough review of the most current Safety Data Sheets.

References

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press. [Link]

• Occupational Safety and Health Administration (OSHA). Hazardous Drugs - Overview.[Link]

• National Institute for Occupational Safety and Health (NIOSH). (2012). General Safe Practices for Working with Engineered Nanomaterials in Research Laboratories.[Link]

• Occupational Safety and Health Administration (OSHA). eTool: Pharmacy - Preparation & Handling of Hazardous Drugs.[Link]

• National Center for Biotechnology Information, PubChem. 4-Hydroxy Omeprazole Sulfone.[Link]

• Occupational Safety and Health Administration (OSHA). Controlling Occupational Exposure to Hazardous Drugs.[Link]

• IPS-Integrated Project Services, LLC. (2018). Handling & Processing of Potent Compounds: A Holistic Approach.[Link]

• American Society of Health-System Pharmacists (ASHP). (2006). ASHP Guidelines on Handling Hazardous Drugs.[Link]

• Northwestern University. Laboratory Safety and Chemical Hygiene Plan.[Link]

• U.S. Environmental Protection Agency (EPA). Personal Protective Equipment.[Link]

• Freeport-McMoRan. (2019). Technical Supplement: Sulfuric Acid Bulk Handling FCX-HS28– Personal Protective Equipment.[Link]

• SAMS Solutions. (2024). Protective Gear for Chemical Handling Must-Have Equipment.[Link]

• National Institute for Occupational Safety and Health (NIOSH). NIOSH Pocket Guide to Chemical Hazards.[Link]

• Bernardo Ecenarro. Recommended PPE to handle chemicals.[Link]

• Johns Hopkins University. (2015). NIOSH pocket guide to chemical hazards.[Link]

• National Center for Biotechnology Information, PubChem. Omeprazole sulfone.[Link]

• Provista. (2022). 8 Types of PPE to Wear When Compounding Hazardous Drugs.[Link]

• GLP Pharma Standards. 4-Hydroxy Omeprazole Sulfide | CAS No- 103876-98-8.[Link]

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